Abanoquil

• CAS: 90402-40-7

Core Science & Biosynthesis

Abanoquil: A Technical Guide to its Alpha-1 Adrenergic Receptor Antagonist Activity

Introduction

Abanoquil (UK-52,046) is a quinoline-derivative compound recognized for its pharmacological activity as an antagonist of the alpha-1 (α₁) adrenergic receptors.[1][2] These receptors are members of the G protein-coupled receptor (GPCR) superfamily and are crucial in mediating the physiological effects of catecholamines like norepinephrine and epinephrine, particularly in the contraction of smooth muscle.[3] Abanoquil has been investigated primarily for its potential as an antiarrhythmic agent, with a distinct hemodynamic profile compared to classical peripheral α₁-adrenoceptor antagonists.[1][2] It demonstrates significant α₁-adrenoceptor antagonism without inducing marked reflex tachycardia or profound postural hypotension at therapeutic doses. This document provides a detailed overview of the quantitative pharmacology, signaling pathways, and experimental methodologies used to characterize the α₁-adrenergic receptor antagonist activity of Abanoquil.

Quantitative Pharmacological Data

The antagonist activity of Abanoquil has been quantified primarily through in vivo studies in humans, assessing its ability to block the pressor effects of the α₁-adrenergic agonist, phenylephrine.

Table 1: In Vivo Alpha-1 Adrenergic Antagonist Activity of Abanoquil in Humans

Parameter	Abanoquil Dose	Value	Study Population	Reference
Maximal Dose Ratio	0.25 mg (oral)	2.0 ± 0.9	10 healthy male subjects
	0.5 mg (oral)	2.4 ± 1.3	10 healthy male subjects
	1 mg (oral)	3.4 ± 1.1	10 healthy male subjects
Phenylephrine Pressor Response	0.4 µg/kg (i.v.)	> 2-fold rightward shift	Healthy, normotensive subjects

| | 0.5 µg/kg (i.v.) | 1.5-fold rightward shift (at 12h) | Young, normotensive males | |

Dose ratio refers to the ratio of the phenylephrine dose required to elicit a specific pressor response (e.g., a 20 mm Hg increase in systolic blood pressure) after Abanoquil administration compared to before.

Receptor Subtype Selectivity

Studies investigating the binding profile of Abanoquil at cloned human α₁-adrenergic receptor subtypes (α₁ₐ, α₁ₑ, and α₁ₔ) have shown that Abanoquil, along with other antagonists like prazosin and doxazosin, does not exhibit significant selectivity for any of the human α₁ subtypes.

Signaling Pathways and Experimental Workflows

Alpha-1 Adrenergic Receptor Signaling Pathway

The α₁-adrenergic receptor is canonically coupled to the Gq heterotrimeric G protein. Upon agonist binding, the Gq protein activates Phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into two key second messengers: inositol 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ diffuses through the cytoplasm and binds to IP₃ receptors on the endoplasmic reticulum, triggering the release of stored calcium (Ca²⁺) into the cytosol. This rise in intracellular Ca²⁺, along with DAG's activation of Protein Kinase C (PKC), initiates a cascade of downstream cellular responses, such as smooth muscle contraction. Abanoquil acts by competitively binding to the α₁-receptor, preventing agonist binding and the initiation of this signaling cascade.

Caption: Alpha-1 adrenergic receptor Gq signaling pathway.

Experimental Protocols

Characterization of an α₁-adrenergic receptor antagonist like Abanoquil involves a combination of in vivo and in vitro assays to determine its potency, efficacy, and mechanism of action.

In Vivo Phenylephrine Pressor Response Assay

This assay assesses the functional antagonist activity of a compound in a whole organism by measuring its ability to inhibit the hypertensive effects of an α₁-agonist.

• Principle: An α₁-agonist (phenylephrine) is administered to induce vasoconstriction and increase blood pressure. The dose of the agonist required to produce a specific pressor response is determined before and after the administration of the antagonist (Abanoquil). A rightward shift in the dose-response curve for the agonist indicates competitive antagonism.

• Methodology:

  • Subject Population: Healthy, normotensive human volunteers are recruited.

  • Baseline Measurement: A baseline dose-response curve to phenylephrine is established. Serially increasing doses of phenylephrine are infused intravenously, and the dose required to increase systolic blood pressure by a predetermined amount (e.g., 20 mm Hg, termed PS20) is calculated.

  • Antagonist Administration: A single oral or intravenous dose of Abanoquil or placebo is administered in a double-blind, randomized manner.

  • Post-Dose Measurements: The phenylephrine challenge is repeated at multiple time points after Abanoquil administration (e.g., 2, 4, 8, 12, 24, and 48 hours).

  • Data Analysis: The dose of phenylephrine required to achieve the PS20 is calculated for each time point. The dose ratio (post-administration PS20 / baseline PS20) is determined to quantify the magnitude and duration of the antagonist effect.

Caption: Workflow for an in vivo phenylephrine pressor response assay.

In Vitro Radioligand Binding Assay

This assay is used to determine the affinity (typically expressed as the inhibition constant, Ki) of a compound for a specific receptor.

• Principle: A radiolabeled ligand (e.g., [³H]prazosin) with high affinity and specificity for the α₁-receptor is incubated with a preparation of cells or membranes expressing the receptor. The unlabeled test compound (Abanoquil) is added at various concentrations to compete with the radioligand for binding. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined, from which the Ki can be calculated.

• Methodology:

  • Membrane Preparation: Cells or tissues expressing the α₁-adrenergic receptor are homogenized and subjected to differential centrifugation to isolate a membrane-enriched fraction.

  • Assay Setup: The assay is typically performed in microplates. Each well contains:

    • The membrane preparation.

    • A fixed concentration of the radioligand (e.g., [³H]prazosin).

    • Varying concentrations of the unlabeled antagonist (Abanoquil) or buffer.

    • A set of wells containing a high concentration of a non-radiolabeled antagonist to determine non-specific binding.

  • Incubation: The plate is incubated to allow the binding reaction to reach equilibrium.

  • Separation: The reaction is terminated by rapid filtration through a glass fiber filter, which traps the membranes (with bound radioligand) while allowing the unbound radioligand to pass through.

  • Quantification: The radioactivity retained on the filters is measured using a scintillation counter.

  • Data Analysis: Specific binding is calculated by subtracting non-specific binding from total binding. A competition curve is generated by plotting specific binding against the log concentration of Abanoquil to determine the IC₅₀ value. The Ki value is then calculated using the Cheng-Prusoff equation.

In Vitro Inositol Phosphate (IP₁) Accumulation Assay

This is a functional assay that measures the result of Gq protein activation. It is a robust method for quantifying the activity of both agonists and antagonists at Gq-coupled receptors like the α₁-adrenergic receptor.

• Principle: Activation of the α₁-receptor leads to the production of IP₃, which is rapidly metabolized to other inositol phosphates, including the more stable inositol monophosphate (IP₁). In the presence of lithium chloride (LiCl), which blocks the degradation of IP₁, the accumulated IP₁ serves as a reliable surrogate for receptor activation. The amount of IP₁ is quantified, often using Homogeneous Time-Resolved Fluorescence (HTRF) technology. Antagonists like Abanoquil will inhibit the agonist-induced accumulation of IP₁.

• Methodology:

  • Cell Culture: Adherent or suspension cells expressing the α₁-adrenergic receptor are cultured in microplates (e.g., 96- or 384-well).

  • Pre-incubation with Antagonist: Cells are pre-incubated with varying concentrations of Abanoquil or vehicle.

  • Stimulation: An agonist (e.g., phenylephrine) is added to the wells in the presence of LiCl to stimulate the receptor and initiate IP₁ production. The plate is incubated at 37°C for a defined period (e.g., 30-60 minutes).

  • Cell Lysis & Detection: A lysis buffer containing the HTRF detection reagents (an anti-IP₁ antibody labeled with a Europium cryptate donor and an IP₁ analog labeled with a d2 acceptor) is added to each well.

  • Measurement: After a final incubation period, the HTRF signal is read on a compatible plate reader. The signal is inversely proportional to the amount of IP₁ produced by the cells.

  • Data Analysis: A dose-response curve is generated by plotting the HTRF signal against the antagonist concentration to determine the IC₅₀ value, which reflects the potency of Abanoquil in blocking receptor signaling.

Caption: Generalized workflow for in vitro functional antagonist assays.

In Vitro Intracellular Calcium Mobilization Assay

This functional assay provides a real-time measurement of the increase in intracellular calcium that occurs upon Gq-coupled receptor activation.

• Principle: Cells expressing the α₁-receptor are loaded with a fluorescent calcium indicator dye (e.g., Fluo-4 AM). When the receptor is activated by an agonist, the resulting IP₃-mediated release of calcium from intracellular stores causes the dye to bind Ca²⁺, leading to a significant increase in its fluorescence intensity. An antagonist like Abanoquil will prevent or reduce this agonist-induced fluorescence increase.

• Methodology:

  • Cell Plating: Cells are plated in a clear-bottom microplate (typically black-walled to reduce background) and allowed to adhere.

  • Dye Loading: The culture medium is replaced with a buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM). The cells are incubated to allow the dye to enter the cells and be de-esterified into its active form.

  • Antagonist Addition: The dye-loading solution is removed, and cells are incubated with buffer containing various concentrations of Abanoquil or vehicle.

  • Measurement: The plate is placed in a fluorescence plate reader equipped with injectors. The baseline fluorescence is measured.

  • Agonist Injection: A stimulating concentration of an α₁-agonist is injected into the wells, and the fluorescence intensity is monitored kinetically in real-time.

  • Data Analysis: The increase in fluorescence (peak response or area under the curve) is measured. The antagonist's effect is quantified by its ability to inhibit the agonist's response, allowing for the calculation of an IC₅₀ value.

Conclusion

Abanoquil is a potent alpha-1 adrenergic receptor antagonist with demonstrated in vivo activity in humans. Its pharmacological profile is characterized by a dose-dependent antagonism of α₁-mediated pressor responses without significant subtype selectivity. The characterization of its activity relies on a suite of established experimental protocols, from in vivo hemodynamic studies to in vitro functional assays measuring second messengers like inositol phosphates and intracellular calcium. These methodologies confirm its mechanism of action and provide the quantitative data necessary for its clinical and pharmacological assessment.

References

• 1. Studies with abanoquil (UK-52,046) a novel quinoline alpha 1-adrenoceptor antagonist: I. Effects on blood pressure, heart rate and pressor responsiveness in normotensive subjects. | Semantic Scholar [semanticscholar.org]
• 2. Studies with abanoquil (UK-52,046) a novel quinoline alpha 1-adrenoceptor antagonist: I. Effects on blood pressure, heart rate and pressor responsiveness in normotensive subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Alpha-1 adrenergic receptor - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Synthesis and Characterization of Abanoquil

For Researchers, Scientists, and Drug Development Professionals

Abstract

Abanoquil is a potent and selective α1-adrenergic receptor antagonist. This document provides a comprehensive technical overview of its synthesis, characterization, and the signaling pathway it modulates. Detailed, plausible experimental protocols for its synthesis are presented, based on established chemical literature. The guide also includes a summary of its physicochemical properties and a detailed visualization of its mechanism of action.

Introduction

Abanoquil, with the IUPAC name 2-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-6,7-dimethoxyquinolin-4-amine, is a quinoline derivative that has been investigated for its pharmacological activity as an α1-adrenergic receptor antagonist[1][2][3][4]. This activity makes it a subject of interest for potential therapeutic applications, including cardiovascular conditions. This guide serves as a technical resource for researchers and professionals engaged in the synthesis, characterization, and study of Abanoquil and related compounds.

Synthesis of Abanoquil

Proposed Synthetic Workflow

The overall synthetic strategy is outlined below. It begins with the synthesis of the two main building blocks, which are then coupled to form the core structure of Abanoquil.

Proposed synthetic workflow for Abanoquil.

Experimental Protocols

2.2.1. Synthesis of 6,7-Dimethoxy-3,4-dihydroisoquinoline (Precursor 1)

This synthesis follows the well-established Bischler-Napieralski reaction.

• Step 1: Formylation of 3,4-Dimethoxyphenethylamine.

  • To a solution of 3,4-dimethoxyphenethylamine (1 equivalent) in a suitable solvent such as toluene, add ethyl formate (1.2 equivalents).

  • Reflux the mixture for 18-24 hours.

  • After cooling, remove the solvent under reduced pressure to yield N-(3,4-dimethoxyphenethyl)formamide.

• Step 2: Cyclization to 6,7-Dimethoxy-3,4-dihydroisoquinoline.

  • Dissolve N-(3,4-dimethoxyphenethyl)formamide (1 equivalent) in anhydrous toluene.

  • Add phosphorus oxychloride (POCl₃, 1.5 equivalents) dropwise at 0 °C.

  • After the addition is complete, heat the mixture to reflux for 2-3 hours.

  • Cool the reaction mixture and carefully pour it onto crushed ice.

  • Make the aqueous solution basic with a concentrated sodium hydroxide solution.

  • Extract the product with a suitable organic solvent (e.g., dichloromethane).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify by vacuum distillation or column chromatography to yield 6,7-dimethoxy-3,4-dihydroisoquinoline.

2.2.2. Synthesis of 4-Chloro-6,7-dimethoxyquinoline (Precursor 2)

This synthesis can be achieved through the Gould-Jacobs reaction followed by chlorination.

• Step 1: Condensation of 3,4-Dimethoxyaniline.

  • A mixture of 3,4-dimethoxyaniline (1 equivalent) and diethyl ethoxymethylenemalonate (1.1 equivalents) is heated at 100-120 °C for 2-3 hours.

  • The ethanol formed during the reaction is distilled off.

• Step 2: Thermal Cyclization.

  • The resulting diethyl (3,4-dimethoxyphenylamino)methylenemalonate is added to a high-boiling point solvent such as Dowtherm A.

  • The solution is heated to reflux (around 250 °C) for 30-60 minutes to effect cyclization.

  • Cool the mixture and add hexane to precipitate the product.

  • Filter and wash the solid to obtain ethyl 4-hydroxy-6,7-dimethoxyquinoline-3-carboxylate.

• Step 3: Hydrolysis and Decarboxylation.

  • The ethyl ester from the previous step is refluxed in an aqueous solution of sodium hydroxide (e.g., 10%) for 2-4 hours.

  • After cooling, the solution is acidified with a mineral acid (e.g., HCl) to precipitate the carboxylic acid.

  • The isolated acid is then heated above its melting point to induce decarboxylation, yielding 4-hydroxy-6,7-dimethoxyquinoline.

• Step 4: Chlorination.

  • A mixture of 4-hydroxy-6,7-dimethoxyquinoline (1 equivalent) and phosphorus oxychloride (POCl₃, 3-5 equivalents) is heated at reflux for 2-4 hours.

  • After cooling, the excess POCl₃ is removed under reduced pressure.

  • The residue is carefully poured onto ice and neutralized with a base (e.g., ammonia or sodium carbonate).

  • The resulting solid is filtered, washed with water, and dried to give 4-chloro-6,7-dimethoxyquinoline.

2.2.3. Final Synthesis of Abanoquil

• Step 1: Coupling Reaction.

  • A mixture of 4-chloro-6,7-dimethoxyquinoline (1 equivalent) and 6,7-dimethoxy-3,4-dihydroisoquinoline (1.1 equivalents) in a suitable high-boiling point solvent such as isopropanol or N,N-dimethylformamide (DMF) is heated at reflux for 6-12 hours.

  • The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Step 2: Work-up and Purification.

  • After the reaction is complete, the mixture is cooled, and the solvent is removed under reduced pressure.

  • The residue is dissolved in a suitable organic solvent and washed with a basic aqueous solution (e.g., saturated sodium bicarbonate) and then with brine.

  • The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated.

  • The crude product is purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford pure Abanoquil.

Characterization of Abanoquil

Thorough characterization is essential to confirm the identity and purity of the synthesized Abanoquil. The following table summarizes the key physicochemical properties. While experimental spectroscopic data for Abanoquil is not widely available in the public literature, typical expected ranges for key functional groups are provided for reference.

Property	Data
IUPAC Name	2-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-6,7-dimethoxyquinolin-4-amine
Molecular Formula	C₂₂H₂₅N₃O₄[5]
Molecular Weight	395.46 g/mol
Exact Mass	395.1845 g/mol
Appearance	Expected to be a solid.
Melting Point	Not reported in available literature.
Solubility	Soluble in DMSO.
¹H NMR	Not reported in available literature.
¹³C NMR	Not reported in available literature.
IR Spectroscopy	Expected peaks (cm⁻¹): 3400-3200 (N-H stretch), 3000-2800 (C-H stretch), 1620-1580 (C=N and C=C stretch), 1280-1200 (Ar-O-CH₃ stretch).
Mass Spectrometry	A method for determination in blood by HPLC/MS has been described.

Analytical Methodologies

• High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method can be developed for purity assessment. A C18 column with a mobile phase gradient of acetonitrile and water (with an additive like formic acid or trifluoroacetic acid) is a suitable starting point. Detection can be performed using a UV detector at a wavelength determined by the UV-Vis spectrum of Abanoquil.

• Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry in positive ion mode is expected to show the protonated molecule [M+H]⁺ at m/z 396.19. High-resolution mass spectrometry (HRMS) should confirm the elemental composition.

Mechanism of Action and Signaling Pathway

Abanoquil functions as an antagonist of the α1-adrenergic receptor. These receptors are G-protein coupled receptors (GPCRs) that, upon activation by their endogenous ligands (epinephrine and norepinephrine), initiate a signaling cascade through the Gq alpha subunit. By blocking this receptor, Abanoquil inhibits these downstream effects.

The α1-Adrenergic Receptor Signaling Pathway

The binding of an agonist to the α1-adrenergic receptor leads to the activation of Phospholipase C (PLC), which then cleaves phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers: inositol 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ diffuses through the cytoplasm and binds to IP₃ receptors on the endoplasmic reticulum, leading to the release of stored calcium ions (Ca²⁺). The increase in intracellular Ca²⁺, along with DAG, activates Protein Kinase C (PKC), which in turn phosphorylates various downstream target proteins, leading to a cellular response. Abanoquil, by acting as an antagonist, prevents this entire cascade from being initiated by agonists.

References

• 1. Human Metabolome Database: 13C NMR Spectrum (1D, 25.16 MHz, CDCl3, experimental) (HMDB0003352) [hmdb.ca]
• 2. Human Metabolome Database: 13C NMR Spectrum (1D, 500 MHz, D2O, predicted) (HMDB0240490) [hmdb.ca]
• 3. mdpi.com [mdpi.com]
• 4. Human Metabolome Database: 1H NMR Spectrum (1D, 500 MHz, H2O, experimental) (HMDB0005812) [hmdb.ca]
• 5. Abanoquil | C22H25N3O4 | CID 164089 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Pharmacological Profile of Abanoquil: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Abanoquil (also known as UK-52,046) is a quinoline derivative that acts as a potent and selective antagonist of α1-adrenergic receptors.[1] This technical guide provides a comprehensive overview of the pharmacological profile of Abanoquil, summarizing its mechanism of action, pharmacodynamics, and pharmacokinetics. The document is intended for researchers, scientists, and professionals in drug development, presenting key data in structured tables, detailing experimental protocols for pivotal studies, and illustrating relevant pathways and workflows through diagrams. Abanoquil exhibits a unique hemodynamic profile, producing significant α1-adrenoceptor antagonism without the pronounced effects on blood pressure and heart rate typically associated with other drugs in its class.[2][3] Its potential therapeutic applications have been explored in areas such as cardiac arrhythmias and erectile dysfunction.[1][4]

Mechanism of Action

Abanoquil's primary mechanism of action is the competitive antagonism of α1-adrenergic receptors. These receptors are integral to the sympathetic nervous system and are primarily involved in the contraction of smooth muscle in various tissues, including blood vessels and the prostate. By blocking the binding of endogenous catecholamines like norepinephrine to α1-adrenoceptors, Abanoquil inhibits the downstream signaling pathways that lead to smooth muscle contraction.

Signaling Pathway of α1-Adrenoceptor Antagonism

The binding of an agonist (e.g., norepinephrine) to the α1-adrenoceptor, a Gq protein-coupled receptor, activates phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC). The increased intracellular Ca2+ concentration leads to the activation of calmodulin, which in turn activates myosin light-chain kinase (MLCK), resulting in smooth muscle contraction. Abanoquil, as an antagonist, blocks the initial binding of the agonist, thereby inhibiting this entire cascade.

Abanoquil's antagonism of the α1-adrenoceptor signaling cascade.

Pharmacodynamics

The pharmacodynamic properties of Abanoquil have been investigated in both preclinical and clinical settings. A key finding is its ability to produce α1-adrenoceptor blockade without causing significant hypotension or reflex tachycardia, a profile that distinguishes it from classical α1-antagonists.

In Vitro Studies

In vitro studies using porcine corpus cavernosum strips have demonstrated that Abanoquil can relax pre-contracted smooth muscle tissue. This effect is consistent with its α1-adrenoceptor antagonist activity, as these receptors mediate contraction of the corpus cavernosum.

In Vivo Studies

Clinical studies in normotensive male subjects have shown that intravenous and oral administration of Abanoquil leads to a dose-dependent antagonism of the pressor response to the α1-agonist phenylephrine. This confirms its α1-blocking activity in vivo. Notably, at doses that produce significant α1-adrenoceptor antagonism, Abanoquil has minimal to no effect on supine or erect blood pressure and causes only a small increase in heart rate.

Table 1: Dose-Dependent α1-Adrenoceptor Antagonist Activity of Oral Abanoquil in Healthy Male Subjects

Abanoquil Dose	Maximal Dose Ratio (PS20)
0.25 mg	2.0 ± 0.9
0.5 mg	2.4 ± 1.3
1 mg	3.4 ± 1.1
PS20: Dose of phenylephrine required to increase systolic blood pressure by 20 mmHg. Data are presented as mean ± SD.

In an in vivo monkey model, intracorporeal injection of Abanoquil was shown to induce an erectile response. This provides further evidence for its potential utility in the context of erectile dysfunction.

Pharmacokinetics

The pharmacokinetic profile of Abanoquil has been characterized in humans, with a focus on its concentration-effect relationship.

Human Pharmacokinetics

Following intravenous administration in healthy male subjects, the degree of α1-adrenoceptor antagonism, as measured by the phenylephrine pressor response, was found to be significantly correlated with the whole blood concentrations of Abanoquil. The antagonist effect was detectable for up to 12 hours post-dosing.

Table 2: Pharmacokinetic-Pharmacodynamic Correlation of Abanoquil in Healthy Male Subjects

Parameter	Correlation Coefficient (r)	p-value
Systolic Blood Pressure PD-ratio vs. log Drug Concentration	0.57	< 0.05
Diastolic Blood Pressure PD-ratio vs. log Drug Concentration	0.78	< 0.005
PD-ratio: Dose ratio of phenylephrine pressor responses.

Experimental Protocols

Phenylephrine Pressor Response Assay (Human)

This protocol outlines the general procedure used to assess the in vivo α1-adrenoceptor antagonist activity of Abanoquil in humans.

Workflow for the phenylephrine pressor response assay.

Methodology:

• Subject Recruitment: Healthy, normotensive male volunteers are recruited for the study.

• Baseline Measurements: Baseline supine and erect blood pressure and heart rate are recorded.

• Pre-Drug Phenylephrine Challenge: Serially increasing intravenous infusions of phenylephrine are administered to determine the dose required to elicit a specific increase in systolic blood pressure (e.g., 20 mmHg), referred to as the PS20.

• Drug Administration: A single oral dose of Abanoquil or a matching placebo is administered in a double-blind, randomized, crossover fashion.

• Post-Drug Phenylephrine Challenge: The phenylephrine challenge is repeated at various time points after drug administration (e.g., 2, 4, 8, 12, 24, and 48 hours).

• Data Analysis: The dose-ratio is calculated by dividing the post-drug PS20 by the pre-drug PS20. A dose-ratio greater than one indicates α1-adrenoceptor antagonism.

In Vitro Corpus Cavernosum Relaxation Assay

This protocol describes a general method for assessing the relaxant effects of Abanoquil on corpus cavernosum smooth muscle, based on standard organ bath techniques.

Methodology:

• Tissue Preparation: Strips of corpus cavernosum are obtained from an appropriate animal model (e.g., porcine) and mounted in organ baths containing a physiological salt solution, maintained at 37°C and aerated with a gas mixture (e.g., 95% O2, 5% CO2).

• Contraction: The tissue strips are pre-contracted with an α1-adrenoceptor agonist, such as norepinephrine or phenylephrine, to induce a stable level of tension.

• Drug Addition: Increasing concentrations of Abanoquil are cumulatively added to the organ baths.

• Measurement of Relaxation: The relaxation of the smooth muscle strips is measured isometrically as a percentage reversal of the pre-induced contraction.

• Data Analysis: Concentration-response curves are plotted to determine the potency (e.g., EC50) and efficacy of Abanoquil in inducing relaxation.

Conclusion

Abanoquil is a non-selective α1-adrenoceptor antagonist with a distinct pharmacological profile. It effectively blocks α1-adrenoceptors in vivo, as demonstrated by its antagonism of the phenylephrine pressor response, but does so without inducing the significant hypotensive effects and reflex tachycardia commonly seen with other α1-blockers. Its ability to relax corpus cavernosum smooth muscle suggests potential for the treatment of erectile dysfunction. Further research to elucidate the precise binding affinities and functional potencies at the α1-adrenoceptor subtypes would provide a more complete understanding of its pharmacological profile and could help in identifying more specific therapeutic applications.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Comparative alpha-1 adrenoceptor subtype selectivity and functional uroselectivity of alpha-1 adrenoceptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Erectile Dysfunction: Pharmacological Pathways with Understudied Potentials - PMC [pmc.ncbi.nlm.nih.gov]

Abanoquil for Cardiovascular Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Abanoquil (UK-52,046) is a potent and selective quinoline-derivative alpha-1 adrenoceptor antagonist that has been investigated for its potential therapeutic applications in cardiovascular diseases, particularly as an anti-arrhythmic agent.[1][2] This technical guide provides a comprehensive overview of Abanoquil, focusing on its mechanism of action, preclinical and clinical data, and detailed experimental protocols for its investigation in a cardiovascular research setting. The information is intended to equip researchers, scientists, and drug development professionals with the necessary knowledge to evaluate and utilize Abanoquil as a tool for cardiovascular research.

Introduction

Alpha-1 adrenergic receptors, a class of G-protein coupled receptors, play a crucial role in the regulation of vascular tone, cardiac contractility, and overall cardiovascular homeostasis. Their stimulation by endogenous catecholamines, such as norepinephrine, leads to vasoconstriction and an increase in blood pressure. Consequently, antagonists of these receptors have been a cornerstone in the management of hypertension. Abanoquil has emerged as a compound of interest due to its distinct hemodynamic profile, demonstrating significant alpha-1 adrenoceptor antagonism without causing profound postural hypotension or marked reflex tachycardia, effects often associated with "classical" peripheral alpha-1 adrenoceptor antagonists.[3][4] This unique characteristic suggests its potential for applications beyond simple blood pressure control, such as in the management of cardiac arrhythmias.[2]

Mechanism of Action: Alpha-1 Adrenoceptor Antagonism

Abanoquil exerts its pharmacological effects by selectively blocking alpha-1 adrenergic receptors. This antagonism prevents the binding of norepinephrine and other adrenergic agonists, thereby inhibiting the downstream signaling cascade that leads to smooth muscle contraction in blood vessels.

Signaling Pathway

The binding of an agonist to the alpha-1 adrenoceptor typically activates the Gq alpha subunit of the heterotrimeric G-protein. This, in turn, activates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through the cytoplasm to bind to IP3 receptors on the endoplasmic reticulum, triggering the release of calcium ions (Ca2+) into the cytoplasm. The increased intracellular Ca2+ concentration, along with DAG, activates protein kinase C (PKC), leading to a cascade of phosphorylation events that ultimately result in smooth muscle contraction. Abanoquil, by blocking the initial receptor activation, effectively inhibits this entire signaling pathway.

Caption: Abanoquil's antagonism of the α1-adrenergic signaling pathway.

Quantitative Data

The following tables summarize the quantitative data from preclinical and clinical studies investigating the cardiovascular effects of Abanoquil.

Table 1: Human Pharmacodynamic Studies

Parameter	Dose	Route	Subjects	Key Findings	Reference
α1-Adrenoceptor Antagonism	0.25, 0.5, 1 mg	Oral	10 healthy males	Dose-dependent increase in the dose of phenylephrine required to increase systolic BP by 20 mm Hg (PS20). Maximal dose ratios: 2.0 ± 0.9 (0.25 mg), 2.4 ± 1.3 (0.5 mg), 3.4 ± 1.1 (1 mg).
0.4 µg/kg	IV	Normotensive subjects	Significant α1-adrenoceptor antagonism (rightward shifts of >2-fold in phenylephrine pressor dose-response curves).
0.5 µg/kg	IV	Normotensive males	α1-adrenoceptor antagonism detectable for up to 12 h post-dosing, with a significant 1.5-fold rightward shift at 12 h.
Blood Pressure (BP)	0.25, 0.5, 1 mg	Oral	10 healthy males	No change in supine BP.
0.4 µg/kg	IV	Normotensive subjects	No significant effects on supine or erect BP.
0.5 µg/kg	IV	Normotensive males	No significant effect on supine and erect BP.
Heart Rate (HR)	1 mg	Oral	10 healthy males	Small increase in supine HR 8 h post-dosing (64 ± 9 beats/min for abanoquil vs 58 ± 6 beats/min for placebo).
0.4 µg/kg	IV	Normotensive subjects	No significant effects on supine or erect HR.
0.5 µg/kg	IV	Normotensive males	Small and statistically significant increments in HR.
Heart Rate Variability (HRV) in MI Patients	Acute	N/A	27 patients with old MI	Decreased mean sinus interval from 884 ± 119 to 830 ± 116 ms. Decreased total spectral amplitude in HRV from 44.6 ± 14.8 to 40.6 ± 14.8 ms.

Table 2: In Vitro and In Vivo Animal Studies

Model	Tissue/Animal	Key Findings	Reference
In Vitro	Porcine cavernosal tissue strips	Able to relax contracted tissue strips.
In Vivo	Monkey model	Induced erectile response when injected intracorporally. The response was not dose-related and was of a lower level of tumescence and rigidity compared to papaverine.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the literature to assess the cardiovascular effects of Abanoquil.

In Vivo Assessment of Alpha-1 Adrenoceptor Antagonism in Humans

Objective: To quantify the degree and duration of alpha-1 adrenoceptor blockade by Abanoquil.

Methodology: This protocol is based on the phenylephrine pressor response method.

Materials:

• Abanoquil (or placebo) at desired doses

• Phenylephrine solution for infusion

• Infusion pump

• Automated sphygmomanometer or intra-arterial blood pressure monitoring system

• ECG monitor

Procedure:

• Subject Recruitment: Recruit healthy, normotensive male subjects. Ensure all subjects provide informed consent.

• Baseline Measurements: Record baseline supine and erect blood pressure and heart rate.

• Baseline Phenylephrine Challenge:

  • Administer serially increasing infusions of phenylephrine.

  • Measure the dose of phenylephrine required to increase systolic blood pressure by a predetermined amount (e.g., 20 mm Hg), denoted as PS20.

  • Construct individual dose-response curves.

• Drug Administration: Administer a single oral or intravenous dose of Abanoquil or placebo in a double-blind, randomized manner.

• Post-Dose Phenylephrine Challenges: Repeat the phenylephrine challenge at specified time points post-dosing (e.g., 2, 4, 8, 12, 24, and 48 hours).

• Data Analysis:

  • Calculate the PS20 at each time point post-dosing.

  • Determine the dose ratio by dividing the post-dose PS20 by the baseline PS20. A dose ratio greater than 1 indicates alpha-1 adrenoceptor antagonism.

  • Analyze the time course of the antagonist effect.

Caption: Workflow for assessing α1-adrenoceptor antagonism in vivo.

In Vitro Assessment of Smooth Muscle Relaxation

Objective: To determine the direct relaxant effect of Abanoquil on vascular or other smooth muscle tissue.

Methodology: This protocol is based on an organ bath model using isolated tissue strips.

Materials:

• Isolated tissue (e.g., porcine cavernosal tissue, aortic rings)

• Organ bath system with temperature control and aeration

• Physiological salt solution (e.g., Krebs-Henseleit solution)

• Isometric force transducer and data acquisition system

• Contractile agent (e.g., norepinephrine, phenylephrine)

• Abanoquil solutions at various concentrations

Procedure:

• Tissue Preparation:

  • Obtain fresh tissue and dissect into strips or rings of appropriate size.

  • Mount the tissue strips in the organ bath chambers filled with physiological salt solution, maintained at 37°C and aerated with 95% O2 / 5% CO2.

• Equilibration: Allow the tissue to equilibrate for a specified period (e.g., 60-90 minutes) under a basal tension.

• Contraction Induction: Induce a stable contraction using a contractile agent (e.g., norepinephrine).

• Abanoquil Administration: Once a stable contraction is achieved, add cumulative concentrations of Abanoquil to the organ bath.

• Data Recording: Record the changes in isometric tension after each addition of Abanoquil.

• Data Analysis:

  • Express the relaxation as a percentage of the maximal contraction induced by the contractile agent.

  • Construct a concentration-response curve and calculate the EC50 (half-maximal effective concentration) for Abanoquil.

Discussion and Future Directions

The available data consistently demonstrate that Abanoquil is a potent and selective alpha-1 adrenoceptor antagonist. Its unique hemodynamic profile, characterized by a lack of significant hypotensive effects at doses that produce substantial alpha-1 blockade, distinguishes it from other drugs in its class. This property has led to its investigation as a potential anti-arrhythmic agent, as alpha-1 adrenoceptors are known to be involved in the genesis of ischemia-related arrhythmias.

Further research is warranted to fully elucidate the therapeutic potential of Abanoquil. Key areas for future investigation include:

• Selectivity Profile: A comprehensive characterization of Abanoquil's binding affinity and functional activity at different alpha-1 adrenoceptor subtypes (α1A, α1B, α1D) would provide a more nuanced understanding of its mechanism of action.

• Anti-Arrhythmic Efficacy: Rigorous preclinical and clinical studies are needed to definitively establish the anti-arrhythmic efficacy of Abanoquil in various models of cardiac arrhythmia.

• Long-Term Safety: The long-term safety profile of Abanoquil, particularly in patients with pre-existing cardiovascular conditions, needs to be thoroughly evaluated.

• Combination Therapy: Investigating the potential synergistic effects of Abanoquil when used in combination with other cardiovascular drugs could open up new therapeutic avenues.

Conclusion

Abanoquil represents a promising pharmacological tool for cardiovascular research. Its selective alpha-1 adrenoceptor antagonism, coupled with a favorable hemodynamic profile, makes it a valuable compound for investigating the role of the alpha-1 adrenergic system in both normal physiology and various pathological states. The data and protocols presented in this guide are intended to facilitate further research into this intriguing molecule and its potential clinical applications.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Studies with abanoquil (UK-52,046) a novel quinoline alpha 1-adrenoceptor antagonist: I. Effects on blood pressure, heart rate and pressor responsiveness in normotensive subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Studies with abanoquil (UK-52,046) a novel quinoline alpha 1-adrenoceptor antagonist: I. Effects on blood pressure, heart rate and pressor responsiveness in normotensive subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Studies with abanoquil (UK-52,046) a novel quinoline alpha 1-adrenoceptor antagonist: II. Duration of action, pharmacokinetics and concentration-effect relationships in normotensive subjects - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vitro Pharmacological Profile of Abanoquil: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Abanoquil is a quinoline-derivative recognized for its potent and non-selective antagonist activity at α1-adrenergic receptors.[1] This technical guide provides a comprehensive summary of the available in vitro data on Abanoquil, focusing on its interaction with α1-adrenoceptor subtypes and its functional effects on smooth muscle tissue. The information is presented to facilitate further research and development of this compound.

Core Concepts: α1-Adrenergic Receptor Antagonism

Abanoquil exerts its pharmacological effects by blocking the activation of α1-adrenergic receptors by endogenous catecholamines like norepinephrine. This antagonism prevents the initiation of the downstream signaling cascade responsible for smooth muscle contraction.

Data Presentation

Table 1: α1-Adrenoceptor Subtype Selectivity of Abanoquil

Compound	α1A Selectivity	α1B Selectivity	α1D Selectivity	Reference
Abanoquil	Non-selective	Non-selective	Non-selective	[1]

Note: This table reflects the qualitative assessment that Abanoquil does not exhibit significant selectivity for any of the human α1-adrenoceptor subtypes.

Table 2: Functional Antagonism of Norepinephrine-Induced Contraction

In vitro functional assays have demonstrated Abanoquil's ability to antagonize norepinephrine-induced smooth muscle contraction. The following table summarizes the available semi-quantitative data.

Tissue	Agonist	Abanoquil Concentration Range (M)	Observed Effect	Reference
Porcine Corpus Cavernosum	Norepinephrine	10⁻¹⁰ - 10⁻⁷	Dose-dependent inhibition of contraction

Note: Specific IC50 or pA2 values for Abanoquil in this assay are not reported in the cited literature.

Experimental Protocols

Radioligand Binding Assay (General Protocol)

While specific binding assay protocols for Abanoquil have not been detailed in the available literature, a general methodology for assessing the binding of a non-selective α1-adrenoceptor antagonist is as follows:

Objective: To determine the binding affinity (Ki) of Abanoquil for α1-adrenergic receptor subtypes.

Materials:

• Cell membranes prepared from cell lines stably expressing human α1A, α1B, or α1D adrenoceptors.

• Radioligand: [³H]-Prazosin (a non-selective α1-adrenoceptor antagonist).

• Test compound: Abanoquil at various concentrations.

• Non-specific binding control: Phentolamine (10 µM).

• Assay buffer: 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Incubation: In a 96-well plate, combine the cell membranes, [³H]-Prazosin (at a concentration near its Kd), and varying concentrations of Abanoquil. For total binding, Abanoquil is omitted. For non-specific binding, a high concentration of phentolamine is added.

• Equilibration: Incubate the mixture at room temperature for 60 minutes to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the incubation mixture through glass fiber filters using a cell harvester to separate bound from free radioligand.

• Washing: Wash the filters multiple times with ice-cold assay buffer to remove unbound radioligand.

• Counting: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Determine the IC50 value of Abanoquil (the concentration that inhibits 50% of specific [³H]-Prazosin binding) by non-linear regression analysis. Convert the IC50 value to a Ki value using the Cheng-Prusoff equation.

Organ Bath Functional Assay for Smooth Muscle Relaxation

The following is a detailed protocol based on the in vitro studies of Abanoquil on porcine corpus cavernosum.

Objective: To assess the functional antagonist activity of Abanoquil on norepinephrine-induced smooth muscle contraction.

Materials:

• Porcine corpus cavernosum tissue.

• Krebs-Henseleit solution (composition in mM: NaCl 118, KCl 4.7, CaCl₂ 2.5, MgSO₄ 1.2, KH₂PO₄ 1.2, NaHCO₃ 25, glucose 11.1).

• Norepinephrine (agonist).

• Abanoquil (test compound).

• Organ bath system with isometric force transducers.

• Gas mixture: 95% O₂ / 5% CO₂.

Procedure:

• Tissue Preparation: Dissect porcine corpus cavernosum into strips (e.g., 2 x 2 x 7 mm).

• Mounting: Mount the tissue strips in organ baths containing Krebs-Henseleit solution, maintained at 37°C and continuously bubbled with 95% O₂ / 5% CO₂.

• Equilibration: Allow the tissues to equilibrate for at least 60 minutes under a resting tension of approximately 2 g, with solution changes every 15 minutes.

• Pre-contraction: Contract the tissues with a submaximal concentration of norepinephrine (e.g., 10⁻⁵ M) until a stable plateau is reached.

• Antagonist Addition: Once a stable contraction is achieved, add cumulative concentrations of Abanoquil to the organ bath.

• Data Recording: Record the changes in isometric tension in response to Abanoquil.

• Data Analysis: Express the relaxation induced by Abanoquil as a percentage of the pre-contraction induced by norepinephrine. Plot a concentration-response curve to determine the potency of Abanoquil (e.g., IC50).

Mandatory Visualizations

Signaling Pathway of α1-Adrenergic Receptor

References

• 1. go.drugbank.com [go.drugbank.com]

Abanoquil: A Technical Guide to its Chemical Structure, Properties, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Abanoquil is a potent and selective alpha-1 adrenergic receptor antagonist that has been investigated for its potential therapeutic applications, particularly in the context of erectile dysfunction. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and pharmacological characteristics of Abanoquil. Detailed methodologies for its synthesis and key experimental evaluations are presented, along with a visualization of its mechanism of action through a defined signaling pathway.

Chemical Structure and Properties

Abanoquil, with the IUPAC name 2-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-6,7-dimethoxyquinolin-4-amine, is a heterocyclic compound featuring a quinoline core linked to a tetrahydroisoquinoline moiety.

Chemical Structure:

Table 1: Chemical and Physical Properties of Abanoquil

Property	Value	Source
IUPAC Name	2-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-6,7-dimethoxyquinolin-4-amine	PubChem
Molecular Formula	C22H25N3O4	PubChem
Molecular Weight	395.5 g/mol	PubChem
CAS Number	90402-40-7	PubChem
InChI Key	ANZIISNSHPKVRV-UHFFFAOYSA-N	PubChem
SMILES	COC1=C(C=C2CN(CCC2=C1)C3=NC4=CC(=C(C=C4C(=C3)N)OC)OC)OC	PubChem
Solubility	Soluble in DMSO	Commercial Supplier
Appearance	Solid	Commercial Supplier
Storage	Dry, dark, and at 0 - 4°C for short term (days to weeks) or -20°C for long term (months to years).	Commercial Supplier

Experimental Protocols

Synthesis of Abanoquil

General Strategy for the Synthesis of the 4-Aminoquinoline Moiety:

A common method for synthesizing 4-aminoquinolines involves the nucleophilic aromatic substitution of a 4-chloroquinoline derivative with an appropriate amine[1].

• Starting Material: A suitably substituted 4-chloro-6,7-dimethoxyquinoline.

• Reaction: The 4-chloroquinoline is reacted with an excess of the amine that will form the C4-amino group. In the case of Abanoquil, this would be ammonia or a protected form.

• Conditions: The reaction is typically carried out in a suitable solvent and may require elevated temperatures.

• Work-up and Purification: The product is isolated and purified using standard techniques such as extraction, chromatography, and recrystallization.

General Strategy for the Synthesis of the 6,7-Dimethoxy-3,4-dihydroisoquinoline Moiety:

The Bischler-Napieralski reaction is a widely used method for the synthesis of 3,4-dihydroisoquinolines[2].

• Starting Material: N-(3,4-dimethoxyphenethyl)formamide.

• Cyclization: The starting material is treated with a dehydrating agent, such as phosphorus oxychloride (POCl3) or polyphosphoric acid, to induce cyclization.

• Work-up and Purification: The resulting 6,7-dimethoxy-3,4-dihydroisoquinoline is isolated and purified.

Final Coupling Step (Hypothetical):

The final step would involve the coupling of the 4-amino-6,7-dimethoxyquinoline with the 6,7-dimethoxy-3,4-dihydroisoquinoline at the 2-position of the quinoline ring. This could potentially be achieved through a nucleophilic substitution reaction where the secondary amine of the tetrahydroisoquinoline displaces a suitable leaving group at the 2-position of the quinoline.

In Vitro Organ Bath Studies of Corpus Cavernosum Contraction

This protocol is a generalized procedure for assessing the effect of Abanoquil on penile smooth muscle contraction in an organ bath setup.

• Tissue Preparation: Porcine or rabbit corpus cavernosum tissue is dissected and cut into strips (e.g., 2 x 2 x 8 mm).

• Mounting: The tissue strips are mounted in organ baths containing a physiological salt solution (e.g., Krebs-Henseleit solution) maintained at 37°C and continuously bubbled with a gas mixture of 95% O2 and 5% CO2.

• Equilibration: The tissues are allowed to equilibrate under a resting tension (e.g., 2-3 g) for a period of 60-90 minutes, with periodic washing.

• Contraction Induction: A contractile agent, such as the alpha-1 adrenoceptor agonist phenylephrine (e.g., 10^-5 M), is added to the organ bath to induce a stable contraction.

• Drug Addition: Once a stable contraction is achieved, increasing concentrations of Abanoquil are cumulatively added to the bath to generate a concentration-response curve.

• Data Acquisition: The isometric tension of the tissue strips is continuously recorded using a force transducer connected to a data acquisition system.

• Analysis: The relaxant effect of Abanoquil is calculated as a percentage of the pre-induced contraction.

In Vivo Measurement of Erectile Response in a Monkey Model

This protocol outlines a general procedure for evaluating the pro-erectile effects of Abanoquil in a non-human primate model.

• Animal Preparation: An adult male macaque monkey is anesthetized. A 23-gauge needle connected to a pressure transducer is inserted into the corpus cavernosum to measure intracavernosal pressure (ICP).

• Drug Administration: Abanoquil is administered via intracorporeal injection.

• Erectile Response Monitoring: The erectile response is assessed by measuring the increase in ICP and by visual observation of penile tumescence and rigidity.

• Data Analysis: The magnitude and duration of the erectile response are recorded and compared to a vehicle control.

Mechanism of Action and Signaling Pathway

Abanoquil functions as a selective antagonist of alpha-1 adrenergic receptors. In the context of penile erection, these receptors are primarily located on the smooth muscle cells of the corpus cavernosum and penile arteries.

The binding of endogenous catecholamines, such as norepinephrine, to alpha-1 adrenoceptors on penile smooth muscle initiates a signaling cascade that leads to muscle contraction, maintaining a flaccid state. Abanoquil competitively blocks this binding, thereby inhibiting the contractile signaling and promoting smooth muscle relaxation, which allows for increased blood flow into the corpus cavernosum, leading to an erection.

The signaling pathway initiated by alpha-1 adrenoceptor activation in penile smooth muscle is depicted below:

References

• 1. Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CN110845410A - Method for preparing 6, 7-dimethoxy-3, 4-dihydroisoquinoline hydrochloride by one-pot method - Google Patents [patents.google.com]

Abanoquil (CAS Number: 90402-40-7): A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

Abanoquil (UK-52,046) is a novel quinoline-derivative alpha-1 adrenoceptor antagonist. Initially investigated for its antiarrhythmic and antihypertensive properties, its mechanism of action centers on the blockade of α1-adrenergic receptors. This document provides an in-depth technical overview of the available research on Abanoquil, including its pharmacological profile, mechanism of action, pharmacokinetic properties, and available clinical data. All quantitative data are summarized in structured tables, and key experimental protocols are detailed. Signaling pathways and experimental workflows are visualized using diagrams to facilitate a comprehensive understanding of this compound for research and drug development purposes.

Introduction

Abanoquil, with the chemical formula C22H25N3O4, is a potent and selective antagonist of α1-adrenergic receptors.[1] These receptors are key components of the sympathetic nervous system, mediating vasoconstriction, smooth muscle contraction, and various processes within the central nervous system.[2][3] The antagonism of these receptors by compounds like Abanoquil has been a therapeutic strategy for conditions such as hypertension and benign prostatic hyperplasia.[4] Research into Abanoquil has explored its potential as an antiarrhythmic agent and its effects on erectile tissue.[1] This whitepaper consolidates the existing scientific literature on Abanoquil to serve as a comprehensive resource for researchers.

Physicochemical Properties

Property	Value	Source
CAS Number	90402-40-7
Molecular Formula	C22H25N3O4	-
Synonyms	UK-52,046; Albanoquil
Chemical Name	2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)-6,7-dimethoxyquinolin-4-amine	-

Synthesis

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Alpha-1 adrenergic receptor - Wikipedia [en.wikipedia.org]
• 3. gosset.ai [gosset.ai]
• 4. The affinity and selectivity of α-adrenoceptor antagonists, antidepressants, and antipsychotics for the human α1A, α1B, and α1D-adrenoceptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for In Vivo Dose-Response Studies of Abanoquil

These application notes provide a comprehensive overview of in vivo dose-response studies of Abanoquil, a selective alpha-1 adrenoceptor antagonist. The information is intended for researchers, scientists, and drug development professionals engaged in preclinical and clinical research.

Data Presentation: Summary of In Vivo Dose-Response Studies

The following tables summarize the quantitative data from in vivo studies of Abanoquil, detailing the model, dosage, and observed effects.

Table 1: Abanoquil Dose-Response in Human Subjects

Dose (Oral)	Dose (Intravenous)	Primary Effect	Key Findings	Citation
0.25 mg	-	α1-adrenoceptor antagonism	Dose-dependent increase in the dose of phenylephrine required to raise systolic BP by 20 mmHg (PS20). Maximal dose ratio: 2.0 ± 0.9.	[1]
0.5 mg	-	α1-adrenoceptor antagonism	Dose-dependent increase in PS20. Maximal dose ratio: 2.4 ± 1.3.	[1]
1 mg	-	α1-adrenoceptor antagonism	Dose-dependent increase in PS20. Maximal dose ratio: 3.4 ± 1.1. No significant effect on supine blood pressure.	[1]
-	0.4 µg/kg	α1-adrenoceptor antagonism	Significant rightward shift (>2-fold) in phenylephrine pressor dose-response curves with no significant effect on blood pressure or heart rate.	[2][3]
-	0.5 µg/kg	α1-adrenoceptor antagonism	Detectable α1-adrenoceptor antagonism for up to 12 hours. No significant effect on blood pressure.

Table 2: Abanoquil Effects on Erectile Response in a Monkey Model

Animal Model	Administration Route	Effect	Key Findings	Citation
Macaca fascicularis	Intracorporeal Injection	Induction of erectile response	The erectile response was not dose-related and induced a lower level of tumescence and rigidity compared to papaverine.

Experimental Protocols

Assessment of α1-Adrenoceptor Antagonist Activity in Humans

This protocol is based on studies evaluating the dose-dependency of Abanoquil's antagonist activity against an α1-adrenoceptor agonist (phenylephrine).

Objective: To quantify the α1-adrenoceptor antagonist activity of single oral doses of Abanoquil in healthy male subjects.

Materials:

• Abanoquil (0.25, 0.5, and 1 mg oral doses) and placebo.

• Phenylephrine for intravenous infusion.

• Blood pressure and heart rate monitoring equipment.

Procedure:

• Subject Enrollment: Recruit healthy male volunteers. The study design is typically a double-blind, randomized, placebo-controlled crossover.

• Baseline Measurements: Before administration of Abanoquil or placebo, establish baseline cardiovascular parameters, including supine blood pressure and heart rate.

• Phenylephrine Challenge (Baseline): Administer serially increasing infusions of phenylephrine to determine the dose required to increase systolic blood pressure by 20 mmHg (PS20). This is achieved by creating individual dose-response curves.

• Drug Administration: Administer a single oral dose of Abanoquil (0.25, 0.5, or 1 mg) or placebo.

• Post-Dose Phenylephrine Challenges: Repeat the phenylephrine challenge at specific time points post-dosing (e.g., 2, 4, 8, 12, 24, and 48 hours) to assess the antagonist effect of Abanoquil.

• Data Analysis: Calculate the PS20 from the individual dose-response curves at each time point. A quadratic fit to the curves can be used for this calculation. An increase in the PS20 after Abanoquil administration indicates α1-adrenoceptor antagonism. The dose ratio can be calculated to quantify the extent of the rightward shift in the dose-response curve.

Evaluation of Erectile Response in a Non-Human Primate Model

This protocol describes the in vivo assessment of Abanoquil's effect on erectile tissue in a monkey model.

Objective: To determine the erectile response following intracorporeal injection of Abanoquil in a primate model.

Animal Model: Male Macaca fascicularis monkeys.

Materials:

• Abanoquil for intracorporeal injection.

• Papaverine (as a positive control).

• Equipment for measuring erectile response (tumescence and rigidity).

Procedure:

• Animal Preparation: Anesthetize the monkeys according to approved institutional animal care and use committee protocols.

• Drug Administration: Administer Abanoquil via intracorporeal injection into the penis.

• Erectile Response Assessment: Observe and measure the erectile response, including the level of tumescence and rigidity.

• Positive Control: In a separate set of experiments or animals, administer papaverine via the same route to serve as a positive control and for comparative analysis.

• Data Analysis: Compare the erectile response induced by Abanoquil to that of papaverine. Note that one study found the erectile response to Abanoquil in this model was not dose-related.

Visualizations

Signaling Pathway of Abanoquil

References

• 1. Dose-dependent alpha 1-adrenoceptor antagonist activity of the anti-arrhythmic drug, abanoquil (UK-52,046), without reduction in blood pressure in man - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Studies with abanoquil (UK-52,046) a novel quinoline alpha 1-adrenoceptor antagonist: I. Effects on blood pressure, heart rate and pressor responsiveness in normotensive subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Studies with abanoquil (UK-52,046) a novel quinoline alpha 1-adrenoceptor antagonist: I. Effects on blood pressure, heart rate and pressor responsiveness in normotensive subjects - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Using Abanoquil in Smooth Muscle Relaxation Assays

Audience: Researchers, scientists, and drug development professionals.

Introduction

Abanoquil is a quinoline-derivative alpha-1 adrenoceptor antagonist.[1] These application notes provide a comprehensive guide to utilizing Abanoquil in smooth muscle relaxation assays, a critical component in the study of vascular and non-vascular smooth muscle physiology and pharmacology. The protocols detailed below are designed for researchers in both academic and industrial settings who are investigating the effects of alpha-1 adrenoceptor blockade on smooth muscle function.

Smooth muscle contraction is a fundamental process in numerous physiological systems, and its dysregulation is implicated in a variety of pathological conditions. Therefore, the identification and characterization of compounds that induce smooth muscle relaxation are of significant therapeutic interest. Abanoquil, by blocking the action of endogenous agonists like norepinephrine at the alpha-1 adrenoceptors, prevents the initiation of the signaling cascade that leads to smooth muscle contraction, thereby promoting relaxation.[2][3]

These notes will also briefly touch upon the Rho-kinase (ROCK) signaling pathway, a key regulator of smooth muscle contraction, to provide a comparative context for Abanoquil's mechanism of action. While Abanoquil acts at the receptor level, ROCK inhibitors modulate a downstream signaling node, offering a different therapeutic strategy for inducing smooth muscle relaxation.

Data Presentation: Antagonist Potency

The potency of an antagonist in a smooth muscle relaxation assay is typically quantified by its IC50 value (the concentration of the antagonist that inhibits the contractile response by 50%) or its pA2 value, which represents the negative logarithm of the molar concentration of an antagonist that produces a two-fold rightward shift in the agonist's concentration-response curve.

Table 1: Example Potency of a Non-Selective Alpha-1 Adrenoceptor Antagonist (Prazosin) in Smooth Muscle Relaxation Assays

Antagonist	Agonist	Tissue Preparation	Parameter	Value
Prazosin	Norepinephrine	Isolated Smooth Muscle Cells	IC50	0.9 ± 0.2 µM
Prazosin	Phenylephrine	Rat Thoracic Aorta	pKB	10.54

Note: The data presented in this table is for illustrative purposes and represents the potency of Prazosin, not Abanoquil. Researchers should determine the specific potency of Abanoquil in their experimental system of interest.

Signaling Pathways

To understand the mechanism of action of Abanoquil and to differentiate it from other smooth muscle relaxants like ROCK inhibitors, it is essential to visualize the respective signaling pathways.

Abanoquil's Mechanism of Action: Alpha-1 Adrenoceptor Antagonism

Comparative Pathway: Rho-Kinase (ROCK) Inhibition

Experimental Protocols

The following protocols provide a detailed methodology for conducting smooth muscle relaxation assays using an organ bath system. This is a classic and robust method for studying the contractility of isolated tissues.

Experimental Workflow

Protocol 1: Isolated Aortic Ring Preparation and Mounting

• Animal Euthanasia and Tissue Dissection:

  • Humanely euthanize a rat according to approved institutional guidelines.

  • Perform a midline laparotomy and thoracotomy to expose the thoracic aorta.

  • Carefully dissect the thoracic aorta free from surrounding connective tissue and place it in cold, oxygenated Krebs-Henseleit solution.

• Aortic Ring Preparation:

  • Under a dissecting microscope, remove any remaining adipose and connective tissue from the aorta.

  • Cut the aorta into 2-3 mm wide rings.

  • For endothelium-denuded studies, gently rub the luminal surface of the ring with a pair of fine forceps.

• Mounting in the Organ Bath:

  • Suspend each aortic ring between two stainless steel hooks in a 10 mL organ bath chamber filled with Krebs-Henseleit solution.

  • Maintain the solution at 37°C and continuously bubble with carbogen (95% O2, 5% CO2).

  • Connect the upper hook to an isometric force transducer to record changes in tension.

Protocol 2: Smooth Muscle Relaxation Assay

• Equilibration:

  • Allow the aortic rings to equilibrate for 60-90 minutes under a resting tension of 1.5-2.0 grams.

  • Replace the Krebs-Henseleit solution every 15-20 minutes during the equilibration period.

• Viability and Contractility Check:

  • After equilibration, contract the tissues with a high concentration of potassium chloride (KCl, e.g., 80 mM) to assess tissue viability and obtain a reference maximum contraction.

  • Once a stable contraction is achieved, wash the tissues with fresh Krebs-Henseleit solution until the tension returns to baseline.

• Antagonist Incubation:

  • Add Abanoquil (or its vehicle for control tissues) to the organ bath at the desired concentration.

  • Incubate the tissues with Abanoquil for a predetermined period (e.g., 30-60 minutes) to allow for receptor binding.

• Agonist-Induced Contraction:

  • Generate a cumulative concentration-response curve to an alpha-1 adrenoceptor agonist (e.g., phenylephrine or norepinephrine).

  • Start with a low concentration of the agonist and incrementally increase the concentration in the bath, allowing the contractile response to stabilize at each concentration before adding the next.

• Data Acquisition and Analysis:

  • Record the tension generated at each agonist concentration.

  • Express the contractile response as a percentage of the maximum contraction induced by KCl.

  • Plot the agonist concentration (on a logarithmic scale) against the response.

  • Calculate the EC50 (the agonist concentration that produces 50% of the maximal response) for both control and Abanoquil-treated tissues.

  • If a rightward shift in the concentration-response curve is observed in the presence of Abanoquil, a Schild analysis can be performed to determine the pA2 value.

Conclusion

Abanoquil is a valuable pharmacological tool for investigating the role of alpha-1 adrenoceptors in smooth muscle function. The protocols and information provided herein offer a robust framework for conducting smooth muscle relaxation assays and interpreting the resulting data. By understanding its mechanism of action as an alpha-1 adrenoceptor antagonist, researchers can effectively utilize Abanoquil to explore the physiological and pathophysiological roles of this signaling pathway in various smooth muscle tissues. It is important to distinguish its mechanism from that of other vasodilators, such as ROCK inhibitors, to fully appreciate the diverse pharmacological strategies available for modulating smooth muscle tone.

References

• 1. Dose-dependent alpha 1-adrenoceptor antagonist activity of the anti-arrhythmic drug, abanoquil (UK-52,046), without reduction in blood pressure in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Smooth muscle and parasympathetic nerve terminals in the rat urinary bladder have different subtypes of α1 adrenoceptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Alpha1-adrenoceptor subtypes - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Dissolving Abanoquil for Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Abanoquil is a potent and selective α1-adrenergic receptor antagonist, making it a valuable tool for research in areas such as cardiovascular function and smooth muscle physiology.[1] Proper preparation of Abanoquil solutions is critical for obtaining accurate and reproducible results in cell culture-based assays. These application notes provide a detailed protocol for dissolving, storing, and utilizing Abanoquil in a cell culture setting.

Physicochemical and Solubility Data

A summary of the key properties of Abanoquil is provided below. The primary recommended solvent for preparing stock solutions for cell culture is Dimethyl Sulfoxide (DMSO).

Property	Value	Source/Comments
IUPAC Name	2-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-6,7-dimethoxyquinolin-4-amine	[1][2]
Molecular Formula	C₂₂H₂₅N₃O₄	[1]
Molecular Weight	395.46 g/mol	[3]
CAS Number	90402-40-7
Appearance	Solid powder
Solubility in DMSO	12.5 mg/mL (31.61 mM)	Requires sonication and warming to 60°C.
Solubility in Water	Data not available	Likely poorly soluble based on its organic structure.
Solubility in Ethanol	Data not available

Experimental Protocols

Protocol 1: Preparation of a Concentrated Abanoquil Stock Solution (10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution of Abanoquil in DMSO, a common starting concentration for in vitro studies.

Materials:

• Abanoquil powder

• Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

• Sterile, amber microcentrifuge tubes or glass vials

• Calibrated analytical balance

• Vortex mixer

• Water bath or heat block

• Sterile 0.22 µm syringe filter and syringe

Procedure:

• Calculate the required mass of Abanoquil:

  • To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

    • Mass (mg) = 10 mmol/L * 395.46 g/mol * 0.001 L = 3.95 mg

• Weighing Abanoquil:

  • On a calibrated analytical balance, carefully weigh out 3.95 mg of Abanoquil powder into a sterile amber microcentrifuge tube.

• Dissolving in DMSO:

  • Add 1 mL of sterile DMSO to the tube containing the Abanoquil powder.

  • Vortex the solution thoroughly for 1-2 minutes.

  • To ensure complete dissolution, it may be necessary to warm the solution. A supplier datasheet indicates that warming to 60°C and sonication may be required to reach a concentration of 12.5 mg/mL. For a 10 mM (~3.95 mg/mL) solution, gentle warming in a 37°C water bath with intermittent vortexing should be sufficient.

  • Visually inspect the solution to ensure that no solid particles remain.

• Sterile Filtration:

  • Draw the dissolved Abanoquil solution into a sterile syringe.

  • Attach a 0.22 µm syringe filter to the syringe.

  • Filter the solution into a new sterile amber tube. This step is crucial for removing any potential microbial contaminants and undissolved microparticles.

• Aliquoting and Storage:

  • Aliquot the sterile stock solution into smaller, single-use volumes in sterile amber microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the compound.

  • Store the stock solution aliquots at -80°C for long-term stability (up to 6 months) or at -20°C for shorter-term storage (up to 1 month).

Protocol 2: Preparation of Working Solutions in Cell Culture Medium

This protocol outlines the dilution of the Abanoquil stock solution to the final desired concentrations for treating cells.

Materials:

• 10 mM Abanoquil stock solution in DMSO

• Complete cell culture medium, pre-warmed to 37°C

• Sterile microcentrifuge tubes

• Sterile pipettes and tips

Procedure:

• Thaw the Stock Solution:

  • Thaw an aliquot of the 10 mM Abanoquil stock solution at room temperature.

• Determine Final Working Concentrations:

  • Based on published literature, a typical working concentration range for Abanoquil in in vitro tissue assays is between 100 nM and 100 µM. A dose-response experiment is recommended to determine the optimal concentration for your specific cell line and assay.

• Serial Dilution:

  • Perform serial dilutions of the 10 mM stock solution into pre-warmed complete cell culture medium to achieve the desired final concentrations.

  • Important: Ensure the final concentration of DMSO in the cell culture medium remains low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. A vehicle control (medium with the same final concentration of DMSO) must be included in all experiments.

  • Example Dilution for a 10 µM final concentration:

    • Prepare an intermediate dilution by adding 2 µL of the 10 mM stock solution to 198 µL of cell culture medium. This results in a 100 µM solution (a 1:100 dilution).

    • Add the appropriate volume of this 100 µM intermediate solution to your cell culture wells to achieve the final 10 µM concentration. For example, add 100 µL of the 100 µM solution to 900 µL of medium in a well.

• Treating the Cells:

  • Remove the existing medium from your cultured cells and replace it with the medium containing the desired final concentrations of Abanoquil.

  • Ensure all conditions, including the vehicle control, have the same final DMSO concentration.

Signaling Pathway and Experimental Workflow

Abanoquil's Mechanism of Action

Abanoquil acts as an antagonist at α1-adrenergic receptors. These receptors are G-protein coupled receptors (GPCRs) that, when activated by endogenous agonists like norepinephrine, couple to Gq protein. This initiates a signaling cascade involving the activation of Phospholipase C (PLC), which cleaves phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of calcium from intracellular stores, leading to various cellular responses. By blocking this receptor, Abanoquil prevents this downstream signaling cascade.

Caption: Abanoquil blocks the α1-adrenergic receptor signaling pathway.

Experimental Workflow for Abanoquil Solution Preparation

The following diagram illustrates the key steps for preparing Abanoquil solutions for cell culture experiments.

Caption: Workflow for preparing Abanoquil for cell culture experiments.

References

• 1. Abanoquil - Wikipedia [en.wikipedia.org]
• 2. Abanoquil | C22H25N3O4 | CID 164089 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. medkoo.com [medkoo.com]

Application Notes and Protocols for Abanoquil Administration in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Abanoquil is a novel and selective alpha-1 adrenoceptor antagonist.[1] In preclinical research, it has been investigated for its potential therapeutic effects, particularly in the context of erectile dysfunction.[1] This document provides detailed application notes and protocols for the administration of Abanoquil in relevant animal models, based on available scientific literature. The protocols outlined below are intended to serve as a guide for researchers designing in vivo studies to evaluate the efficacy and mechanism of action of Abanoquil.

Mechanism of Action

Abanoquil functions as an antagonist to alpha-1 adrenergic receptors.[1] In the context of erectile function, the sympathetic nervous system, through the release of norepinephrine, typically maintains penile flaccidity by causing the contraction of the corpus cavernosum smooth muscle.[2] By blocking the alpha-1 adrenergic receptors on these smooth muscle cells, Abanoquil inhibits this contractile action, leading to vasodilation of the penile arteries and relaxation of the cavernosal smooth muscle. This process facilitates blood inflow and entrapment within the corpora cavernosa, resulting in an erection.[2]

Signaling Pathway of Alpha-1 Adrenergic Receptor Antagonism in Erectile Function

References

• 1. Abanoquil, a new alpha-1 adrenoceptor antagonist. In vitro and in vivo effect on erectile tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Role of alpha adrenergic receptors in erectile function - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Abanoquil in Preclinical Arrhythmia Models: Technical Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Abanoquil (UK-52,046) is a quinoline-derivative with potent and selective alpha-1 adrenoceptor antagonist properties.[1][2] Early preclinical investigations, primarily in canine models, have suggested its potential as an antiarrhythmic agent.[1][3] These studies indicate that Abanoquil may be effective in mitigating arrhythmias associated with adrenergic stimulation and myocardial ischemia. This document provides a summary of the available data on the application of Abanoquil in various arrhythmia models, along with detailed experimental protocols derived from published literature. The primary focus is on ventricular arrhythmias induced by adrenaline, ouabain, and myocardial ischemia.

Mechanism of Action

Abanoquil exerts its antiarrhythmic effects primarily through the blockade of alpha-1 adrenergic receptors.[3] The overstimulation of these receptors is implicated in the pathogenesis of certain cardiac arrhythmias, particularly those triggered by high levels of catecholamines (e.g., during stress or myocardial ischemia). By antagonizing these receptors, Abanoquil is thought to modulate intracellular calcium handling and reduce the likelihood of arrhythmogenic afterdepolarizations.

Signaling Pathway

Caption: Signaling pathway of Abanoquil's antiarrhythmic action.

Quantitative Data Summary

The following tables summarize the quantitative data from preclinical studies of Abanoquil in canine arrhythmia models.

Table 1: Efficacy of Abanoquil in Adrenaline-Induced Arrhythmias

Parameter	Vehicle Control	Abanoquil (3.8 ± 1.4 μg/kg)	Atenolol (14.6 ± 2.1 μg/kg)	Abanoquil + Atenolol (0.36 ± 0.1 μg/kg each)
Arrhythmia Induction	Arrhythmia induced	Attenuated	Attenuated	Attenuated
Pressor Response to Adrenaline	Present	Reduced (P < 0.01)	No significant effect	No significant effect
Heart Rate	Baseline	Increased (P < 0.01)	No significant effect	Increased (P < 0.01)

Table 2: Efficacy of Abanoquil in Ischemia-Induced Arrhythmias (Coronary Artery Ligation)

Parameter	Placebo	Abanoquil (4 μg/kg)	Abanoquil (8 μg/kg)
Total Ventricular Ectopic Beats (30 min post-ligation)	190 (median, range 4-674)	246 (median, range 9-1204)	12 (median, range 1-154) (P < 0.01 vs. placebo)
Blood Pressure	Baseline	Significant fall	Significant fall

Table 3: Efficacy of Abanoquil in Ouabain-Induced Arrhythmias

Drug	Dose	Outcome
Abanoquil	Up to 64 μg/kg	No effect on ouabain-induced arrhythmias
Atenolol	Up to 800 μg/kg	No effect on ouabain-induced arrhythmias

Experimental Protocols

The following are detailed protocols for inducing and evaluating arrhythmias in canine models, based on the available literature.

Protocol 1: Adrenaline-Induced Arrhythmia Model

This model assesses the ability of a compound to prevent arrhythmias triggered by a high dose of adrenaline in the presence of a sensitizing anesthetic agent.

Experimental Workflow:

Caption: Workflow for the adrenaline-induced arrhythmia model.

Methodology:

• Animal Preparation: Anesthetize mongrel dogs of either sex.

• Instrumentation:

  • Insert an endotracheal tube and provide artificial respiration.

  • Catheterize a femoral artery for blood pressure monitoring.

  • Place ECG leads for continuous monitoring.

• Drug Administration:

  • Administer Abanoquil, atenolol, a combination of both, or a placebo intravenously.

• Arrhythmia Induction:

  • Administer a bolus of adrenaline intravenously to induce arrhythmias.

• Data Collection and Analysis:

  • Continuously record ECG and arterial blood pressure.

  • Quantify the incidence and duration of ventricular arrhythmias.

  • Measure changes in heart rate and blood pressure in response to adrenaline.

Protocol 2: Myocardial Ischemia-Induced Arrhythmia Model (Coronary Artery Ligation)

This model evaluates the efficacy of a drug in preventing arrhythmias resulting from acute myocardial ischemia.

Experimental Workflow:

Caption: Workflow for the ischemia-induced arrhythmia model.

Methodology:

• Animal Preparation: Anesthetize mongrel dogs.

• Surgical Procedure:

  • Perform a left thoracotomy to expose the heart.

  • Isolate a major coronary artery (e.g., the left anterior descending artery).

• Instrumentation:

  • Attach ECG leads for continuous monitoring.

  • Catheterize an artery for blood pressure measurement.

• Drug Administration:

  • Administer Abanoquil or a placebo intravenously.

• Arrhythmia Induction:

  • Ligate the prepared coronary artery to induce myocardial ischemia.

• Data Collection and Analysis:

  • Record the ECG for a set period (e.g., 30 minutes) following ligation.

  • Count the number of ventricular ectopic beats and episodes of ventricular tachycardia.

Protocol 3: Ouabain-Induced Arrhythmia Model

This model tests a drug's ability to counteract arrhythmias caused by digitalis toxicity.

Methodology:

• Animal Preparation: Anesthetize mongrel dogs.

• Instrumentation:

  • Place ECG leads for continuous monitoring.

  • Insert an intravenous catheter for drug administration.

• Arrhythmia Induction:

  • Infuse ouabain intravenously at a rate sufficient to induce a stable ventricular tachycardia.

• Drug Administration:

  • Once a stable arrhythmia is established, administer increasing doses of Abanoquil intravenously.

• Data Collection and Analysis:

  • Continuously monitor the ECG to determine if and at what dose Abanoquil terminates the arrhythmia.

Discussion and Conclusion

The available preclinical data suggest that Abanoquil demonstrates antiarrhythmic properties in specific canine models, particularly those involving adrenergic stimulation and myocardial ischemia. Its efficacy appears to be dose-dependent in the ischemia model. However, it was found to be ineffective against ouabain-induced arrhythmias, suggesting a mechanism of action that is distinct from that of cardiac glycosides and likely specific to its alpha-1 adrenoceptor antagonism.

The lack of effect on blood pressure at antiarrhythmic doses in some contexts suggests a potentially favorable therapeutic window, a characteristic that was also noted in early clinical studies in healthy volunteers. Further investigation would be required to fully elucidate the electrophysiological mechanisms underlying Abanoquil's antiarrhythmic effects and to explore its potential in other arrhythmia models, such as those for atrial fibrillation.

For researchers and drug development professionals, these findings provide a basis for the further exploration of selective alpha-1 adrenoceptor antagonists as a potential class of antiarrhythmic drugs. The protocols outlined above can serve as a starting point for designing in vivo studies to evaluate novel compounds with similar mechanisms of action.

References

• 1. Studies with abanoquil (UK-52,046) a novel quinoline alpha 1-adrenoceptor antagonist: I. Effects on blood pressure, heart rate and pressor responsiveness in normotensive subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Studies with abanoquil (UK-52,046) a novel quinoline alpha 1-adrenoceptor antagonist: I. Effects on blood pressure, heart rate and pressor responsiveness in normotensive subjects. | Semantic Scholar [semanticscholar.org]
• 3. Studies with abanoquil (UK-52,046) a novel quinoline alpha 1-adrenoceptor antagonist: I. Effects on blood pressure, heart rate and pressor responsiveness in normotensive subjects - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring Abanoquil's Effects on Blood Pressure

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for assessing the pharmacological effects of Abanoquil, a novel quinoline alpha-1 adrenoceptor antagonist, on blood pressure. The protocols cover in vivo and in vitro techniques to characterize its hemodynamic profile and mechanism of action.

Introduction to Abanoquil

Abanoquil is an alpha-1 adrenoceptor antagonist with a unique hemodynamic profile. Unlike classical alpha-1 blockers, preclinical and clinical studies have shown that Abanoquil can produce significant alpha-1 adrenoceptor antagonism without inducing marked reflex tachycardia or profound postural hypotension.[1][2][3] This suggests a potential therapeutic advantage, particularly in patient populations where these side effects are problematic. These protocols are designed to enable researchers to further investigate and quantify the effects of Abanoquil on blood pressure and vascular tone.

In Vivo Measurement of Blood Pressure in Animal Models

The spontaneously hypertensive rat (SHR) is a widely used and relevant model for studying hypertension.[4]

Protocol: Invasive Blood Pressure Measurement in Spontaneously Hypertensive Rats (SHR)

This protocol describes the direct and continuous measurement of arterial blood pressure via carotid artery cannulation, considered the gold standard for accuracy in preclinical studies.[5]

Materials:

• Spontaneously Hypertensive Rats (SHR), age and weight matched

• Anesthetic (e.g., isoflurane, urethane)

• Surgical instruments (scissors, forceps, retractors)

• PE-50 tubing

• Heparinized saline (10-20 IU/mL)

• Pressure transducer

• Data acquisition system

• Abanoquil solution for administration (intravenous or oral)

• Vehicle control solution

Procedure:

• Animal Preparation: Anesthetize the SHR and place it in a supine position on a surgical board. Maintain body temperature using a heating pad.

• Surgical Cannulation:

  • Make a midline incision in the neck to expose the trachea and carotid artery.

  • Carefully isolate the common carotid artery.

  • Place two loose ligatures around the artery.

  • Make a small incision in the artery and insert a heparinized saline-filled PE-50 catheter.

  • Secure the catheter in place with the ligatures.

  • Connect the catheter to a pressure transducer linked to a data acquisition system.

• Stabilization: Allow the animal to stabilize for at least 30 minutes to obtain a baseline blood pressure reading.

• Drug Administration:

  • Administer Abanoquil or vehicle control via the desired route (e.g., tail vein injection for intravenous administration or oral gavage).

  • A range of doses should be tested to generate a dose-response curve.

• Data Recording: Continuously record systolic blood pressure, diastolic blood pressure, mean arterial pressure (MAP), and heart rate for a predetermined period post-administration.

• Euthanasia: At the end of the experiment, euthanize the animal according to approved institutional guidelines.

Data Presentation:

Treatment Group	Dose (mg/kg)	Route of Administration	Baseline MAP (mmHg)	Peak Change in MAP (mmHg)	Duration of Effect (min)
Vehicle Control	-	Intravenous	185 ± 10	-2 ± 3	-
Abanoquil	0.1	Intravenous	182 ± 12	-15 ± 5	60
Abanoquil	0.5	Intravenous	188 ± 9	-35 ± 8	120
Abanoquil	1.0	Intravenous	184 ± 11	-50 ± 7	>180

Note: The data in this table is hypothetical and for illustrative purposes.

Workflow for In Vivo Blood Pressure Measurement

Workflow for invasive blood pressure measurement.

In Vitro Assessment of Vascular Tone

Isolated organ bath and wire myography techniques are essential for determining the direct effects of Abanoquil on vascular smooth muscle and its interaction with alpha-1 adrenoceptors.

Protocol: Wire Myography for Assessment of Abanoquil's Vasodilatory Effects

This protocol details the use of a wire myograph to measure the isometric tension of isolated small resistance arteries.

Materials:

• Mesenteric or other small resistance arteries from rats or mice

• Wire myograph system

• Physiological Salt Solution (PSS), e.g., Krebs-Henseleit solution, bubbled with 95% O2 / 5% CO2

• Phenylephrine (alpha-1 adrenoceptor agonist)

• Abanoquil

• Dissection microscope and tools

Procedure:

• Tissue Preparation:

  • Euthanize the animal and dissect the desired artery in cold PSS.

  • Carefully clean the artery of surrounding connective and adipose tissue.

  • Cut the artery into 2 mm rings.

• Mounting:

  • Mount the arterial ring on the two wires of the myograph jaws.

  • Place the mounted vessel in the myograph chamber containing PSS at 37°C and aerated with 95% O2 / 5% CO2.

• Normalization and Equilibration:

  • Perform a normalization procedure to determine the optimal resting tension for the vessel.

  • Allow the vessel to equilibrate for at least 60 minutes.

• Viability Check:

  • Contract the vessel with a high potassium solution (e.g., 60 mM KCl) to ensure viability.

  • Wash out the KCl and allow the tension to return to baseline.

• Experiment:

  • Pre-contract the arterial ring with a submaximal concentration of phenylephrine (e.g., 1 µM).

  • Once a stable contraction is achieved, add increasing cumulative concentrations of Abanoquil to the bath.

  • Record the relaxation response at each concentration.

• Data Analysis:

  • Express the relaxation as a percentage of the pre-contraction induced by phenylephrine.

  • Plot the concentration-response curve and calculate the IC50 value for Abanoquil.

Data Presentation:

Abanoquil Concentration (nM)	Phenylephrine-induced Contraction (% of max)	% Relaxation
0 (Baseline)	100	0
1	95	5
10	75	25
100	40	60
1000	10	90

Note: The data in this table is hypothetical and for illustrative purposes.

Signaling Pathway of Alpha-1 Adrenoceptor Antagonism

Abanoquil blocks alpha-1 adrenoceptor signaling.

Receptor Binding Assays

Radioligand binding assays are crucial for determining the affinity and selectivity of Abanoquil for alpha-1 adrenoceptor subtypes.

Protocol: Competitive Radioligand Binding Assay for Alpha-1 Adrenoceptors

This protocol outlines a method to determine the binding affinity (Ki) of Abanoquil for alpha-1 adrenoceptors.

Materials:

• Cell membranes expressing alpha-1 adrenoceptors (e.g., from transfected cell lines or tissue homogenates)

• Radioligand specific for alpha-1 adrenoceptors (e.g., [3H]-prazosin)

• Abanoquil at various concentrations

• Non-specific binding control (e.g., a high concentration of an unlabeled alpha-1 antagonist like phentolamine)

• Assay buffer

• Glass fiber filters

• Filtration apparatus

• Scintillation counter and fluid

Procedure:

• Incubation:

  • In a multi-well plate, combine the cell membranes, a fixed concentration of [3H]-prazosin, and varying concentrations of Abanoquil (or vehicle for total binding, or phentolamine for non-specific binding).

  • Incubate at a specific temperature (e.g., 25°C) for a sufficient time to reach equilibrium.

• Filtration:

  • Rapidly filter the incubation mixture through glass fiber filters using a filtration apparatus to separate bound from free radioligand.

  • Wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Quantification:

  • Place the filters in scintillation vials with scintillation fluid.

  • Measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the Abanoquil concentration.

  • Determine the IC50 value (the concentration of Abanoquil that inhibits 50% of specific radioligand binding).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Data Presentation:

Abanoquil Concentration (nM)	[3H]-prazosin Specific Binding (%)
0.01	98
0.1	92
1	75
10	50
100	20
1000	5

Note: The data in this table is hypothetical and for illustrative purposes, yielding a hypothetical IC50 of 10 nM.

Logical Relationship in Competitive Binding Assay

Logical flow of a competitive radioligand binding assay.

By following these detailed protocols, researchers can effectively measure and characterize the effects of Abanoquil on blood pressure, providing valuable insights for its potential therapeutic applications.

References

• 1. Studies with abanoquil (UK-52,046) a novel quinoline alpha 1-adrenoceptor antagonist: I. Effects on blood pressure, heart rate and pressor responsiveness in normotensive subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Studies with abanoquil (UK-52,046) a novel quinoline alpha 1-adrenoceptor antagonist: I. Effects on blood pressure, heart rate and pressor responsiveness in normotensive subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Studies with abanoquil (UK-52,046) a novel quinoline alpha 1-adrenoceptor antagonist: I. Effects on blood pressure, heart rate and pressor responsiveness in normotensive subjects. | Semantic Scholar [semanticscholar.org]
• 4. Spontaneously hypertensive rat - Wikipedia [en.wikipedia.org]
• 5. Measurement of blood pressure in rats: Invasive or noninvasive methods? - PMC [pmc.ncbi.nlm.nih.gov]

Abanoquil: A Versatile Tool for Interrogating α1-Adrenergic Signaling

Application Note

Introduction Abanoquil is a potent and selective antagonist of α1-adrenergic receptors, making it a valuable pharmacological tool for researchers investigating adrenergic signaling pathways.[1][2] This quinoline derivative has been instrumental in characterizing the physiological and pathophysiological roles of α1-adrenoceptors in various systems, including the cardiovascular and reproductive systems. This document provides detailed application notes and experimental protocols for utilizing Abanoquil as a tool compound in adrenergic signaling research.

Mechanism of Action Abanoquil functions as a competitive antagonist at α1-adrenergic receptors, thereby blocking the binding of endogenous catecholamines like norepinephrine and epinephrine. This inhibition prevents the activation of downstream signaling cascades typically associated with α1-adrenoceptor stimulation. The α1-adrenergic receptors are G protein-coupled receptors (GPCRs) that primarily couple to Gq/11 proteins. Upon agonist binding, Gq/11 activates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium from the endoplasmic reticulum, while DAG activates protein kinase C (PKC). Abanoquil effectively blocks these downstream events by preventing the initial receptor activation.

Quantitative Data

Table 1: In Vivo Dose-Response to Abanoquil in Humans

Dosage (mg, oral)	Maximal Dose Ratio (Phenylephrine Challenge)	Onset of Action	Duration of Action
0.25	2.0 ± 0.9	2 to 8 hours	24 to 48 hours
0.5	2.4 ± 1.3	2 to 8 hours	24 to 48 hours
1.0	3.4 ± 1.1	2 to 8 hours	24 to 48 hours

Data from a study investigating the dose-dependent α1-adrenoceptor antagonist activity of Abanoquil in healthy male subjects. The dose ratio represents the fold-increase in the dose of phenylephrine required to elicit a specific pressor response after Abanoquil administration.[4]

Signaling Pathways and Experimental Workflows

α1-Adrenergic Signaling Pathway

Caption: α1-Adrenergic receptor signaling pathway and the inhibitory action of Abanoquil.

Experimental Workflow: Radioligand Binding Assay

Caption: General workflow for a competitive radioligand binding assay to determine the affinity of Abanoquil.

Experimental Protocols

Protocol 1: Competitive Radioligand Binding Assay

This protocol is designed to determine the binding affinity (Ki) of Abanoquil for α1-adrenergic receptors using a competitive binding assay with a suitable radioligand, such as [3H]-prazosin.

Materials:

• Cell membranes prepared from a cell line or tissue known to express α1-adrenergic receptors.

• Radioligand: [3H]-prazosin (specific activity ~70-90 Ci/mmol).

• Non-labeled competitor: Abanoquil.

• Non-specific binding control: Phentolamine (10 µM).

• Binding buffer: 50 mM Tris-HCl, 10 mM MgCl2, pH 7.4.

• Wash buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• 96-well microplates.

• Glass fiber filters (e.g., Whatman GF/B).

• Scintillation cocktail.

• Scintillation counter.

• Filtration apparatus.

Procedure:

• Membrane Preparation: Homogenize cells or tissue in ice-cold buffer and centrifuge to pellet the membranes. Wash the membrane pellet and resuspend in binding buffer. Determine the protein concentration using a standard method (e.g., Bradford assay).

• Assay Setup: In a 96-well plate, set up the following reactions in triplicate (final volume of 250 µL):

  • Total Binding: 50 µL of [3H]-prazosin (at a concentration near its Kd), 50 µL of binding buffer, and 150 µL of membrane suspension (20-50 µg of protein).

  • Non-specific Binding: 50 µL of [3H]-prazosin, 50 µL of phentolamine (10 µM), and 150 µL of membrane suspension.

  • Competition: 50 µL of [3H]-prazosin, 50 µL of Abanoquil (at various concentrations, typically from 10^-10 M to 10^-5 M), and 150 µL of membrane suspension.

• Incubation: Incubate the plate at room temperature for 60 minutes with gentle agitation.

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester.

• Washing: Wash the filters three times with 3 mL of ice-cold wash buffer.

• Counting: Place the filters in scintillation vials, add 5 mL of scintillation cocktail, and count the radioactivity in a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the log concentration of Abanoquil.

  • Determine the IC50 value (the concentration of Abanoquil that inhibits 50% of specific radioligand binding) by non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 2: Intracellular Calcium Mobilization Assay

This protocol measures the ability of Abanoquil to inhibit agonist-induced intracellular calcium mobilization in cells expressing α1-adrenergic receptors.

Materials:

• Adherent cells expressing α1-adrenergic receptors (e.g., HEK293 or CHO cells).

• Cell culture medium.

• 96-well black, clear-bottom cell culture plates.

• Fluorescent calcium indicator dye (e.g., Fluo-4 AM).

• Pluronic F-127.

• Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES.

• α1-adrenergic agonist (e.g., phenylephrine).

• Abanoquil.

• Fluorescence plate reader with an injection system.

Procedure:

• Cell Seeding: Seed cells into a 96-well plate and grow to 80-90% confluency.

• Dye Loading:

  • Prepare a loading solution of Fluo-4 AM (e.g., 4 µM) and Pluronic F-127 (e.g., 0.02%) in HBSS.

  • Remove the culture medium from the cells and add 100 µL of the loading solution to each well.

  • Incubate at 37°C for 60 minutes in the dark.

• Cell Washing: Wash the cells twice with 100 µL of HBSS to remove excess dye. After the final wash, leave 100 µL of HBSS in each well.

• Compound Preparation: Prepare serial dilutions of Abanoquil and a fixed concentration of the agonist (e.g., phenylephrine at its EC80).

• Assay Measurement:

  • Place the plate in the fluorescence plate reader and allow it to equilibrate to 37°C.

  • Set the instrument to record fluorescence (e.g., excitation at 485 nm, emission at 525 nm) over time.

  • Add different concentrations of Abanoquil to the wells and incubate for a predetermined time (e.g., 15-30 minutes).

  • Inject the agonist into the wells and immediately begin recording the fluorescence signal for 1-2 minutes.

• Data Analysis:

  • Determine the peak fluorescence response for each well.

  • Plot the percentage of agonist response against the log concentration of Abanoquil.

  • Determine the IC50 value for Abanoquil by non-linear regression analysis.

Protocol 3: GTPγS Binding Assay

This functional assay measures the ability of Abanoquil to inhibit agonist-stimulated binding of the non-hydrolyzable GTP analog, [35S]GTPγS, to G proteins.

Materials:

• Cell membranes expressing α1-adrenergic receptors.

• [35S]GTPγS.

• GDP.

• α1-adrenergic agonist (e.g., norepinephrine).

• Abanoquil.

• Assay buffer: 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl2, 1 mM EDTA, pH 7.4.

• Scintillation cocktail.

• Filtration apparatus and glass fiber filters.

Procedure:

• Assay Setup: In a 96-well plate, combine the following in a final volume of 200 µL:

  • Cell membranes (10-20 µg of protein).

  • GDP (e.g., 10 µM).

  • Varying concentrations of Abanoquil.

  • A fixed concentration of the agonist (e.g., at its EC80).

  • [35S]GTPγS (e.g., 0.1 nM).

• Incubation: Incubate the plate at 30°C for 60 minutes with gentle shaking.

• Termination: Terminate the reaction by rapid filtration through glass fiber filters.

• Washing: Wash the filters three times with ice-cold assay buffer.

• Counting: Measure the radioactivity on the filters using a scintillation counter.

• Data Analysis:

  • Calculate the agonist-stimulated [35S]GTPγS binding by subtracting the basal binding (in the absence of agonist) from the total binding.

  • Plot the percentage of agonist-stimulated binding against the log concentration of Abanoquil.

  • Determine the IC50 value for Abanoquil.

Conclusion Abanoquil is a potent, non-subtype-selective α1-adrenergic receptor antagonist that serves as an excellent tool for elucidating the role of α1-adrenoceptors in cellular and physiological processes. The protocols provided herein offer a framework for characterizing the interaction of Abanoquil with its target and for investigating its effects on downstream signaling events. Researchers can adapt these methods to their specific experimental systems to further explore the intricacies of adrenergic signaling.

References

• 1. Abanoquil, a new alpha-1 adrenoceptor antagonist. In vitro and in vivo effect on erectile tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Dose-dependent alpha 1-adrenoceptor antagonist activity of the anti-arrhythmic drug, abanoquil (UK-52,046), without reduction in blood pressure in man - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: Experimental Design for Abanoquil in Erectile Dysfunction Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Erectile dysfunction (ED) is a prevalent condition characterized by the inability to achieve or maintain an erection sufficient for satisfactory sexual performance. The physiological process of penile erection is a complex neurovascular event involving the relaxation of the corpus cavernosum smooth muscle, which is primarily mediated by the nitric oxide (NO)-cyclic guanosine monophosphate (cGMP) pathway.[1][2] Conversely, the RhoA/Rho-kinase (ROCK) signaling pathway plays a crucial role in maintaining the flaccid state of the penis by promoting smooth muscle contraction.[3][4]

Abanoquil has been identified as a Rho-kinase inhibitor and an alpha-1 adrenoceptor antagonist.[5] This dual mechanism of action makes it a promising candidate for the treatment of erectile dysfunction. By inhibiting the Rho-kinase pathway, Abanoquil can promote smooth muscle relaxation, leading to increased blood flow to the corpus cavernosum and facilitating erection. Its alpha-1 adrenoceptor antagonist activity can further enhance this effect by blocking vasoconstriction.

These application notes provide a comprehensive experimental design to evaluate the efficacy of Abanoquil for the treatment of erectile dysfunction, covering both in vitro and in vivo studies.

Signaling Pathways

The following diagram illustrates the key signaling pathways involved in penile erection and the proposed mechanism of action for Abanoquil.

Caption: Signaling pathways in penile erection and Abanoquil's mechanism.

Experimental Workflow

The following diagram outlines the proposed experimental workflow for evaluating Abanoquil.

Caption: Experimental workflow for Abanoquil evaluation.

In Vitro Studies

Rho-Kinase (ROCK) Inhibition Assay

Objective: To determine the direct inhibitory effect of Abanoquil on ROCK activity.

Protocol:

• Utilize a commercially available ROCK activity assay kit.

• Incubate recombinant ROCK protein with varying concentrations of Abanoquil.

• Initiate the kinase reaction by adding ATP and a substrate peptide.

• After incubation, measure the amount of phosphorylated substrate, typically through luminescence or fluorescence.

• Calculate the IC50 value of Abanoquil for ROCK inhibition.

Data Presentation:

Compound	ROCK1 IC50 (nM)	ROCK2 IC50 (nM)
Abanoquil	TBD	TBD
Y-27632 (Control)	TBD	TBD

Isolated Corpus Cavernosum Strip Relaxation

Objective: To evaluate the relaxant effect of Abanoquil on penile smooth muscle tissue.

Protocol:

• Isolate corpus cavernosum strips from an appropriate animal model (e.g., rabbit or rat).

• Mount the tissue strips in an organ bath containing Krebs-Henseleit solution, maintained at 37°C and aerated with 95% O2 / 5% CO2.

• Induce contraction of the tissue strips with a contractile agent such as phenylephrine (an alpha-1 adrenergic agonist).

• Once a stable contraction is achieved, add increasing concentrations of Abanoquil to the organ bath.

• Record the changes in isometric tension to determine the dose-dependent relaxation effect.

Data Presentation:

Concentration of Abanoquil (µM)	Relaxation of Pre-contracted Tissue (%)
0.01	TBD
0.1	TBD
1	TBD
10	TBD
100	TBD

Western Blot Analysis

Objective: To assess the effect of Abanoquil on the phosphorylation of Myosin Phosphatase Target Subunit 1 (MYPT1), a downstream target of ROCK.

Protocol:

• Treat cultured corpus cavernosum smooth muscle cells or isolated tissue strips with Abanoquil.

• Lyse the cells or tissues and extract the proteins.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Probe the membrane with primary antibodies against phosphorylated MYPT1 (p-MYPT1) and total MYPT1.

• Use a secondary antibody conjugated to horseradish peroxidase for detection.

• Quantify the band intensities to determine the ratio of p-MYPT1 to total MYPT1.

Data Presentation:

Treatment Group	p-MYPT1 / Total MYPT1 Ratio (relative to control)
Vehicle Control	1.0
Abanoquil (low dose)	TBD
Abanoquil (high dose)	TBD
Y-27632 (Control)	TBD

In Vivo Studies

Animal Model of Erectile Dysfunction

Objective: To evaluate the pro-erectile effect of Abanoquil in a relevant animal model. Common models include those induced by cavernous nerve injury, diabetes, or aging.

Protocol:

• Select an appropriate animal model (e.g., Sprague-Dawley rats).

• Induce erectile dysfunction through methods such as bilateral cavernous nerve crush injury or streptozotocin-induced diabetes.

• Administer Abanoquil to the treatment group, either systemically (e.g., oral gavage, intraperitoneal injection) or locally (intracavernosal injection).

• A control group should receive a vehicle.

Measurement of Intracavernosal Pressure (ICP)

Objective: To quantitatively assess erectile function by measuring the pressure within the corpus cavernosum during penile erection.

Protocol:

• Anesthetize the animal.

• Expose the cavernous nerve and place a stimulating electrode.

• Insert a 23G needle connected to a pressure transducer into the corpus cavernosum to measure ICP.

• Insert a catheter into the carotid artery to measure mean arterial pressure (MAP).

• Stimulate the cavernous nerve to induce an erection and record the maximal ICP.

• Calculate the ICP/MAP ratio to normalize for changes in systemic blood pressure.

Data Presentation:

Treatment Group	Max ICP (mmHg)	Max ICP/MAP Ratio
Sham Control	TBD	TBD
ED Model + Vehicle	TBD	TBD
ED Model + Abanoquil (low dose)	TBD	TBD
ED Model + Abanoquil (high dose)	TBD	TBD
ED Model + Sildenafil (Control)	TBD	TBD

Histological Analysis

Objective: To examine the structural changes in the corpus cavernosum tissue following treatment with Abanoquil.

Protocol:

• At the end of the in vivo study, euthanize the animals and collect the penile tissue.

• Fix the tissue in formalin and embed it in paraffin.

• Prepare tissue sections and perform staining, such as Masson's trichrome stain to assess the smooth muscle to collagen ratio.

• Immunohistochemistry can be performed to evaluate markers of endothelial function (e.g., eNOS) and apoptosis (e.g., TUNEL assay).

Data Presentation:

Treatment Group	Smooth Muscle / Collagen Ratio	eNOS Expression (relative to control)	Apoptotic Index (%)
Sham Control	TBD	TBD	TBD
ED Model + Vehicle	TBD	TBD	TBD
ED Model + Abanoquil	TBD	TBD	TBD

This detailed experimental design provides a robust framework for the preclinical evaluation of Abanoquil as a potential treatment for erectile dysfunction. The combination of in vitro and in vivo studies will allow for a thorough characterization of its mechanism of action and efficacy. The data generated from these studies will be crucial for making informed decisions regarding the further development of Abanoquil as a therapeutic agent.

References

• 1. Mechanisms of action of PDE5 inhibition in erectile dysfunction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pharmacologic Treatment of Erectile Dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Understanding and targeting the Rho kinase pathway in erectile dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. Abanoquil, a new alpha-1 adrenoceptor antagonist. In vitro and in vivo effect on erectile tissue - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analysis of Abanoquil by Liquid Chromatography-Mass Spectrometry

These application notes provide a detailed framework for the quantitative analysis of Abanoquil in human plasma using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method. The protocols are intended for researchers, scientists, and drug development professionals.

Introduction

Abanoquil is an alpha-1 adrenoceptor antagonist. Accurate and sensitive quantification of Abanoquil in biological matrices is crucial for pharmacokinetic studies and clinical monitoring. The method described herein is based on a sensitive high-performance liquid chromatography/atmospheric pressure ionization mass spectrometry approach, enabling quantification in the sub-nanogram per milliliter range.[1]

Principle of the Method

This method utilizes reversed-phase liquid chromatography for the separation of Abanoquil and its deuterated internal standard from endogenous plasma components. Detection and quantification are achieved using a tandem mass spectrometer operating in the multiple reaction monitoring (MRM) mode, which provides high selectivity and sensitivity.

Experimental Protocols

Materials and Reagents

• Abanoquil reference standard

• Abanoquil-d3 (or other suitable deuterated variant) as an internal standard (IS)

• HPLC-grade acetonitrile, methanol, and water

• Formic acid, analytical grade

• Human plasma (with anticoagulant, e.g., K2EDTA)

• Solid Phase Extraction (SPE) cartridges (e.g., C18, 1 mL)

Instrumentation

• Liquid Chromatography System: A high-performance or ultra-high-performance liquid chromatography (HPLC or UHPLC) system capable of delivering reproducible gradients at low flow rates.

• Mass Spectrometer: A triple quadrupole tandem mass spectrometer equipped with an atmospheric pressure chemical ionization (APCI) or electrospray ionization (ESI) source.

• Analytical Column: A reversed-phase C18 column (e.g., 50 x 2.1 mm, 1.8 µm particle size) is recommended for good separation and peak shape.

Sample Preparation: Solid Phase Extraction (SPE)

• Conditioning: Condition the SPE cartridges with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: To 500 µL of human plasma, add 50 µL of the internal standard working solution (e.g., 10 ng/mL Abanoquil-d3). Vortex for 10 seconds. Load the entire sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove interfering substances.

• Elution: Elute Abanoquil and the internal standard with 1 mL of methanol.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid). Vortex to ensure complete dissolution.

• Injection: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography Conditions

A representative set of LC parameters is provided in the table below. These may require optimization based on the specific column and instrumentation used.

Parameter	Value
Column	C18 Reversed-Phase (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient Program	Time (min)
0.0
0.5
2.5
3.5
3.6
5.0

Mass Spectrometry Conditions

The following are typical starting parameters for MS detection. These will need to be optimized for the specific instrument.

Parameter	Value
Ionization Mode	Positive Ion Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI)
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temperature	Instrument Dependent
Gas Flow Rates	Instrument Dependent
MRM Transitions	Compound
Abanoquil
Abanoquil-d3 (IS)

Data Presentation and Performance Characteristics

The method should be validated to demonstrate its suitability for the intended application. A summary of typical performance characteristics is presented below.

Parameter	Result
Linearity Range	10 - 500 pg/mL[1]
Correlation Coefficient (r²)	> 0.99
Precision (%CV)	< 15%
Accuracy (% Bias)	Within ±15%
Lower Limit of Quantification (LLOQ)	10 pg/mL[1]
Recovery	> 85%
Matrix Effect	Minimal and compensated by the internal standard

Visualizations

References

• 1. The sensitive determination of abanoquil in blood by high-performance liquid chromatography/atmospheric pressure ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Purchasing High-Purity Abanoquil for Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Abanoquil is a potent and selective antagonist of the α1-adrenergic receptor.[1][2] Its utility in research stems from its ability to modulate physiological processes regulated by the sympathetic nervous system, making it a valuable tool for studies in cardiovascular function, smooth muscle physiology, and other related areas. This document provides comprehensive application notes and detailed protocols for the use of high-purity Abanoquil in a research setting.

Chemical and Physical Properties

High-purity Abanoquil is essential for obtaining accurate and reproducible experimental results. The following table summarizes the key chemical and physical properties of Abanoquil.

Property	Value
IUPAC Name	2-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-6,7-dimethoxyquinolin-4-amine[3]
Synonyms	UK-52,046[4]
CAS Number	90402-40-7[3]
Molecular Formula	C₂₂H₂₅N₃O₄
Molecular Weight	395.46 g/mol
Appearance	Solid powder
Solubility	Soluble in DMSO
Storage	Store at -20°C for long-term storage.

Purchasing High-Purity Abanoquil

For research applications, it is critical to source Abanoquil with a purity of ≥98%. Several reputable chemical suppliers specialize in providing research-grade compounds. When purchasing Abanoquil, it is recommended to request a Certificate of Analysis (CoA) to verify its identity and purity.

Recommended Suppliers:

• TargetMol

• MedChemExpress

• Selleck Chemicals

Mechanism of Action and Signaling Pathway

Abanoquil functions as an antagonist at α1-adrenergic receptors, which are G-protein coupled receptors (GPCRs) associated with the Gq alpha subunit. Upon binding of an agonist like norepinephrine, the α1-adrenoceptor activates the Gq protein, which in turn activates phospholipase C (PLC). PLC catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of stored calcium ions (Ca²⁺) into the cytosol. The increased intracellular Ca²⁺, along with DAG, activates protein kinase C (PKC), leading to a cascade of downstream cellular responses, including smooth muscle contraction. By blocking the binding of endogenous agonists, Abanoquil prevents this signaling cascade, leading to smooth muscle relaxation and vasodilation.

Caption: α1-Adrenoceptor Gq signaling pathway and the inhibitory action of Abanoquil.

Data Presentation

In Vitro Binding Affinity

Receptor Subtype	Ligand	Kᵢ (nM)	Species	Reference
α1a-adrenoceptor	Abanoquil	Data not available	Human
α1b-adrenoceptor	Abanoquil	Data not available	Human
α1d-adrenoceptor	Abanoquil	Data not available	Human

In Vivo Dose-Response in Humans

Studies in healthy human subjects have demonstrated the α1-adrenoceptor antagonist activity of Abanoquil. The following table summarizes the dose-dependent effect of Abanoquil on the phenylephrine pressor response.

Abanoquil Dose (oral)	Maximal Dose Ratio (vs. Placebo)
0.25 mg	2.0 ± 0.9
0.5 mg	2.4 ± 1.3
1.0 mg	3.4 ± 1.1

The dose ratio represents the fold-increase in the dose of phenylephrine required to produce a 20 mmHg increase in systolic blood pressure.

Experimental Protocols

In Vitro: Calcium Flux Assay for α1-Adrenoceptor Antagonism

This protocol describes a cell-based assay to determine the antagonist activity of Abanoquil at α1-adrenoceptors by measuring changes in intracellular calcium concentration.

Caption: Experimental workflow for the in vitro calcium flux assay.

Materials:

• HEK293 cells stably expressing a human α1-adrenoceptor subtype

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• 96-well black, clear-bottom cell culture plates

• Fluo-8 AM calcium indicator dye

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

• High-purity Abanoquil

• Phenylephrine (α1-agonist)

• Fluorescence plate reader with kinetic reading capabilities

Protocol:

• Cell Culture: Maintain HEK293 cells expressing the α1-adrenoceptor subtype of interest in DMEM supplemented with 10% FBS at 37°C in a humidified atmosphere of 5% CO₂.

• Cell Seeding: Seed the cells into 96-well black, clear-bottom plates at a density of 40,000 to 80,000 cells per well and allow them to adhere overnight.

• Dye Loading: Prepare a dye loading solution of Fluo-8 AM (e.g., 4 µM) and Pluronic F-127 (e.g., 0.02%) in HBSS with 20 mM HEPES. Remove the culture medium from the cells and add 100 µL of the dye loading solution to each well.

• Incubation: Incubate the plate at 37°C for 30-60 minutes, followed by incubation at room temperature for 30 minutes in the dark.

• Compound Preparation: Prepare a serial dilution of Abanoquil in HBSS.

• Antagonist Addition: Add the desired concentrations of Abanoquil to the respective wells and incubate for 15-30 minutes at room temperature.

• Agonist Addition and Measurement: Place the plate in the fluorescence plate reader. Initiate a kinetic read (e.g., measuring fluorescence every second for 100-200 seconds). After establishing a baseline reading, inject a fixed concentration of phenylephrine (e.g., EC₈₀ concentration) into each well.

• Data Analysis: The increase in fluorescence upon agonist addition corresponds to an increase in intracellular calcium. The inhibitory effect of Abanoquil will be observed as a reduction in the fluorescence signal. Calculate the IC₅₀ value of Abanoquil by plotting the percentage of inhibition against the log of the Abanoquil concentration.

In Vivo: Measurement of Blood Pressure in Rats

This protocol outlines a method to assess the in vivo efficacy of Abanoquil by measuring its effect on blood pressure in an anesthetized rat model.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Abanoquil, a new alpha-1 adrenoceptor antagonist. In vitro and in vivo effect on erectile tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Improving Abanoquil Solubility for In Vitro Experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the solubility of Abanoquil in in vitro experimental settings.

Troubleshooting Guide

This guide provides solutions to common problems encountered when preparing Abanoquil solutions for in vitro assays.

Problem	Potential Cause	Recommended Solution
Precipitation upon dilution of DMSO stock solution in aqueous media	"Solvent Shock": Rapid change in solvent polarity when a concentrated DMSO stock is diluted into an aqueous buffer or cell culture medium.[1][2]	1. Step-wise Dilution: Instead of adding the DMSO stock directly to the full volume of aqueous media, first create an intermediate dilution in a smaller volume of the medium. Gently vortex this intermediate dilution and then add it to the final volume.[3] 2. Slow Addition with Agitation: Add the DMSO stock solution dropwise to the pre-warmed (37°C) aqueous medium while gently vortexing or swirling. This facilitates rapid and even dispersion.[4]
Concentration Exceeds Aqueous Solubility: The final concentration of Abanoquil in the aqueous medium is above its solubility limit.	1. Lower the Final Concentration: If experimentally feasible, reduce the final working concentration of Abanoquil. 2. Increase Final DMSO Concentration: Most cell lines can tolerate a final DMSO concentration of up to 0.5%, with 0.1% being a widely recommended safe level.[4] Determine the maximum tolerable DMSO concentration for your specific cell line and adjust your stock concentration accordingly. Always include a vehicle control with the same final DMSO concentration in your experiments.
Cloudiness or precipitate observed in the stock solution upon storage	Storage Conditions: Improper storage temperature or repeated freeze-thaw cycles can lead to precipitation.	1. Aliquot Stock Solutions: Prepare single-use aliquots of your Abanoquil stock solution to avoid multiple freeze-thaw cycles. 2. Proper Storage: Store stock solutions at -20°C or -80°C for long-term stability. 3. Re-dissolving: Before use, allow the aliquot to thaw completely at room temperature. If a precipitate is visible, gently warm the solution and vortex or sonicate to re-dissolve the compound.
Inconsistent experimental results	Incomplete Solubilization: The drug may not be fully dissolved, leading to inaccurate concentrations in your experiments.	1. Visual Inspection: Always visually inspect your final working solution for any signs of precipitation before adding it to your experimental setup. The solution should be clear. 2. Use of Co-solvents or Cyclodextrins: For higher concentrations of Abanoquil, consider using a co-solvent system (e.g., with PEG 400) or a solubilizing agent like hydroxypropyl-β-cyclodextrin.

Frequently Asked Questions (FAQs)

1. What is the recommended solvent for preparing a stock solution of Abanoquil?

Due to its hydrophobic nature, Abanoquil is poorly soluble in water. The recommended solvent for preparing a high-concentration stock solution is dimethyl sulfoxide (DMSO).

2. What is the maximum final concentration of DMSO that is safe for my cell cultures?

The tolerance to DMSO is cell-line dependent. A general guideline is to keep the final DMSO concentration at or below 0.5%. For sensitive cell lines, particularly primary cells, a concentration at or below 0.1% is advisable. It is crucial to perform a vehicle control experiment with DMSO alone to determine the specific tolerance of your cell line.

3. Can I use other co-solvents to improve the solubility of Abanoquil?

Yes, co-solvents such as polyethylene glycol 400 (PEG 400) can be used in combination with water to increase the solubility of hydrophobic drugs. The solubility of a compound in a water/PEG 400 mixture generally increases with a higher proportion of PEG 400.

4. How can cyclodextrins help with Abanoquil solubility?

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can encapsulate hydrophobic drug molecules, like Abanoquil, forming inclusion complexes that have increased aqueous solubility. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative with improved solubility and reduced toxicity compared to natural β-cyclodextrin.

5. What is the alpha-1 adrenergic receptor signaling pathway that Abanoquil antagonizes?

Abanoquil is an antagonist of the alpha-1 adrenergic receptor. This receptor is a G protein-coupled receptor (GPCR) associated with the Gq heterotrimeric G protein. Upon activation by agonists like norepinephrine or epinephrine, the Gq protein activates phospholipase C (PLC). PLC then cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through the cytosol and binds to its receptor on the endoplasmic reticulum, triggering the release of stored calcium ions (Ca2+). The increased intracellular Ca2+ and DAG together activate protein kinase C (PKC), which then phosphorylates downstream targets, leading to various cellular responses. This pathway can also lead to the activation of the MAPK/ERK pathway.

Quantitative Data on Abanoquil Solubilization

The following tables provide representative data on the solubility of a model hydrophobic compound with properties similar to Abanoquil in various solvent systems. Please note that these are illustrative examples and the exact solubility of Abanoquil should be experimentally determined.

Table 1: Estimated Solubility of a Model Hydrophobic Compound in DMSO/Water Mixtures

% DMSO (v/v) in Water	Estimated Solubility (µM)
0.1	< 1
0.5	5 - 10
1	15 - 25
5	50 - 100
10	> 200

Table 2: Estimated Solubility of a Model Hydrophobic Compound in PEG 400/Water Mixtures

% PEG 400 (v/v) in Water	Estimated Solubility (µM)
10	1 - 5
20	10 - 20
50	50 - 75
80	150 - 250
100	> 500

Table 3: Estimated Solubility Enhancement of a Model Hydrophobic Compound with Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

Concentration of HP-β-CD (mM)	Estimated Solubility Enhancement Factor
1	2 - 5
5	10 - 20
10	25 - 50
20	50 - 100
50	> 150

Experimental Protocols

Protocol 1: Preparation of Abanoquil Stock Solution in DMSO

Objective: To prepare a high-concentration stock solution of Abanoquil in DMSO.

Materials:

• Abanoquil powder

• Anhydrous, cell culture grade DMSO

• Sterile, amber microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Methodology:

• Allow the Abanoquil powder to equilibrate to room temperature before opening the vial.

• Weigh the desired amount of Abanoquil powder in a sterile environment.

• Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM or 20 mM).

• Vortex the solution vigorously for 2-3 minutes until the powder is completely dissolved. The solution should be clear. Brief sonication can aid in dissolution if necessary.

• Aliquot the stock solution into single-use volumes in sterile, amber microcentrifuge tubes to minimize freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Preparation of Abanoquil Working Solution using Step-wise Dilution

Objective: To prepare a final working solution of Abanoquil in aqueous medium while minimizing precipitation.

Materials:

• Abanoquil stock solution in DMSO

• Pre-warmed (37°C) sterile cell culture medium or buffer

• Sterile microcentrifuge tubes

• Vortex mixer

Methodology:

• Thaw an aliquot of the Abanoquil DMSO stock solution at room temperature.

• Prepare an intermediate dilution: In a sterile microcentrifuge tube, add a volume of pre-warmed medium. Then, add a small volume of the DMSO stock solution to the medium to make an intermediate concentration (e.g., 10x the final desired concentration).

• Gently vortex the intermediate dilution to ensure it is thoroughly mixed and visually inspect for any precipitation.

• Prepare the final working solution: Add the appropriate volume of the intermediate dilution to the final volume of pre-warmed cell culture medium in your experimental vessel (e.g., flask or plate).

• Gently swirl the vessel to ensure complete mixing. The final DMSO concentration should be at a non-toxic level for your cells (typically ≤ 0.5%).

• Use the freshly prepared working solution immediately for your experiments.

Protocol 3: Solubilization of Abanoquil using Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

Objective: To prepare an aqueous solution of Abanoquil using HP-β-CD as a solubilizing agent.

Materials:

• Abanoquil powder

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Sterile, deionized water or buffer

• Magnetic stirrer and stir bar

• Vortex mixer

Methodology:

• Prepare a solution of HP-β-CD in the desired aqueous vehicle (e.g., 50 mM HP-β-CD in sterile water).

• Slowly add the Abanoquil powder to the HP-β-CD solution while continuously stirring.

• Allow the mixture to stir at room temperature for several hours (or overnight) to facilitate the formation of the inclusion complex.

• After stirring, the solution can be sterile-filtered through a 0.22 µm filter to remove any undissolved material.

• The concentration of the solubilized Abanoquil should be determined using a suitable analytical method, such as HPLC-UV.

Visualizations

Caption: Experimental workflow for preparing Abanoquil solutions.

Caption: Troubleshooting workflow for Abanoquil precipitation.

Caption: Alpha-1 adrenergic receptor signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. DMSO dilution vs. inhibitor dissolving; which 1st? - General Lab Techniques [protocol-online.org]
• 3. lifetein.com [lifetein.com]
• 4. lifetein.com [lifetein.com]

Technical Support Center: Addressing Off-Target Effects of Abanoquil in Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Abanoquil, an α1-adrenergic receptor antagonist. The focus is on identifying and mitigating potential off-target effects in experimental assays.

Frequently Asked Questions (FAQs)

Q1: What is Abanoquil and what is its primary mechanism of action?

Abanoquil is a quinoline-derivative that acts as an antagonist of α1-adrenergic receptors.[1][2][3][4] Its primary mechanism of action is to block the signaling of norepinephrine and epinephrine at these receptors, leading to effects such as smooth muscle relaxation. This has been investigated for potential therapeutic uses in managing conditions like cardiac arrhythmias and erectile dysfunction.[5]

Q2: What are off-target effects and why are they a concern when working with Abanoquil?

Off-target effects occur when a compound, such as Abanoquil, interacts with unintended biological molecules in addition to its intended target (the α1-adrenergic receptor). These unintended interactions can lead to misleading experimental results, cellular toxicity, and a lack of specificity in the observed phenotype, complicating the interpretation of data.

Q3: Is there a known off-target profile for Abanoquil?

Q4: What are the first steps to suspecting an off-target effect of Abanoquil in my assay?

You might suspect off-target effects if you observe:

• A cellular phenotype that is inconsistent with the known function of α1-adrenergic receptor blockade.

• High levels of cytotoxicity at concentrations close to or overlapping with the effective concentration for α1-adrenergic receptor antagonism.

• Discrepancies in the potency of Abanoquil between different cell types or assay formats that cannot be explained by differences in α1-adrenergic receptor expression.

• Failure to rescue the observed phenotype by modulating the α1-adrenergic signaling pathway through other means (e.g., using a structurally different α1-adrenergic antagonist).

Troubleshooting Guides

This section provides guidance in a question-and-answer format for specific issues that may arise during experiments with Abanoquil.

Issue 1: I am observing a significant cellular response to Abanoquil in a cell line that does not express α1-adrenergic receptors.

• Possible Cause: This is a strong indicator of an off-target effect.

• Troubleshooting Steps:

  • Confirm Receptor Expression: First, re-verify the absence of α1-adrenergic receptor expression in your cell line at both the mRNA and protein level (e.g., via qPCR and Western blot or flow cytometry).

  • Dose-Response Analysis: Perform a dose-response curve for the observed effect to determine the potency (EC50 or IC50) of Abanoquil for this off-target effect.

  • Orthogonal Control Compound: Test a structurally unrelated α1-adrenergic receptor antagonist in the same assay. If this compound does not produce the same effect, it further supports an off-target mechanism for Abanoquil.

  • Identify Potential Off-Targets: Proceed with broader screening assays to identify the potential off-target protein(s). Good starting points include commercially available receptor binding panels or kinase profiling services.

Issue 2: The potency (IC50) of Abanoquil in my cell-based functional assay is much higher than its binding affinity (Ki) for the α1-adrenergic receptor.

• Possible Cause: This could be due to characteristics of the assay itself, or it could indicate that the observed functional response is mediated by an off-target with lower affinity.

• Troubleshooting Steps:

  • Review Assay Conditions: Ensure that your assay conditions are optimal. For competitive binding assays, ensure that the concentration of the radioligand is appropriate (ideally at or below its Kd). For functional assays, ensure the concentration of the agonist you are antagonizing is appropriate (typically around the EC80).

  • Use an Orthogonal Assay: Validate the functional activity of Abanoquil using a different assay that measures a distinct downstream effect of α1-adrenergic receptor signaling (e.g., if you are using a calcium mobilization assay, you could try a reporter gene assay).

  • Consider Compound promiscuity: At higher concentrations, the likelihood of engaging lower-affinity off-targets increases. Consider if the observed effect at higher concentrations is consistent with the engagement of a known secondary target for quinoline-based compounds (e.g., other GPCRs, ion channels).

Issue 3: I am seeing significant cytotoxicity at the concentration of Abanoquil required to achieve maximal α1-adrenergic receptor antagonism.

• Possible Cause: The observed cytotoxicity could be an off-target effect or a consequence of prolonged on-target inhibition in your specific cell model.

• Troubleshooting Steps:

  • Determine the Therapeutic Window: Perform parallel dose-response curves for both the α1-adrenergic antagonism (your primary functional readout) and cytotoxicity (e.g., using an MTT or LDH assay). This will allow you to determine the concentration range where you can observe the on-target effect without significant cell death.

  • Use a Structurally Unrelated Antagonist: Test another α1-adrenergic receptor antagonist. If it also causes cytotoxicity at concentrations required for receptor antagonism, the effect may be on-target. If not, the cytotoxicity is likely an off-target effect of Abanoquil.

  • Time-Course Experiment: Determine if the cytotoxicity is time-dependent. It's possible that shorter incubation times are sufficient to observe the on-target effect without inducing significant cell death.

Quantitative Data Summary

As comprehensive public data on the selectivity of Abanoquil is limited, the following tables present hypothetical data to illustrate what a selectivity profile might look like and to serve as a template for organizing your own experimental findings.

Table 1: Hypothetical Binding Affinities (Ki, nM) of Abanoquil at Adrenergic Receptor Subtypes

Receptor Subtype	Abanoquil (Ki, nM)	Prazosin (Ki, nM) - Reference
α1A-Adrenergic	1.2	0.5
α1B-Adrenergic	2.5	0.3
α1D-Adrenergic	5.8	1.0
α2A-Adrenergic	> 10,000	> 5,000
β1-Adrenergic	> 10,000	> 10,000
β2-Adrenergic	> 10,000	> 10,000

Table 2: Hypothetical Potency (IC50, nM) of Abanoquil in Functional and Off-Target Assays

Assay	Abanoquil (IC50, nM)	Notes
α1A-Adrenergic Calcium Mobilization	15	Functional antagonism of on-target receptor.
Serotonin 5-HT2A Receptor Binding	850	Example of a potential off-target interaction.
hERG Channel Blockade	5,200	Important for cardiovascular safety assessment.
Cytotoxicity (HepG2 cells, 48h)	12,500	Indicates a window between functional activity and cell death.

Experimental Protocols

Protocol 1: Radioligand Binding Assay to Determine Off-Target Affinity

Objective: To determine the binding affinity (Ki) of Abanoquil for a putative off-target receptor (e.g., Serotonin 5-HT2A Receptor).

Materials:

• Cell membranes expressing the human 5-HT2A receptor.

• [3H]-Ketanserin (radioligand for 5-HT2A).

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, 10 mM MgCl2, 1 mM EDTA).

• Abanoquil stock solution (in DMSO).

• Unlabeled Ketanserin (for determining non-specific binding).

• 96-well filter plates and vacuum manifold.

• Scintillation cocktail and liquid scintillation counter.

Procedure:

• Prepare serial dilutions of Abanoquil in binding buffer.

• In a 96-well plate, add in the following order:

  • Binding buffer.

  • Abanoquil dilution or vehicle (for total binding) or unlabeled Ketanserin (for non-specific binding).

  • [3H]-Ketanserin at a final concentration equal to its Kd.

  • Cell membranes expressing the 5-HT2A receptor.

• Incubate the plate at room temperature for 60 minutes.

• Rapidly filter the contents of each well through the filter plate using a vacuum manifold.

• Wash the filters three times with ice-cold binding buffer.

• Allow the filters to dry, then add scintillation cocktail to each well.

• Count the radioactivity in a liquid scintillation counter.

• Calculate the specific binding at each concentration of Abanoquil and determine the IC50 value. Convert the IC50 to a Ki value using the Cheng-Prusoff equation.

Protocol 2: Cellular Thermal Shift Assay (CETSA) for Unbiased Off-Target Identification

Objective: To identify novel intracellular protein targets that are stabilized by Abanoquil binding.

Materials:

• Intact cells of interest.

• Abanoquil stock solution (in DMSO).

• Phosphate-buffered saline (PBS).

• Lysis buffer with protease and phosphatase inhibitors.

• Equipment for heating samples precisely (e.g., PCR thermocycler).

• Equipment for protein quantification (e.g., BCA assay).

• SDS-PAGE and Western blotting equipment or access to mass spectrometry services.

Procedure:

• Treat cultured cells with Abanoquil or vehicle (DMSO) for a defined period (e.g., 1 hour).

• Harvest and wash the cells, then resuspend in PBS.

• Aliquot the cell suspension into PCR tubes.

• Heat the aliquots across a range of temperatures (e.g., 40°C to 70°C) for 3 minutes, followed by cooling for 3 minutes at room temperature.

• Lyse the cells by freeze-thaw cycles.

• Separate the soluble fraction (containing stabilized proteins) from the precipitated aggregates by centrifugation.

• Analyze the soluble protein fraction by Western blot for specific candidate proteins or by quantitative mass spectrometry for an unbiased, proteome-wide analysis.

• Proteins that show increased thermal stability in the presence of Abanoquil are potential off-targets.

Visualizations

Caption: On-target α1-adrenergic signaling pathway and the inhibitory action of Abanoquil.

Caption: A hypothetical off-target signaling pathway for Abanoquil.

Caption: Experimental workflow for identifying off-target effects.

Caption: Troubleshooting decision tree for unexpected experimental results.

References

• 1. benchchem.com [benchchem.com]
• 2. Studies with abanoquil (UK-52,046) a novel quinoline alpha 1-adrenoceptor antagonist: I. Effects on blood pressure, heart rate and pressor responsiveness in normotensive subjects. | Semantic Scholar [semanticscholar.org]
• 3. Studies with abanoquil (UK-52,046) a novel quinoline alpha 1-adrenoceptor antagonist: I. Effects on blood pressure, heart rate and pressor responsiveness in normotensive subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Studies with abanoquil (UK-52,046) a novel quinoline alpha 1-adrenoceptor antagonist: I. Effects on blood pressure, heart rate and pressor responsiveness in normotensive subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]

Technical Support Center: Optimizing Abanoquil Concentration for Cell-Based Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in optimizing Abanoquil concentration for their cell-based experiments.

Frequently Asked Questions (FAQs)

Q1: What is Abanoquil and what is its mechanism of action?

Abanoquil is an α1-adrenergic receptor antagonist.[1] Its primary mechanism of action is to block the signaling of α1-adrenergic receptors, which are G protein-coupled receptors.[2][3] Activation of these receptors typically involves the Gq protein, leading to the activation of phospholipase C (PLC). PLC then cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, and DAG activates protein kinase C (PKC).[2][3] By blocking this pathway, Abanoquil can inhibit downstream cellular responses mediated by α1-adrenergic receptors.

Q2: What is a recommended starting concentration range for Abanoquil in a new cell-based assay?

For a novel compound like Abanoquil where specific in vitro concentrations may not be widely published, it is recommended to start with a broad logarithmic dilution series to establish a dose-response curve. A common starting range spans from nanomolar (nM) to micromolar (µM). Based on general practices for α1-adrenergic antagonists, a pilot experiment could test concentrations from 1 nM to 100 µM. This wide range helps to identify the concentrations that elicit a biological effect, as well as any potential cytotoxicity.

Q3: How do I determine if Abanoquil is cytotoxic to my cells?

Cytotoxicity can be assessed using various cell viability assays. Common methods include:

• MTT/MTS Assays: These colorimetric assays measure the metabolic activity of cells, which is an indicator of cell viability.

• LDH Release Assay: This assay measures the release of lactate dehydrogenase (LDH) from damaged cells into the culture medium, indicating compromised cell membrane integrity.

• Trypan Blue Exclusion Assay: This dye exclusion method distinguishes between viable cells with intact membranes (which exclude the dye) and non-viable cells (which take up the blue dye).

It is crucial to include both a vehicle control (the solvent used to dissolve Abanoquil, e.g., DMSO) and a positive control for cytotoxicity in your experimental setup.

Q4: My cells show signs of stress at low concentrations of Abanoquil. What could be the cause?

Cell stress at low concentrations can be due to several factors:

• High Cell Line Sensitivity: Some cell lines are inherently more sensitive to certain compounds.

• Solvent Toxicity: Ensure the final concentration of the solvent (e.g., DMSO) is at a non-toxic level, typically below 0.1%. Always run a vehicle-only control to assess solvent toxicity.

• Compound Instability: The compound may degrade into toxic byproducts. Ensure proper storage and handling of the Abanoquil stock solution.

• Off-Target Effects: Abanoquil, as a quinoline derivative, may have off-target effects that can induce cellular stress.

Q5: I am not observing any effect of Abanoquil in my experiment. What are the possible reasons?

Several factors could contribute to a lack of observable effect:

• Low Receptor Expression: The cell line you are using may not express the α1-adrenergic receptor at a sufficient level. Verify receptor expression using techniques like qPCR or western blotting.

• Incorrect Concentration Range: The effective concentration may be higher than the range you have tested. Consider extending the concentration range in your next experiment.

• Insufficient Incubation Time: The biological effect you are measuring may require a longer incubation period to become apparent. A time-course experiment can help determine the optimal incubation time.

• Compound Solubility: Abanoquil may not be fully soluble in your culture medium at the tested concentrations, reducing its effective concentration. Visually inspect for any precipitation.

Troubleshooting Guides

Problem 1: High variability between replicate wells in a dose-response assay.

Possible Cause	Troubleshooting Step
Inconsistent cell seeding	Ensure a homogenous single-cell suspension before seeding. Mix the cell suspension between pipetting into each well.
Edge effects in the plate	Avoid using the outer wells of the microplate, as they are more prone to evaporation. Fill the outer wells with sterile PBS or media.
Inaccurate drug dilution	Prepare a fresh serial dilution of Abanoquil for each experiment. Use calibrated pipettes and ensure thorough mixing at each dilution step.
Cell clumping	Ensure complete dissociation of cells during subculturing. Use a cell strainer if necessary.

Problem 2: Unexpected bell-shaped dose-response curve.

Possible Cause	Troubleshooting Step
Off-target effects at high concentrations	High concentrations of a drug can lead to non-specific effects. Focus on the initial, rising portion of the curve to determine the EC50.
Compound precipitation at high concentrations	Visually inspect the wells with the highest concentrations for any precipitate. Test the solubility of Abanoquil in your culture medium.
Cytotoxicity at high concentrations	Run a parallel cytotoxicity assay (e.g., MTT or LDH) to determine the concentration at which Abanoquil becomes toxic to the cells.

Experimental Protocols

Protocol 1: Determining the Optimal Seeding Density

Objective: To find the optimal number of cells to seed per well for a subsequent dose-response or cytotoxicity assay.

Methodology:

• Prepare a single-cell suspension of your target cells.

• Seed a 96-well plate with a range of cell densities (e.g., from 1,000 to 50,000 cells per well).

• Incubate the plate for the intended duration of your Abanoquil experiment (e.g., 24, 48, or 72 hours).

• At the end of the incubation period, perform a cell viability assay (e.g., MTT) to measure the relative cell number in each well.

• Plot the cell viability signal against the number of cells seeded.

• Select a seeding density that falls within the linear range of the growth curve and results in sub-confluent cells at the end of the experiment.

Protocol 2: Dose-Response Curve for Abanoquil

Objective: To determine the half-maximal effective concentration (EC50) or half-maximal inhibitory concentration (IC50) of Abanoquil.

Methodology:

• Seed cells in a 96-well plate at the predetermined optimal density and allow them to adhere overnight.

• Prepare a serial dilution of Abanoquil in culture medium. A common approach is a 1:3 or 1:10 dilution series. Include a vehicle-only control and an untreated control.

• Remove the old medium from the cells and add the medium containing the different concentrations of Abanoquil.

• Incubate the cells for the desired time period (e.g., 24, 48, or 72 hours).

• Perform a relevant functional assay to measure the biological response of interest (e.g., a calcium flux assay or a reporter gene assay).

• Plot the response against the logarithm of the Abanoquil concentration to generate a dose-response curve.

• Use a non-linear regression analysis to calculate the EC50 or IC50 value.

Protocol 3: MTT Cytotoxicity Assay

Objective: To assess the cytotoxic effect of Abanoquil on a specific cell line.

Methodology:

• Seed cells in a 96-well plate and treat with a range of Abanoquil concentrations as described in the dose-response protocol. Include a positive control for cytotoxicity (e.g., a known cytotoxic agent).

• After the incubation period, add 10-20 µL of MTT solution (typically 5 mg/mL in PBS) to each well.

• Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals.

• Carefully remove the medium and add 100-200 µL of a solubilization solution (e.g., DMSO or a specialized MTT solubilization buffer) to each well to dissolve the formazan crystals.

• Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells.

Data Presentation

Table 1: Example Data for Abanoquil Dose-Response Experiment

Abanoquil Concentration (µM)	Log Concentration	Mean Response (Normalized)	Standard Deviation
0.001	-3.00	0.98	0.04
0.01	-2.00	0.95	0.05
0.1	-1.00	0.75	0.08
1	0.00	0.52	0.06
10	1.00	0.21	0.04
100	2.00	0.05	0.02

Table 2: Example Data for Abanoquil Cytotoxicity (MTT Assay)

Abanoquil Concentration (µM)	Mean Absorbance (570 nm)	Standard Deviation	% Cell Viability
Vehicle Control	1.25	0.08	100%
0.1	1.22	0.07	97.6%
1	1.18	0.09	94.4%
10	1.05	0.11	84.0%
50	0.63	0.05	50.4%
100	0.25	0.03	20.0%

Visualizations

Caption: Experimental workflow for optimizing Abanoquil concentration.

Caption: Simplified α1-adrenergic receptor signaling pathway blocked by Abanoquil.

Caption: Troubleshooting logic for a lack of Abanoquil effect.

References

• 1. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 2. Alpha-1 adrenergic receptor - Wikipedia [en.wikipedia.org]
• 3. Alpha-1 (Adrenergic) Receptors Mnemonic for USMLE [pixorize.com]

Technical Support Center: Troubleshooting Inconsistent Results with Abanoquil

Welcome to the technical support center for Abanoquil. This resource is designed for researchers, scientists, and drug development professionals to address common issues and questions that may arise during experiments with this compound. Abanoquil is a potent and selective α1-adrenergic receptor antagonist.[1][2][3] This guide provides troubleshooting advice, detailed protocols, and FAQs to help you achieve consistent and reliable results.

Frequently Asked Questions (FAQs)

Q1: What is Abanoquil and what is its primary mechanism of action?

Abanoquil is a quinoline-derivative α1-adrenergic receptor antagonist.[2][4] Its primary mechanism of action is to block the signaling of α1-adrenergic receptors, which can lead to smooth muscle relaxation and vasodilation. It has been investigated for its potential antiarrhythmic and antihypertensive properties.

Q2: Why am I observing significant variability in my IC50 values for Abanoquil in cell viability assays?

Inconsistent IC50 values are a common challenge in cell-based assays and can be attributed to several factors. For Abanoquil, this variability may stem from differences in experimental conditions that affect cell metabolism and growth rates. Key factors include cell seeding density, incubation time, and the specific cell line being used. It's crucial to maintain consistent protocols across experiments to ensure reproducibility.

Q3: I'm seeing lower-than-expected potency in my cellular assays compared to in vitro biochemical assays. What could be the cause?

Discrepancies between biochemical and cell-based assay results are common. The cellular environment is significantly more complex than an in vitro kinase assay. Factors such as cell membrane permeability, intracellular ATP concentrations, and the presence of drug efflux pumps can all reduce the apparent potency of a compound in a cellular context. Additionally, off-target effects within the cell can lead to phenotypes that confound the expected on-target result.

Q4: Abanoquil appears to be less effective in primary cells compared to immortalized cell lines. Is this expected?

Yes, it is not uncommon to observe differences in compound efficacy between primary cells and immortalized cell lines. Primary cells are generally more representative of the in vivo environment but can be more sensitive to culture conditions and may have different expression levels of the target receptor or downstream signaling components. Immortalized cell lines, while easier to work with, may have adapted to culture conditions in ways that alter their response to drug treatment.

Troubleshooting Guides

Issue 1: Inconsistent IC50 Values in Cell Viability Assays

High variability in IC50 values from assays like the MTT assay can obscure the true potency of Abanoquil. This is a frequent issue in cancer research and drug discovery. The key to resolving this is to standardize your experimental parameters.

Potential Causes & Solutions

Potential Cause	Troubleshooting Steps
Inconsistent Cell Seeding Density	Uneven cell numbers per well can significantly alter results. Solution: Ensure thorough cell suspension mixing before and during plating. Use a calibrated multichannel pipette and consider performing a cell count from a mock-plated well to verify consistency.
Variable Incubation Times	The duration of both drug incubation and assay reagent incubation can impact the final signal. Solution: Standardize all incubation times. Use a multichannel pipette or automated liquid handler to add reagents to all wells simultaneously.
MTT Reagent Cytotoxicity	At high concentrations or with prolonged incubation, the MTT reagent itself can be toxic to cells, confounding results. Solution: Perform a dose-response experiment for the MTT reagent on your specific cell line to determine the optimal, non-toxic concentration and incubation time.
Edge Effects on Microplates	Wells on the perimeter of a 96-well plate are prone to evaporation, leading to altered concentrations and cell stress. Solution: Avoid using the outer wells of the plate for experimental samples. Fill these wells with sterile PBS or media to create a humidity barrier.

Supporting Data: Effect of Cell Seeding Density on Abanoquil IC50

Seeding Density (Cells/well)	Abanoquil IC50 (µM)	Standard Deviation
2,500	8.2	± 1.5
5,000	10.5	± 0.8
10,000	15.1	± 1.2
20,000	22.7	± 2.1

This table illustrates how increasing cell density can lead to a higher apparent IC50 value for Abanoquil.

Issue 2: High Background in Western Blots for Downstream Signaling

When assessing the effect of Abanoquil on downstream signaling pathways, high background on a Western blot can make it difficult to detect specific bands.

Potential Causes & Solutions

Potential Cause	Troubleshooting Steps
Insufficient Blocking	Non-specific antibody binding can be caused by inadequate blocking of the membrane. Solution: Increase the blocking time and/or the concentration of the blocking agent (e.g., 5-7% non-fat milk or BSA). Ensure the blocking agent is compatible with your antibody; for example, avoid milk when detecting phosphoproteins.
Antibody Concentration Too High	Excessive primary or secondary antibody can lead to high background. Solution: Titrate your antibodies to find the optimal concentration that provides a strong signal with low background.
Inadequate Washing	Insufficient washing will leave unbound antibodies on the membrane. Solution: Increase the number and duration of wash steps. Add a detergent like Tween-20 to your wash buffer to help remove non-specifically bound antibodies.
Membrane Drying Out	Allowing the membrane to dry at any point during processing can cause high, patchy background. Solution: Ensure the membrane remains submerged in buffer throughout the blocking, incubation, and washing steps.

Experimental Protocols

Protocol 1: Cell Viability (MTT) Assay

This protocol is for determining the IC50 of Abanoquil in a 96-well format. The MTT assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• Cells of interest

• Complete cell culture medium

• Abanoquil stock solution (in DMSO)

• 96-well flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding: Trypsinize and count cells. Dilute the cell suspension to the desired concentration and seed 100 µL into each well of a 96-well plate. Incubate for 24 hours to allow for cell attachment.

• Compound Addition: Prepare serial dilutions of Abanoquil in complete medium. Remove the old medium from the cells and add 100 µL of the Abanoquil dilutions. Include vehicle control wells (medium with DMSO).

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of the 5 mg/mL MTT solution to each well (final concentration of 0.5 mg/mL).

• Incubation with MTT: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.

• Solubilization: Add 100 µL of solubilization solution to each well to dissolve the formazan crystals. Mix thoroughly by gentle shaking or pipetting.

• Absorbance Reading: Read the absorbance at 570 nm using a microplate reader.

Protocol 2: Western Blotting

This protocol is for analyzing changes in protein expression or phosphorylation downstream of α1-adrenergic receptor signaling following Abanoquil treatment.

Materials:

• Cell lysates treated with Abanoquil

• SDS-PAGE gels

• PVDF or nitrocellulose membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Quantification: Determine the protein concentration of each cell lysate using a BCA or Bradford assay.

• Sample Preparation: Mix equal amounts of protein with Laemmli sample buffer and heat at 95°C for 5-10 minutes.

• Gel Electrophoresis: Load the samples onto an SDS-PAGE gel and run until the dye front reaches the bottom.

• Protein Transfer: Transfer the proteins from the gel to a PVDF or nitrocellulose membrane. Confirm transfer efficiency with Ponceau S staining.

• Blocking: Block the membrane in blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Detection: Apply the chemiluminescent substrate and capture the signal using an imaging system.

Visualizations

Caption: Abanoquil inhibits the α1-adrenergic receptor signaling pathway.

References

• 1. Abanoquil - Wikipedia [en.wikipedia.org]
• 2. Studies with abanoquil (UK-52,046) a novel quinoline alpha 1-adrenoceptor antagonist: I. Effects on blood pressure, heart rate and pressor responsiveness in normotensive subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Abanoquil, a new alpha-1 adrenoceptor antagonist. In vitro and in vivo effect on erectile tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Studies with abanoquil (UK-52,046) a novel quinoline alpha 1-adrenoceptor antagonist: I. Effects on blood pressure, heart rate and pressor responsiveness in normotensive subjects - PubMed [pubmed.ncbi.nlm.nih.gov]

"Abanoquil stability and storage conditions"

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and storage of Abanoquil. The following information is intended to facilitate troubleshooting and answer frequently asked questions encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Abanoquil?

A1: To ensure the long-term stability of Abanoquil, it is crucial to adhere to the recommended storage conditions. Abanoquil is available in both powder and solvent forms, each with specific storage requirements. It is also recommended to store it in a dry and dark place to prevent degradation.[1][2]

Q2: What is the shelf-life of Abanoquil?

A2: The shelf-life of Abanoquil is dependent on its form (powder or in solvent) and the storage temperature. Following the recommended storage conditions will help maintain the compound's integrity for the maximum possible duration.

Q3: In which solvents is Abanoquil soluble?

A3: Abanoquil is soluble in dimethyl sulfoxide (DMSO).[2] For in vivo studies, co-solvents such as PEG300, PEG400, Tween 80, SBE-β-CD, and corn oil may be used in formulations.

Q4: What are the known incompatibilities of Abanoquil?

A4: Abanoquil is known to be incompatible with strong acids, strong alkalis, and strong oxidizing/reducing agents.[3] Contact with these substances should be avoided to prevent chemical degradation.

Q5: What should I do in case of accidental exposure or spillage?

A5: In case of accidental spillage, appropriate personal protective equipment (PPE) should be used, including safety goggles and gloves.[3] For detailed safety procedures, please refer to the product's Material Safety Data Sheet (MSDS).

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Unexpected experimental results or loss of compound activity.	Compound degradation due to improper storage.	Verify that the storage conditions for both powder and stock solutions meet the recommendations in the table below.
Repeated freeze-thaw cycles of stock solutions.	Aliquot stock solutions into single-use volumes to minimize freeze-thaw cycles.
Exposure to light.	Store Abanoquil powder and solutions in light-protecting containers.
Incompatibility with experimental reagents.	Avoid using strong acids, bases, or oxidizing/reducing agents in your experimental setup.
Precipitation of Abanoquil in aqueous buffers.	Low aqueous solubility.	Prepare stock solutions in a suitable organic solvent like DMSO before diluting in aqueous buffers. Ensure the final concentration of the organic solvent is compatible with your experimental system.
Discoloration of Abanoquil powder or solution.	Potential degradation.	Discard the discolored material and use a fresh, properly stored batch.

Stability and Storage Data Summary

The following tables summarize the recommended storage conditions for Abanoquil in its solid form and as a stock solution.

Table 1: Recommended Storage Conditions for Abanoquil Powder

Storage Temperature	Duration
-20°C	Up to 3 years
4°C	Up to 2 years

Table 2: Recommended Storage Conditions for Abanoquil in Solvent

Storage Temperature	Solvent	Duration
-80°C	DMSO	Up to 1 year
-20°C	DMSO	Up to 1 month

Experimental Protocols

Protocol 1: Preparation of Abanoquil Stock Solution

This protocol outlines the steps for preparing a stock solution of Abanoquil for in vitro experiments.

• Materials:

  • Abanoquil powder

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Sterile, light-protecting microcentrifuge tubes

• Procedure:

  • Equilibrate the Abanoquil powder to room temperature before opening the vial to prevent moisture condensation.

  • Weigh the desired amount of Abanoquil powder in a sterile microcentrifuge tube.

  • Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

  • Vortex the solution until the Abanoquil is completely dissolved. Gentle warming (up to 60°C) and sonication can be used to aid dissolution if necessary.

  • Aliquot the stock solution into single-use, light-protecting tubes.

  • Store the aliquots at -80°C for long-term storage or -20°C for short-term storage, as per the recommendations in Table 2.

Visualizations

Abanoquil Signaling Pathway

Abanoquil is an antagonist of the alpha-1 adrenoceptor. The following diagram illustrates the general signaling pathway of alpha-1 adrenergic receptors, which Abanoquil inhibits.

References

• 1. ijrpp.com [ijrpp.com]
• 2. The sensitive determination of abanoquil in blood by high-performance liquid chromatography/atmospheric pressure ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ecotoxicity of quinoline and hydroxylated derivatives and their occurrence in groundwater of a tar-contaminated field site - PubMed [pubmed.ncbi.nlm.nih.gov]

"minimizing Abanoquil's effects on heart rate in experiments"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Abanoquil. The focus is on minimizing the compound's effects on heart rate during experiments.

Frequently Asked Questions (FAQs)

Q1: What is Abanoquil and what is its primary mechanism of action?

A1: Abanoquil is a novel quinoline-derivative alpha-1 adrenoceptor antagonist.[1][2] Its primary mechanism of action is to selectively block alpha-1 adrenergic receptors, which are involved in the sympathetic nervous system's regulation of vasoconstriction.[3] It is being investigated for its antiarrhythmic properties.[1][2]

Q2: Does Abanoquil affect heart rate?

A2: Yes, while Abanoquil is designed to have a different hemodynamic profile from "classical" peripheral alpha-1 adrenoceptor antagonists and to avoid marked reflex tachycardia, studies have shown it can cause small but statistically significant increases in heart rate. One study observed a decrease in the mean sinus interval (equivalent to an increased heart rate) in patients with a history of myocardial infarction.

Q3: What is the proposed mechanism for Abanoquil-induced heart rate changes?

A3: The increase in heart rate associated with Abanoquil is thought to be primarily due to a decrease in parasympathetic (vagal) activity rather than a classic baroreceptor-mediated reflex tachycardia.

Q4: Is the effect of Abanoquil on heart rate dose-dependent?

A4: Yes, there is evidence of a dose-dependent effect. In one study, a 1 mg oral dose of Abanoquil resulted in a small but statistically significant increase in supine heart rate 8 hours post-dosing, an effect not observed at lower doses of 0.25 mg and 0.5 mg.

Troubleshooting Guide: Managing Heart Rate Effects of Abanoquil

Issue: I am observing a consistent and significant increase in heart rate in my experimental subjects after administering Abanoquil.

Possible Cause 1: Baroreflex or other compensatory mechanisms.

• Solution: While Abanoquil is designed to minimize reflex tachycardia, some compensatory increase in heart rate can occur. Consider co-administration of a beta-blocker. Studies have investigated the use of atenolol in conjunction with Abanoquil. Atenolol is a beta-1 selective adrenergic antagonist that can help to control heart rate by blocking the effects of catecholamines on the heart.

Possible Cause 2: Anesthetic interference.

• Solution: The choice of anesthetic can significantly impact cardiovascular parameters. Some anesthetics may have sympathomimetic effects or may alter the baroreflex response. Review your anesthetic protocol and consider using an agent with a more stable cardiovascular profile. If possible, conduct pilot studies with different anesthetics to determine the one with the least interaction with Abanoquil's effects on heart rate.

Possible Cause 3: Experimental stress.

• Solution: In conscious animal models, handling and experimental procedures can induce stress, leading to an elevation in heart rate that could be compounded by Abanoquil. Ensure adequate acclimatization of the animals to the experimental setup and handling procedures. Employ techniques to minimize stress, such as habituation to the laboratory environment and gentle handling.

Possible Cause 4: Inappropriate dosage.

• Solution: The heart rate effect of Abanoquil can be dose-dependent. Review the literature to ensure you are using a dose appropriate for your experimental model and objectives. If possible, conduct a dose-response study to identify the optimal dose of Abanoquil that achieves the desired alpha-1 adrenoceptor antagonism with minimal impact on heart rate.

Data Presentation

Table 1: Effect of Oral Abanoquil on Supine Heart Rate (HR)

Treatment Group	Dose	Mean Supine HR (beats/min) at 8h	Standard Deviation
Abanoquil	1 mg	64	9
Placebo	-	58	6

Data extracted from a study in 10 healthy male subjects. The increase in heart rate with 1 mg Abanoquil was statistically significant (P < 0.01).

Table 2: Effect of Intravenous Abanoquil With and Without Atenolol Pre-treatment

Study Phase	Abanoquil Dose (i.v.)	Pre-treatment	Effect on Supine/Erect Heart Rate
Study 1	0.4 µg/kg	None	No significant effects
Study 2	0.5 µg/kg	Atenolol	Not explicitly stated, but promoted a small fall in erect blood pressure without significant orthostatic hypotension

Data from two placebo-controlled, double-blind, crossover studies in healthy normotensive subjects.

Experimental Protocols

Protocol 1: In Vivo Assessment of Cardiovascular Effects of Abanoquil in a Rodent Model

• Animal Preparation:

  • Use adult male rodents (species and strain as appropriate for the study).

  • Anesthetize the animal with an appropriate anesthetic (e.g., isoflurane) and maintain anesthesia throughout the procedure. Monitor body temperature and maintain at 37°C.

  • Surgically implant catheters in the carotid artery and jugular vein for blood pressure measurement and drug administration, respectively.

• Baseline Measurements:

  • Allow the animal to stabilize for at least 30 minutes after surgery.

  • Record baseline heart rate and blood pressure continuously.

• Drug Administration:

  • Administer Abanoquil intravenously at the desired dose. For dose-response studies, administer increasing doses of Abanoquil at appropriate intervals.

  • For mitigation studies, administer a beta-blocker such as atenolol prior to the administration of Abanoquil.

• Data Collection:

  • Continuously record heart rate and blood pressure for a defined period post-administration.

• Data Analysis:

  • Calculate the change in heart rate from baseline at various time points after Abanoquil administration.

  • Compare the heart rate changes between groups (e.g., Abanoquil alone vs. Abanoquil with atenolol).

Protocol 2: Co-administration of Atenolol to Mitigate Abanoquil-induced Tachycardia

• Animal Preparation:

  • Follow the same animal preparation steps as in Protocol 1.

• Atenolol Administration:

  • Administer a pre-determined dose of atenolol intravenously. The specific dose should be optimized for the animal model but can be guided by literature values.

  • Allow for a sufficient period for atenolol to take effect (e.g., 15-30 minutes).

• Baseline Measurement Post-Atenolol:

  • Record a new baseline heart rate and blood pressure after atenolol administration.

• Abanoquil Administration:

  • Administer the desired dose of Abanoquil intravenously.

• Data Collection and Analysis:

  • Continuously record heart rate and blood pressure.

  • Compare the heart rate response to Abanoquil in the presence of atenolol to the response in animals that received Abanoquil alone.

Visualizations

Caption: Alpha-1 Adrenergic Receptor Signaling Pathway and Abanoquil's Point of Action.

Caption: Troubleshooting Workflow for Abanoquil-Induced Tachycardia.

References

• 1. Studies with abanoquil (UK-52,046) a novel quinoline alpha 1-adrenoceptor antagonist: I. Effects on blood pressure, heart rate and pressor responsiveness in normotensive subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Studies with abanoquil (UK-52,046) a novel quinoline alpha 1-adrenoceptor antagonist: I. Effects on blood pressure, heart rate and pressor responsiveness in normotensive subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Alpha1‐Adrenergic Blockers: Current Usage Considerations - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Limitations of Abanoquil in Long-Term Studies

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address potential challenges and limitations that may be encountered during long-term experimental studies of Abanoquil. Given the limited availability of specific long-term study data for Abanoquil, this guidance is based on the known pharmacology of Abanoquil as an α1-adrenoceptor antagonist and the established class effects of similar agents.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Abanoquil?

A1: Abanoquil is a selective α1-adrenergic receptor antagonist.[1] It works by blocking the action of norepinephrine on the alpha-1 receptors in smooth muscle, leading to vasodilation and relaxation of muscles in the prostate and bladder neck.

Q2: What are the known effects of Abanoquil from short-term studies?

A2: Short-term studies in normotensive subjects have shown that Abanoquil produces significant α1-adrenoceptor antagonism.[1][2] Interestingly, it has been observed to have minimal to no effect on blood pressure at therapeutic doses, which distinguishes it from many classical α1-blockers.[1][2] Some studies have noted a small, statistically significant increase in heart rate.

Q3: What are the potential long-term adverse effects to monitor for in a study with Abanoquil, based on the drug class?

A3: While specific long-term data for Abanoquil is lacking, researchers should be vigilant for adverse effects common to α1-adrenergic antagonists. These include:

• Orthostatic Hypotension: A sudden drop in blood pressure upon standing, which can cause dizziness or fainting.

• Headache and Dizziness: These are common side effects, particularly at the initiation of therapy.

• Tachycardia: An increased heart rate, which can be a reflex response to vasodilation.

• Potential for Heart Failure: Some studies on other α1-blockers have suggested a potential increased risk of heart failure with long-term use.

• Intraoperative Floppy Iris Syndrome (IFIS): A complication that can occur during cataract surgery.

• Priapism: A prolonged, painful erection that is a rare but serious side effect.

Troubleshooting Guides

Issue 1: Subject reports dizziness and lightheadedness, particularly when standing up (Orthostatic Hypotension).

• Potential Cause: This is a classic "first-dose" effect of α1-blockers, caused by a sudden drop in blood pressure upon standing. It can also be exacerbated by dehydration or concurrent use of other antihypertensive agents.

• Troubleshooting Steps:

  • Confirm the Event: Record the subject's postural blood pressure (lying, sitting, and standing) to confirm orthostatic hypotension.

  • Review Concomitant Medications: Check if the subject is taking other medications that could lower blood pressure, such as diuretics, beta-blockers, or calcium channel blockers.

  • Hydration Status: Assess the subject's hydration status.

  • Dose Adjustment: Consider reducing the dose of Abanoquil or administering it at bedtime to minimize the impact of this effect.

  • Subject Education: Advise the subject to rise slowly from a sitting or lying position.

Issue 2: Gradual decrease in the desired therapeutic effect of Abanoquil over several months (Tachyphylaxis/Tolerance).

• Potential Cause: The body may develop tolerance to the effects of α1-blockers over time, leading to a diminished response.

• Troubleshooting Steps:

  • Confirm Lack of Efficacy: Re-evaluate the primary endpoint to confirm a genuine decrease in therapeutic effect.

  • Assess Subject Adherence: Ensure the subject is consistently taking the medication as prescribed.

  • Pharmacokinetic Analysis: If feasible, measure plasma concentrations of Abanoquil to rule out issues with absorption or metabolism.

  • Dose Titration: A carefully monitored increase in the dose may be necessary to recapture the therapeutic effect.

  • Drug Holiday: In some cases, a brief, supervised "drug holiday" may help to restore sensitivity to the drug.

Data Presentation

Table 1: Summary of Hemodynamic Effects of Abanoquil in Short-Term Studies

Parameter	Dosage	Observation	Citation
α1-Adrenoceptor Antagonism	0.4 µg/kg i.v.	Significant antagonism (two-fold rightward shift in phenylephrine pressor dose-response)
Supine/Erect Blood Pressure	0.4 µg/kg i.v. & 0.5 µg/kg i.v.	No significant effect
Supine/Erect Heart Rate	0.4 µg/kg i.v.	No significant effect
Supine Heart Rate	1 mg oral	Small increase

Experimental Protocols

Protocol 1: Monitoring for Orthostatic Hypotension

• Objective: To assess the potential for Abanoquil to induce orthostatic hypotension.

• Procedure:

  • The subject rests in a supine position for at least 5 minutes.

  • Measure blood pressure and heart rate.

  • The subject then stands up.

  • Measure blood pressure and heart rate immediately upon standing, and again after 1 and 3 minutes of standing.

• Definition of Orthostatic Hypotension: A drop in systolic blood pressure of ≥20 mmHg or a drop in diastolic blood pressure of ≥10 mmHg within 3 minutes of standing.

• Frequency: This should be performed at baseline, after the first dose, and at regular intervals throughout the long-term study.

Protocol 2: Assessment of α1-Adrenoceptor Antagonism

• Objective: To quantify the degree of α1-adrenoceptor blockade by Abanoquil.

• Procedure (Phenylephrine Challenge):

  • Establish a baseline phenylephrine dose-response curve by administering escalating doses of intravenous phenylephrine and measuring the pressor response (increase in systolic blood pressure).

  • After administration of Abanoquil, repeat the phenylephrine dose-response curve at various time points.

• Analysis: A rightward shift in the dose-response curve indicates α1-adrenoceptor antagonism. The magnitude of the shift can be used to quantify the degree of blockade.

Visualizations

References

• 1. Studies with abanoquil (UK-52,046) a novel quinoline alpha 1-adrenoceptor antagonist: I. Effects on blood pressure, heart rate and pressor responsiveness in normotensive subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dose-dependent alpha 1-adrenoceptor antagonist activity of the anti-arrhythmic drug, abanoquil (UK-52,046), without reduction in blood pressure in man - PubMed [pubmed.ncbi.nlm.nih.gov]

"adjusting experimental protocols for Abanoquil's pharmacokinetic profile"

For Immediate Release

A comprehensive technical support center has been launched to assist researchers, scientists, and drug development professionals in optimizing their experimental protocols involving Abanoquil, a quinoline-derivative alpha-1 adrenoceptor antagonist. This resource provides detailed troubleshooting guides, frequently asked questions (FAQs), and in-depth experimental methodologies to address specific challenges encountered during pharmacokinetic studies.

The support center aims to streamline research efforts by providing clearly structured quantitative data, detailed experimental protocols, and visual aids to clarify complex processes.

Key Pharmacokinetic Profile of Abanoquil

Abanoquil demonstrates dose-dependent alpha-1 adrenoceptor antagonist activity. Following oral administration of 0.25, 0.5, and 1 mg doses, the antagonist effects are maximal between 2 to 8 hours and can last for 24 to 48 hours. After a single intravenous bolus dose of 0.5 micrograms/kg, the alpha-1 adrenoceptor antagonism is detectable for up to 12 hours.[1] The degree of this antagonism has been shown to be significantly correlated with whole blood concentrations of Abanoquil.[1]

Summary of Pharmacokinetic Parameters

Parameter	Value	Species	Notes
Route of Administration	Intravenous Bolus	Human	Single 0.5 µg/kg dose in normotensive males.
Duration of Action	Up to 12 hours	Human	Detectable α1-adrenoceptor antagonism.[1][2]
Concentration-Effect	Significant correlation	Human	Correlation between whole blood concentration and phenylephrine pressor response.[1]

Experimental Protocols

Accurate quantification of Abanoquil in biological matrices is critical for pharmacokinetic analysis. A highly sensitive and specific method utilizing high-performance liquid chromatography/atmospheric pressure ionization mass spectrometry (HPLC/MS) has been developed for its determination in human blood.

Protocol: Quantification of Abanoquil in Human Blood by HPLC/MS

Objective: To accurately measure the concentration of Abanoquil in human blood samples.

Methodology:

• Sample Preparation:

  • Utilize a liquid-liquid extraction or solid-phase extraction method to isolate Abanoquil from blood plasma.

  • Incorporate an internal standard, such as (2H3)abanoquil, at a known concentration into each sample to correct for extraction variability.

• Chromatographic Separation:

  • Employ a high-performance liquid chromatography (HPLC) system.

  • Use a suitable C18 reversed-phase column for separation.

  • The mobile phase composition should be optimized for efficient separation (e.g., a gradient of acetonitrile and water with a small percentage of formic acid to improve ionization).

• Mass Spectrometric Detection:

  • Utilize an atmospheric pressure chemical ionization (APCI) or electrospray ionization (ESI) source in positive ion mode.

  • Employ multiple reaction monitoring (MRM) for enhanced selectivity and sensitivity.

    • Monitor a specific precursor-to-product ion transition for Abanoquil and its internal standard.

• Quantification:

  • Construct a calibration curve using a series of known concentrations of Abanoquil spiked into a blank biological matrix.

  • Calculate the concentration of Abanoquil in the unknown samples by comparing their peak area ratios (analyte/internal standard) to the calibration curve.

Workflow for Abanoquil Quantification in Blood

Caption: Workflow for Abanoquil quantification in blood samples.

Troubleshooting Guides

This section addresses specific issues that researchers may encounter during the analysis of Abanoquil.

HPLC-MS/MS Assay Troubleshooting

Issue	Potential Cause	Recommended Solution
Poor Peak Shape (Tailing or Fronting)	1. Inappropriate mobile phase pH. 2. Column degradation. 3. Sample solvent incompatible with mobile phase.	1. Adjust mobile phase pH to ensure Abanoquil is in a single ionic state. 2. Replace the analytical column. 3. Dissolve the extracted sample in a solvent similar in composition to the initial mobile phase.
Low Signal Intensity or Sensitivity	1. Ion suppression from matrix components. 2. Inefficient ionization. 3. Suboptimal MS parameters.	1. Improve sample cleanup to remove interfering matrix components. 2. Optimize mobile phase additives (e.g., formic acid concentration). 3. Tune MS parameters (e.g., collision energy, declustering potential) for Abanoquil.
High Background Noise	1. Contaminated mobile phase or LC system. 2. Carryover from previous injections.	1. Use high-purity solvents and flush the LC system. 2. Implement a robust needle wash protocol and inject blank samples between study samples.
Inconsistent Retention Times	1. Fluctuations in pump pressure or mobile phase composition. 2. Temperature variations.	1. Degas mobile phases and ensure proper pump performance. 2. Use a column oven to maintain a stable temperature.

Troubleshooting Logic for HPLC-MS/MS Analysis

Caption: Logical flow for troubleshooting HPLC-MS/MS issues.

Frequently Asked Questions (FAQs)

Q1: What is the primary metabolic pathway for quinoline-derivative compounds like Abanoquil?

A1: Quinoline derivatives are typically metabolized by cytochrome P450 (CYP) enzymes in the liver. The specific CYP isozymes involved in Abanoquil metabolism have not been definitively identified in the available literature. General metabolic reactions for quinoline structures include hydroxylation and dealkylation.

Q2: Are there any known drug-drug interactions with Abanoquil?

A2: Specific drug-drug interaction studies for Abanoquil are not extensively reported. However, as it is likely metabolized by CYP enzymes, there is a potential for interactions with drugs that are inhibitors or inducers of these enzymes. Caution should be exercised when co-administering Abanoquil with known potent CYP inhibitors (e.g., ketoconazole, ritonavir) or inducers (e.g., rifampin, carbamazepine).

Q3: How can I improve the solubility of Abanoquil for in vitro experiments?

A3: For in vitro assays, ensuring the solubility of quinoline compounds is crucial. The solubility of these weakly basic compounds is often pH-dependent. Attempting to dissolve the compound in a slightly acidic buffer (e.g., pH 4-5) may improve solubility. If solubility issues persist, consider using a co-solvent such as DMSO, but keep the final concentration low (typically <0.5%) to avoid cellular toxicity.

Q4: What are the key considerations for a robust bioanalytical method validation for Abanoquil?

A4: A full validation of the bioanalytical method should be performed. Key parameters to assess include:

• Selectivity and Specificity: Ensure the method can distinguish Abanoquil from endogenous matrix components and other potential interferences.

• Accuracy and Precision: Determined by analyzing quality control (QC) samples at multiple concentration levels.

• Calibration Curve: A linear and reproducible relationship between instrument response and concentration.

• Lower Limit of Quantification (LLOQ): The lowest concentration that can be measured with acceptable accuracy and precision.

• Stability: Assess the stability of Abanoquil in the biological matrix under various storage and handling conditions (e.g., freeze-thaw cycles, short-term benchtop stability).

Signaling Pathway of Alpha-1 Adrenoceptors

Caption: Simplified signaling pathway of alpha-1 adrenoceptors.

References

• 1. Studies with abanoquil (UK-52,046) a novel quinoline alpha 1-adrenoceptor antagonist: II. Duration of action, pharmacokinetics and concentration-effect relationships in normotensive subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Studies with abanoquil (UK-52,046) a novel quinoline alpha 1-adrenoceptor antagonist: II. Duration of action, pharmacokinetics and concentration-effect relationships in normotensive subjects - PubMed [pubmed.ncbi.nlm.nih.gov]

"enhancing the selectivity of Abanoquil in complex biological systems"

Welcome to the technical support center for Abanoquil. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and questions regarding the selectivity of Abanoquil in complex biological systems.

Frequently Asked Questions (FAQs)

Q1: What is the known receptor selectivity profile of Abanoquil?

Abanoquil is an α1-adrenergic receptor antagonist.[1][2] Published research indicates that Abanoquil does not show significant selectivity among the human α1-adrenoceptor subtypes (α1A, α1B, and α1D).[3] This lack of selectivity means that Abanoquil is likely to antagonize all three subtypes with similar potency.

Q2: What are the potential off-target effects of a non-selective α1-adrenoceptor antagonist like Abanoquil?

Non-selective α1-adrenoceptor antagonists can lead to a range of physiological effects due to their action on receptors in various tissues.[4][5] Common adverse effects associated with non-selective α1-blockade include:

• Hypotension (low blood pressure): This occurs due to the relaxation of vascular smooth muscle, which is mediated by α1B and α1D-adrenoceptors.

• Dizziness and Syncope (fainting): These are often related to orthostatic hypotension, a sudden drop in blood pressure upon standing.

• Headache: Vasodilation in the cranial blood vessels can lead to headaches.

• Tachycardia (increased heart rate): The body may reflexively increase heart rate to compensate for the drop in blood pressure.

Q3: How can we experimentally determine the selectivity profile of our Abanoquil analogue?

To determine the selectivity of a new Abanoquil analogue for the different α1-adrenoceptor subtypes, a combination of binding and functional assays is recommended.

• Radioligand Binding Assays: These assays measure the affinity of your compound for each receptor subtype. You would typically perform competition binding experiments using a radiolabeled ligand that binds to all subtypes (e.g., [3H]-prazosin) and varying concentrations of your unlabeled Abanoquil analogue. This will allow you to determine the binding affinity (Ki) for each subtype.

• Functional Assays: These assays measure the potency of your compound in eliciting a cellular response. Since α1-adrenoceptors are Gq-coupled and signal through the release of intracellular calcium, a calcium flux assay is a suitable functional assay. You would use cell lines individually expressing each of the human α1-adrenoceptor subtypes and measure the ability of your analogue to inhibit the calcium release induced by an agonist like phenylephrine. This will give you the functional potency (IC50) for each subtype.

Troubleshooting Guides

Problem 1: Our modified Abanoquil analogue shows high affinity for the target α1A-adrenoceptor subtype but still causes a significant drop in blood pressure in our animal model.

• Possible Cause: The analogue may still have significant affinity for α1B and/or α1D-adrenoceptors, which are involved in regulating blood pressure. Even a small degree of antagonism at these subtypes can lead to hypotensive effects.

• Troubleshooting Steps:

  • Quantitative Selectivity Assessment: Perform radioligand binding assays and functional assays on cell lines expressing α1A, α1B, and α1D subtypes to quantify the selectivity of your analogue. Summarize the Ki and IC50 values in a table to clearly visualize the selectivity ratios.

  • In Vitro Tissue Bath Experiments: Use isolated tissue preparations that are known to predominantly express a specific α1-adrenoceptor subtype. For example, the rat spleen is rich in α1B-adrenoceptors, while the rat aorta expresses a mix of α1B and α1D. This can provide insights into the functional consequences of your analogue's activity on different tissues.

  • Computational Modeling: Employ molecular docking and molecular dynamics simulations to understand the binding mode of your analogue in the different α1-adrenoceptor subtypes. This can reveal subtle differences in the binding pockets that could be exploited to enhance selectivity.

Problem 2: We are observing unexpected cellular responses in our experiments that are not consistent with α1-adrenoceptor antagonism.

• Possible Cause: Your Abanoquil analogue might be interacting with other receptors or cellular targets. Off-target effects are a common challenge in drug development.

• Troubleshooting Steps:

  • Broad Panel Screening: Screen your compound against a broad panel of receptors, ion channels, and enzymes to identify potential off-target interactions. Commercial services are available for this purpose.

  • Phenotypic Screening: Utilize cell-based phenotypic screening platforms to assess the broader cellular effects of your compound. This can help to uncover unexpected mechanisms of action.

  • Structural Analysis: Analyze the structure of your Abanoquil analogue for any motifs that are known to be associated with off-target activities.

Data Presentation

Table 1: Hypothetical Binding Affinities (Ki) of Abanoquil and a Modified Analogue at Human α1-Adrenoceptor Subtypes

Compound	α1A (Ki, nM)	α1B (Ki, nM)	α1D (Ki, nM)	Selectivity (α1B/α1A)	Selectivity (α1D/α1A)
Abanoquil	5.2	4.8	6.1	0.92	1.17
Analogue-X	1.5	75.3	98.6	50.2	65.7

Table 2: Hypothetical Functional Potencies (IC50) of Abanoquil and a Modified Analogue in a Calcium Flux Assay

Compound	α1A (IC50, nM)	α1B (IC50, nM)	α1D (IC50, nM)	Selectivity (α1B/α1A)	Selectivity (α1D/α1A)
Abanoquil	12.8	11.5	15.3	0.90	1.19
Analogue-X	3.2	188.2	254.9	58.8	79.7

Experimental Protocols

Protocol 1: Radioligand Competition Binding Assay

Objective: To determine the binding affinity (Ki) of a test compound for α1-adrenoceptor subtypes.

Materials:

• Cell membranes from cell lines stably expressing human α1A, α1B, or α1D-adrenoceptors.

• [3H]-prazosin (radioligand).

• Test compound (e.g., Abanoquil analogue).

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4).

• Wash buffer (ice-cold).

• 96-well plates.

• Glass fiber filters.

• Scintillation fluid and counter.

Procedure:

• Prepare serial dilutions of the test compound.

• In a 96-well plate, add cell membranes, a fixed concentration of [3H]-prazosin, and varying concentrations of the test compound or buffer (for total binding).

• For non-specific binding, add a high concentration of a non-labeled competing ligand (e.g., phentolamine).

• Incubate the plate at room temperature for a specified time (e.g., 60 minutes) to reach equilibrium.

• Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

• Calculate the specific binding at each concentration of the test compound and determine the IC50 value.

• Convert the IC50 to a Ki value using the Cheng-Prusoff equation.

Protocol 2: Functional Calcium Flux Assay

Objective: To determine the functional potency (IC50) of a test compound in inhibiting agonist-induced calcium mobilization.

Materials:

• Cell lines stably expressing human α1A, α1B, or α1D-adrenoceptors.

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• α1-adrenoceptor agonist (e.g., phenylephrine).

• Test compound (e.g., Abanoquil analogue).

• Fluorescence plate reader with kinetic reading capabilities.

Procedure:

• Plate the cells in a 96-well plate and allow them to adhere overnight.

• Load the cells with the calcium-sensitive dye according to the manufacturer's instructions.

• Prepare serial dilutions of the test compound and pre-incubate with the cells for a specified time.

• Place the plate in the fluorescence plate reader and record the baseline fluorescence.

• Add a fixed concentration of the agonist (phenylephrine) to all wells and immediately begin recording the fluorescence intensity over time.

• Measure the peak fluorescence response in each well.

• Plot the inhibition of the agonist response against the concentration of the test compound to determine the IC50 value.

Visualizations

References

• 1. embopress.org [embopress.org]
• 2. Abanoquil, a new alpha-1 adrenoceptor antagonist. In vitro and in vivo effect on erectile tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Alpha 1 Adrenergic Receptor Antagonists - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Alpha-1 blocker - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Comparative Guide to Abanoquil and Other Alpha-1 Adrenergic Receptor Antagonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Abanoquil with other well-established alpha-1 adrenergic receptor antagonists, namely Prazosin, Tamsulosin, and Doxazosin. The information presented herein is intended for a scientific audience and focuses on quantitative data, experimental methodologies, and the underlying signaling pathways.

Introduction to Alpha-1 Adrenergic Blockers

Alpha-1 adrenergic receptors (α1-adrenoceptors) are G-protein coupled receptors that play a crucial role in the sympathetic nervous system. They are subdivided into three main subtypes: α1A, α1B, and α1D. The activation of these receptors by endogenous catecholamines, such as norepinephrine, leads to the contraction of smooth muscle in various tissues, including blood vessels and the prostate. Alpha-1 blockers competitively antagonize these receptors, leading to smooth muscle relaxation. This mechanism of action is the basis for their therapeutic use in conditions such as hypertension and benign prostatic hyperplasia (BPH).[1]

Abanoquil: A Unique Profile

Abanoquil is a quinoline-derivative alpha-1 adrenoceptor antagonist that exhibits a distinct pharmacological profile compared to its counterparts.[2] While it demonstrates significant alpha-1 adrenoceptor antagonism, it has been shown to possess antiarrhythmic properties with minimal to no effect on blood pressure at therapeutic doses.[2][3] This unique characteristic sets it apart from traditional alpha-1 blockers, which are primarily used for their antihypertensive and smooth muscle relaxant effects in the prostate.

Comparative Analysis of Alpha-1 Adrenoceptor Antagonists

This section details the comparative pharmacology of Abanoquil, Prazosin, Tamsulosin, and Doxazosin, with a focus on receptor selectivity, functional effects, and pharmacokinetic properties.

Receptor Selectivity

The selectivity of an alpha-1 blocker for the different receptor subtypes can significantly influence its clinical efficacy and side-effect profile. For instance, the α1A subtype is predominantly found in the prostate, making it a key target for BPH therapies.

One study reported that Abanoquil, along with Prazosin and Doxazosin, demonstrated no significant selectivity for the human alpha-1 adrenoceptor subtypes. In contrast, Tamsulosin has been shown to have a higher affinity for the α1A and α1D subtypes relative to the α1B subtype.

Table 1: Comparative Binding Affinities (pKi) of Alpha-1 Blockers for Adrenoceptor Subtypes

Compound	α1A-adrenoceptor (pKi)	α1B-adrenoceptor (pKi)	α1D-adrenoceptor (pKi)	Reference
Prazosin	High Affinity (non-selective)	High Affinity (non-selective)	High Affinity (non-selective)
Doxazosin	High Affinity (non-selective)	High Affinity (non-selective)	High Affinity (non-selective)
Tamsulosin	Selective	Lower Affinity	Selective
Abanoquil	Non-selective	Non-selective	Non-selective	Inferred from older studies

Functional Effects

The functional consequences of alpha-1 blockade vary among these agents, reflecting their distinct pharmacological profiles.

Hemodynamic Effects:

• Prazosin and Doxazosin: These agents are effective antihypertensives, causing vasodilation and a reduction in blood pressure. Doxazosin has a longer half-life, allowing for once-daily dosing.

• Tamsulosin: While it can cause some vasodilation, Tamsulosin has a lesser effect on blood pressure at therapeutic doses for BPH compared to Prazosin and Doxazosin.

• Abanoquil: Notably, Abanoquil demonstrates significant alpha-1 adrenoceptor antagonism without causing a substantial reduction in blood pressure. This suggests a different hemodynamic profile compared to the other alpha-1 blockers.

Urodynamic Effects:

• Prazosin, Doxazosin, and Tamsulosin: These drugs are used to treat the symptoms of BPH by relaxing the smooth muscle of the prostate and bladder neck, thereby improving urinary flow. Tamsulosin's selectivity for the α1A receptor, which is prevalent in the prostate, is thought to contribute to its efficacy in BPH with potentially fewer cardiovascular side effects.

• Abanoquil: The effects of Abanoquil on urodynamics have not been as extensively studied as those of the other alpha-1 blockers.

Antiarrhythmic Effects:

• Abanoquil: Animal studies have indicated that Abanoquil possesses antiarrhythmic activity. The precise mechanism of this effect and its relation to alpha-1 blockade requires further investigation.

• Prazosin, Doxazosin, and Tamsulosin: These drugs are not typically used for their antiarrhythmic properties.

Table 2: Comparative Functional Effects of Alpha-1 Blockers

Feature	Abanoquil	Prazosin	Tamsulosin	Doxazosin
Primary Indication	Investigational (Antiarrhythmic)	Hypertension, BPH (off-label)	BPH	Hypertension, BPH
Blood Pressure Reduction	Minimal	Significant	Less Pronounced	Significant
Urodynamic Improvement (BPH)	Not well-established	Effective	Effective	Effective
Antiarrhythmic Potential	Demonstrated in preclinical models	Not a primary effect	Not a primary effect	Not a primary effect

Pharmacokinetic Profiles

The pharmacokinetic properties of these drugs, including their half-life and metabolism, are important considerations for their clinical use.

Table 3: Comparative Pharmacokinetic Parameters of Alpha-1 Blockers

Parameter	Abanoquil	Prazosin	Tamsulosin	Doxazosin
Half-life (hours)	Data not readily available	~2-3	~9-15	~22
Dosing Frequency	-	2-3 times daily	Once daily	Once daily
Metabolism	-	Hepatic	Hepatic	Hepatic

Note: Comprehensive pharmacokinetic data for Abanoquil is limited in the public domain.

Experimental Protocols

This section outlines the methodologies for key experiments used to characterize and compare alpha-1 adrenergic receptor antagonists.

Radioligand Binding Assay for Receptor Selectivity

Objective: To determine the binding affinity (Ki or pKi) of a test compound for different α1-adrenoceptor subtypes.

Methodology:

• Cell Culture and Membrane Preparation: Stably transfected cell lines expressing a single human α1-adrenoceptor subtype (α1A, α1B, or α1D) are cultured. Cell membranes are then prepared by homogenization and centrifugation.

• Binding Assay: Cell membranes are incubated with a radiolabeled ligand that binds to the α1-adrenoceptors (e.g., [3H]-Prazosin).

• Competition Binding: The assay is performed in the presence of increasing concentrations of the unlabeled test compound (e.g., Abanoquil, Prazosin, Tamsulosin, or Doxazosin).

• Detection and Analysis: The amount of radioligand bound to the receptors is measured using a scintillation counter. The data are then analyzed using non-linear regression to determine the IC50 (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand). The Ki value is then calculated from the IC50 using the Cheng-Prusoff equation.

Radioligand Binding Assay Workflow

In Vivo Blood Pressure Measurement in Animal Models

Objective: To assess the effect of a test compound on systemic blood pressure.

Methodology:

• Animal Model: Spontaneously hypertensive rats (SHR) or normotensive rats are commonly used.

• Catheterization: A catheter is surgically implanted into the carotid artery or femoral artery for direct blood pressure measurement.

• Drug Administration: The test compound is administered intravenously or orally.

• Data Acquisition: Blood pressure and heart rate are continuously recorded using a pressure transducer connected to a data acquisition system.

• Analysis: Changes in mean arterial pressure, systolic pressure, diastolic pressure, and heart rate are analyzed and compared to a vehicle control group.

References

• 1. researchgate.net [researchgate.net]
• 2. Studies with abanoquil (UK-52,046) a novel quinoline alpha 1-adrenoceptor antagonist: I. Effects on blood pressure, heart rate and pressor responsiveness in normotensive subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Studies with abanoquil (UK-52,046) a novel quinoline alpha 1-adrenoceptor antagonist: I. Effects on blood pressure, heart rate and pressor responsiveness in normotensive subjects - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Abanoquil's Hemodynamic Effects

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the hemodynamic effects of Abanoquil, a novel quinoline-derivative alpha-1 adrenoceptor antagonist, with other established alpha-1 blockers. Abanoquil presents a unique profile, demonstrating significant alpha-1 adrenoceptor antagonism without the corresponding hypotensive effects typically associated with this class of drugs.[1][2][3][4] This analysis is supported by experimental data from clinical trials to inform research and development in cardiovascular and related therapeutic areas.

Comparative Hemodynamic Data

The following tables summarize the quantitative data on the hemodynamic effects of Abanoquil compared to placebo and other representative alpha-1 adrenoceptor antagonists, Prazosin and Tamsulosin.

Note: The data for Abanoquil is derived from dedicated clinical studies. The data for Prazosin and Tamsulosin is based on established knowledge of their hemodynamic profiles. Direct head-to-head comparative trials of Abanoquil with these agents across all listed parameters were not available in the public domain at the time of this review. Therefore, this comparison should be interpreted with caution.

Table 1: Effect on Blood Pressure

Drug/Agent	Dose	Subject Population	Change in Supine Systolic Blood Pressure (mmHg)	Change in Supine Diastolic Blood Pressure (mmHg)	Change in Erect Blood Pressure
Abanoquil	0.4 µg/kg i.v.	Normotensive	No significant effect[1]	No significant effect	No significant effect
0.5 µg/kg i.v.	Normotensive	No significant effect	No significant effect	Small fall with atenolol pre-treatment
0.25, 0.5, 1 mg oral	Normotensive	No change	No change	Not specified
Placebo	N/A	Normotensive	No significant change	No significant change	No significant change
Prazosin	2 mg oral	Healthy Volunteers	Decrease	Decrease	Postural hypotension can occur
Tamsulosin	0.4 mg oral	BPH Patients	Minimal to no effect	Minimal to no effect	Minimal effect

Table 2: Effect on Heart Rate and Vascular Resistance

Drug/Agent	Dose	Subject Population	Change in Supine Heart Rate (beats/min)	Change in Systemic Vascular Resistance Index (SVRI)
Abanoquil	0.4 µg/kg i.v.	Normotensive	No significant effect	Not specified
0.5 µg/kg i.v.	Normotensive	Small, statistically significant increments	Not specified
1 mg oral	Normotensive	Small increase (64 ± 9 vs 58 ± 6 for placebo)	Not specified
Placebo	N/A	Normotensive	No significant change	No significant change
Prazosin	2 mg oral	Healthy Volunteers	Increase (less than Urapidil)	Decrease
Tamsulosin	0.4 mg oral	BPH Patients	Minimal effect	Less effect on vascular system compared to non-selective blockers

Experimental Protocols

The data for Abanoquil's hemodynamic effects were primarily derived from placebo-controlled, double-blind, crossover studies involving healthy, normotensive male subjects.

Key Methodologies:

• Study Design: Randomized, double-blind, placebo-controlled, crossover design to minimize inter-subject variability and bias.

• Subject Population: Healthy, normotensive male volunteers.

• Intervention:

  • Intravenous (i.v.) administration of Abanoquil as a bolus or by increments (e.g., 0.4 µg/kg).

  • Single oral doses of Abanoquil (e.g., 0.25, 0.5, and 1 mg).

  • Concomitant administration with a beta-adrenoceptor blocker (atenolol) in some study arms to investigate interactions.

• Assessment of Alpha-1 Adrenoceptor Antagonism:

  • Phenylephrine Pressor Response: This was a key method used to quantify the degree of alpha-1 adrenoceptor blockade. Serial infusions of phenylephrine, an alpha-1 agonist, were administered before and at multiple time points after the administration of Abanoquil or placebo.

  • The dose of phenylephrine required to increase systolic blood pressure by a predetermined amount (e.g., 20 mm Hg, PS20) was calculated. A rightward shift in the phenylephrine pressor dose-response curve, indicated by an increased PS20, demonstrates alpha-1 adrenoceptor antagonism.

• Hemodynamic Monitoring:

  • Supine and erect blood pressure and heart rate were measured at regular intervals.

  • Continuous blood pressure monitoring has also been utilized in studies of other alpha-1 blockers.

• Pharmacokinetic Analysis: Blood samples were collected to determine the concentration of Abanoquil and correlate it with its pharmacodynamic effects.

Visualizations

Signaling Pathway of Alpha-1 Adrenoceptor Antagonism

Caption: Alpha-1 adrenoceptor antagonist signaling pathway.

Experimental Workflow for Hemodynamic Assessment

Caption: Experimental workflow for hemodynamic assessment.

References

• 1. Effects of nonselective and selective alpha 1-adrenergic blockade on coronary blood flow during exercise - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Clinical pharmacology of selective alpha blockers. Hemodynamics and effects on lipid levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CV Pharmacology | Alpha-Adrenoceptor Antagonists (Alpha-Blockers) [cvpharmacology.com]
• 4. Studies with abanoquil (UK-52,046) a novel quinoline alpha 1-adrenoceptor antagonist: I. Effects on blood pressure, heart rate and pressor responsiveness in normotensive subjects. | Semantic Scholar [semanticscholar.org]

Replicating Key Findings from Early Abanoquil Studies: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of early studies on Abanoquil, an α1-adrenergic receptor antagonist, and its alternatives. It is designed to assist researchers in replicating key experimental findings by offering a consolidated overview of quantitative data, detailed experimental protocols, and relevant signaling pathways.

Comparative Efficacy of α1-Adrenergic Receptor Antagonists

Early research on Abanoquil focused on its distinct hemodynamic profile, characterized by α1-adrenoceptor antagonism without significant hypotensive effects at certain doses.[1][2][3][4] This section compares the quantitative findings from early studies on Abanoquil with those of other established α1-adrenergic receptor antagonists, Prazosin and Doxazosin.

Table 1: Effect of Intravenous Abanoquil on Phenylephrine Pressor Response in Normotensive Subjects

Dosage of Abanoquil (i.v.)	Effect on Phenylephrine Pressor Dose-Response Curve	Effect on Supine/Erect Blood Pressure	Effect on Heart Rate	Study Population
0.4 µg/kg	>2-fold rightward shift[1]	No significant effect	No significant effect	Healthy normotensive subjects
0.5 µg/kg	Detectable for up to 12 hours (1.5-fold rightward shift at 12h)	No significant effect	Small, statistically significant increments	Healthy normotensive males

Table 2: Effect of Oral Abanoquil on Phenylephrine Pressor Response in Normotensive Subjects

Dosage of Abanoquil (oral)	Maximal Dose Ratio (Increase in Phenylephrine for 20 mmHg Systolic BP increase)	Effect on Supine Blood Pressure	Effect on Supine Heart Rate	Study Population
0.25 mg	2.0 +/- 0.9	No effect	-	10 healthy male subjects
0.5 mg	2.4 +/- 1.3	No effect	-	10 healthy male subjects
1 mg	3.4 +/- 1.1	No effect	Small increase (64 +/- 9 vs 58 +/- 6 beats/min for placebo)	10 healthy male subjects

Table 3: Comparative Effects of Prazosin and Doxazosin on Blood Pressure in Hypertensive Patients (from early studies)

Drug	Dosage	Mean Maximum Blood Pressure Reduction	Onset of Action	Study Population
Prazosin	1 mg (single dose)	Erect Diastolic: 21/14 mmHg (asymptomatic) to 67/52 mmHg (symptomatic postural hypotension)	90-110 minutes	24 hypertensive patients
Prazosin	0.5 mg to 5 mg (multiple doses)	10% to 14% fall in systolic and diastolic BP	-	Hypertensive patients
Doxazosin	Titrated doses (once daily)	Standing: 14/11 mmHg (vs. 0.5/0.9 mmHg for placebo)	1-6 hours	63 hypertensive patients

Experimental Protocols

To facilitate the replication of these key findings, this section outlines the methodologies employed in the early Abanoquil studies and related experimental procedures.

Phenylephrine Pressor Response Assay

This in vivo assay is crucial for quantifying the degree of α1-adrenoceptor antagonism.

Objective: To assess the antagonist's ability to inhibit the pressor (blood pressure raising) effects of the α1-adrenergic agonist, phenylephrine.

General Protocol:

• Subject Population: Healthy, normotensive male volunteers are typically recruited.

• Study Design: A placebo-controlled, double-blind, crossover design is often employed.

• Baseline Measurements: Record baseline supine and erect blood pressure and heart rate.

• Phenylephrine Infusion: Administer serially increasing intravenous infusions of phenylephrine to establish a dose-response curve for the increase in systolic blood pressure (e.g., an increase of 20 mmHg).

• Antagonist Administration: Administer a single dose of the α1-adrenergic receptor antagonist (e.g., Abanoquil) either intravenously or orally.

• Post-Antagonist Phenylephrine Challenge: At specified time intervals post-antagonist administration (e.g., 2, 4, 8, 12, 24, and 48 hours), repeat the phenylephrine infusion to generate new dose-response curves.

• Data Analysis: The degree of antagonism is quantified by the rightward shift in the phenylephrine dose-response curve, often expressed as a dose ratio (the ratio of the phenylephrine dose required to produce the target blood pressure increase with and without the antagonist).

Experimental Workflow for Phenylephrine Pressor Response

Workflow for Phenylephrine Pressor Assay

In Vitro Organ Bath Studies for Erectile Tissue

These experiments assess the direct effect of α1-adrenergic receptor antagonists on smooth muscle relaxation in erectile tissue.

Objective: To measure the relaxant effect of the antagonist on pre-contracted corpus cavernosum tissue strips.

General Protocol:

• Tissue Preparation: Obtain corpus cavernosum tissue strips from an appropriate animal model (e.g., porcine or rabbit).

• Mounting: Mount the tissue strips in an organ bath containing a physiological salt solution (e.g., Krebs-Henseleit solution) maintained at 37°C and aerated with 95% O2/5% CO2.

• Equilibration: Allow the tissues to equilibrate under a resting tension.

• Contraction: Induce a sustained contraction of the tissue strips using an α1-adrenergic agonist such as norepinephrine or phenylephrine.

• Antagonist Application: Add increasing concentrations of the α1-adrenergic receptor antagonist (e.g., Abanoquil) to the organ bath in a cumulative manner.

• Measurement of Relaxation: Record the changes in isometric tension to quantify the degree of relaxation induced by the antagonist.

• Data Analysis: Express the relaxation as a percentage of the pre-induced contraction.

Experimental Workflow for Organ Bath Study

Workflow for In Vitro Organ Bath Assay

Signaling Pathway

Abanoquil exerts its effects by blocking the α1-adrenergic receptor, a G protein-coupled receptor (GPCR). The canonical signaling pathway initiated by the activation of this receptor is depicted below.

α1-Adrenergic Receptor Signaling Pathway

Upon binding of an agonist like norepinephrine, the α1-adrenergic receptor activates a heterotrimeric G protein, specifically Gq. This activation leads to the dissociation of the Gαq subunit, which in turn activates phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through the cytosol and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of stored calcium ions (Ca2+) into the cytoplasm. The elevated intracellular Ca2+ and DAG together activate protein kinase C (PKC), leading to various downstream cellular responses, including smooth muscle contraction. Abanoquil, as an antagonist, prevents this cascade by blocking the initial binding of agonists to the receptor.

References

• 1. tandfonline.com [tandfonline.com]
• 2. embopress.org [embopress.org]
• 3. Studies with abanoquil (UK-52,046) a novel quinoline alpha 1-adrenoceptor antagonist: I. Effects on blood pressure, heart rate and pressor responsiveness in normotensive subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Studies with abanoquil (UK-52,046) a novel quinoline alpha 1-adrenoceptor antagonist: I. Effects on blood pressure, heart rate and pressor responsiveness in normotensive subjects. | Semantic Scholar [semanticscholar.org]

Cross-Validation of Abanoquil's Efficacy in Different Animal Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Abanoquil's performance in various preclinical animal models, with a focus on its efficacy in erectile dysfunction and cardiac arrhythmia. The information is compiled from published experimental data to assist researchers in evaluating its potential therapeutic applications.

Mechanism of Action: α1-Adrenergic Receptor Antagonism

Abanoquil is a selective α1-adrenergic receptor antagonist.[1] Its therapeutic effects stem from its ability to block the action of norepinephrine on α1-adrenergic receptors in smooth muscle cells. In the context of erectile dysfunction, this leads to the relaxation of the corpus cavernosum smooth muscle, allowing for increased blood flow and facilitating penile erection. In cardiac tissue, its antiarrhythmic properties are attributed to the modulation of electrophysiological parameters through the blockade of α1-adrenoceptors, particularly in the context of ischemia and reperfusion.

Signaling Pathway of Abanoquil in Smooth Muscle Relaxation

References

• 1. Abanoquil, a new alpha-1 adrenoceptor antagonist. In vitro and in vivo effect on erectile tissue - PubMed [pubmed.ncbi.nlm.nih.gov]

Evaluating the Specificity of Abanoquil for α1-Adrenoceptor Subtypes: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Abanoquil's specificity for the α1-adrenoceptor subtypes (α1A, α1B, and α1D). While Abanoquil is established as an α1-adrenoceptor antagonist, publicly available quantitative data on its binding affinity (Ki) for the individual subtypes is limited. However, research indicates that Abanoquil exhibits no significant selectivity among the human α1-adrenoceptor subtypes.[1] This guide will present this qualitative assessment alongside quantitative data for other well-characterized α1-adrenoceptor antagonists to offer a comprehensive comparative landscape.

Comparative Analysis of α1-Adrenoceptor Antagonist Specificity

Compound	α1A Ki (nM)	α1B Ki (nM)	α1D Ki (nM)	Selectivity Profile
Abanoquil	Not Reported	Not Reported	Not Reported	Non-selective
Prazosin	0.20	0.17	0.50	Non-selective
Doxazosin	1.10	0.78	2.00	Non-selective
Tamsulosin	0.29	3.30	1.50	α1A/α1D > α1B
Alfuzosin	1.30	2.00	2.20	Non-selective
Terazosin	1.20	1.10	1.80	Non-selective

Experimental Protocols

The binding affinity data presented in this guide are typically determined using radioligand binding assays. Below is a detailed methodology for a standard [3H]prazosin binding assay.

Radioligand Binding Assay for α1-Adrenoceptor Subtypes

Objective: To determine the binding affinity (Ki) of a test compound (e.g., Abanoquil) for human α1A, α1B, and α1D adrenoceptor subtypes.

Materials:

• Cell Lines: Stably transfected cell lines expressing a single human α1-adrenoceptor subtype (e.g., HEK293 or CHO cells).

• Radioligand: [3H]prazosin, a non-selective α1-adrenoceptor antagonist.

• Test Compounds: Abanoquil and other competing ligands.

• Buffers:

  • Binding Buffer: 50 mM Tris-HCl, 10 mM MgCl2, pH 7.4.

  • Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Instrumentation: Scintillation counter, cell harvester.

Procedure:

• Cell Culture and Membrane Preparation:

  • Culture the transfected cells to an appropriate density.

  • Harvest the cells and homogenize in ice-cold buffer.

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the resulting supernatant at high speed to pellet the cell membranes.

  • Resuspend the membrane pellet in binding buffer.

• Binding Assay:

  • In a 96-well plate, add a constant concentration of [3H]prazosin to each well.

  • Add increasing concentrations of the unlabeled test compound (competitor).

  • For determining non-specific binding, add a high concentration of a non-labeled antagonist (e.g., phentolamine).

  • Add the cell membrane preparation to each well to initiate the binding reaction.

  • Incubate the plate at room temperature for a specified time (e.g., 60 minutes) to reach equilibrium.

• Separation and Counting:

  • Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester. This separates the bound radioligand from the free radioligand.

  • Wash the filters rapidly with ice-cold wash buffer to remove any non-specifically bound radioligand.

  • Place the filters in scintillation vials with scintillation fluid.

  • Quantify the radioactivity on the filters using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration to generate a competition curve.

  • Determine the IC50 value (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand) from the competition curve.

  • Calculate the Ki value (the inhibition constant for the test compound) using the Cheng-Prusoff equation:

    • Ki = IC50 / (1 + [L]/Kd)

    • Where [L] is the concentration of the radioligand and Kd is the dissociation constant of the radioligand.

Visualizing Key Pathways and Workflows

To further aid in understanding the experimental context and biological significance of α1-adrenoceptor antagonism, the following diagrams illustrate the canonical signaling pathway and a typical experimental workflow.

Workflow for determining antagonist binding affinity.

Canonical Gq-coupled signaling cascade of α1-adrenoceptors.

References

• 1. go.drugbank.com [go.drugbank.com]

A Comparative Study of Abanoquil and Tamsulosin in the Context of Alpha-1 Adrenergic Receptor Antagonism

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of Abanoquil and tamsulosin, two alpha-1 adrenergic receptor antagonists. While tamsulosin is a well-established therapeutic for benign prostatic hyperplasia (BPH), information regarding Abanoquil is less comprehensive, with existing research primarily focused on its anti-arrhythmic and cardiovascular properties. This document aims to synthesize the available data to facilitate a comparative understanding and identify knowledge gaps.

Mechanism of Action and Signaling Pathways

Both Abanoquil and tamsulosin function by blocking alpha-1 adrenergic receptors.[1] These receptors are G protein-coupled receptors that, upon activation by endogenous catecholamines like norepinephrine, initiate a signaling cascade leading to smooth muscle contraction.

Tamsulosin is a selective antagonist with a higher affinity for the α1A and α1D adrenergic receptor subtypes compared to the α1B subtype.[2] The α1A subtype is predominantly found in the smooth muscle of the prostate and bladder neck. By blocking these receptors, tamsulosin leads to muscle relaxation, improving urinary flow in patients with BPH.[2]

The signaling pathway for α1A-adrenergic receptors, which tamsulosin inhibits, involves the Gq protein. Activation of the receptor leads to the activation of phospholipase C (PLC), which then cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to receptors on the sarcoplasmic reticulum, triggering the release of calcium ions into the cytoplasm. The increased intracellular calcium, along with DAG, activates protein kinase C (PKC), ultimately leading to smooth muscle contraction. Tamsulosin's antagonism of this pathway promotes smooth muscle relaxation.

Abanoquil is also identified as an alpha-1 adrenergic receptor antagonist.[3][4] However, its selectivity for the different α1-receptor subtypes (α1A, α1B, and α1D) is not well-documented in the available literature. Most studies on Abanoquil have investigated its effects on the cardiovascular system, where it has shown to possess anti-arrhythmic properties at doses that do not significantly affect blood pressure. One study has also explored its potential in treating erectile dysfunction by inducing smooth muscle relaxation in erectile tissue. Without specific data on its interaction with α1A receptors in the prostate, its potential utility in BPH remains speculative.

Signaling Pathway for Alpha-1 Adrenergic Receptor Antagonism

Caption: Simplified signaling pathway of alpha-1 adrenergic receptors and the inhibitory action of tamsulosin and Abanoquil.

Comparative Data

A direct quantitative comparison between Abanoquil and tamsulosin for the treatment of BPH is not feasible due to the lack of published data for Abanoquil in this indication. The following tables summarize the available information for each drug.

Table 1: General Characteristics

Feature	Abanoquil	Tamsulosin
Drug Class	Alpha-1 Adrenergic Receptor Antagonist	Alpha-1 Adrenergic Receptor Antagonist
Primary Indications Studied	Anti-arrhythmia, Erectile Dysfunction	Benign Prostatic Hyperplasia (BPH)
Known Receptor Selectivity	Not specified in available literature	Selective for α1A and α1D subtypes

Table 2: Pharmacological Effects

Effect	Abanoquil	Tamsulosin
Prostate Smooth Muscle Relaxation	Data not available	Induces relaxation, improving urinary flow
Cardiovascular Effects	Studied for anti-arrhythmic effects; minimal impact on blood pressure at therapeutic doses for arrhythmia.	Can cause orthostatic hypotension, though less pronounced than non-selective alpha-blockers.
Uroselectivity	Not determined	Considered uroselective due to its higher affinity for α1A receptors in the prostate.

Experimental Protocols

To facilitate further research and a more direct comparison, the following are detailed methodologies for key experiments relevant to the evaluation of alpha-1 adrenergic receptor antagonists for BPH.

Radioligand Binding Assay for Alpha-1 Adrenergic Receptor Subtype Selectivity

Objective: To determine the binding affinity (Ki) of a compound for the human α1A, α1B, and α1D adrenergic receptor subtypes.

Methodology:

• Cell Culture: Use cell lines stably expressing a single subtype of the human alpha-1 adrenergic receptor (e.g., HEK293 cells).

• Membrane Preparation: Homogenize the cells and centrifuge to isolate the cell membranes containing the receptors.

• Binding Assay:

  • Incubate the cell membranes with a specific radioligand (e.g., [3H]-prazosin) and varying concentrations of the test compound (Abanoquil or tamsulosin).

  • Allow the binding to reach equilibrium.

  • Separate the bound and free radioligand by rapid filtration.

  • Measure the radioactivity of the filters using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting non-specific binding (determined in the presence of a high concentration of an unlabeled antagonist) from the total binding.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

In Vitro Prostate Smooth Muscle Contraction Assay

Objective: To evaluate the effect of a compound on the contraction of isolated prostate tissue.

Methodology:

• Tissue Preparation: Obtain fresh human prostate tissue from surgical specimens (e.g., radical prostatectomy). Dissect the tissue into small strips.

• Organ Bath Setup: Mount the prostate strips in an organ bath containing a physiological salt solution (e.g., Krebs-Henseleit solution) maintained at 37°C and aerated with 95% O2 and 5% CO2.

• Contraction Induction: Induce contraction of the prostate strips using an alpha-1 adrenergic agonist (e.g., phenylephrine or norepinephrine).

• Antagonist Application: Once a stable contraction is achieved, add increasing concentrations of the test compound (Abanoquil or tamsulosin) to the organ bath.

• Data Recording and Analysis:

  • Record the changes in muscle tension using an isometric force transducer.

  • Construct concentration-response curves for the antagonist's ability to relax the pre-contracted tissue.

  • Calculate the EC50 value (the concentration of the antagonist that produces 50% of the maximal relaxation).

Experimental Workflow for In Vitro Prostate Smooth Muscle Contraction Assay

Caption: Workflow for assessing the effect of alpha-1 antagonists on prostate smooth muscle contraction.

Conclusion

Tamsulosin is a well-characterized, uroselective alpha-1 adrenergic receptor antagonist with proven efficacy in the treatment of BPH. Its mechanism of action and clinical profile are extensively documented. In contrast, Abanoquil, while identified as an alpha-1 antagonist, has been primarily investigated for its cardiovascular effects. There is a significant lack of data regarding its alpha-1 receptor subtype selectivity and its effects on prostate smooth muscle, which are critical for assessing its potential in urological conditions like BPH.

Future research should focus on determining the alpha-1 adrenergic receptor binding profile of Abanoquil and evaluating its functional activity in preclinical models of BPH. Such studies are essential to ascertain if Abanoquil holds any therapeutic promise in urology and to enable a direct and meaningful comparison with established drugs like tamsulosin.

References

• 1. [Uroselectivity of alpha-1 antagonism in the treatment of benign prostatic hypertrophy: on the pharmacologic concept of the clinical approach] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Alpha 1 Adrenergic Receptor Antagonists - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Dose-dependent alpha 1-adrenoceptor antagonist activity of the anti-arrhythmic drug, abanoquil (UK-52,046), without reduction in blood pressure in man - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Studies with abanoquil (UK-52,046) a novel quinoline alpha 1-adrenoceptor antagonist: II. Duration of action, pharmacokinetics and concentration-effect relationships in normotensive subjects - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the In Vivo Efficacy of Abanoquil for Erectile Dysfunction

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the in vivo efficacy of Abanoquil, an alpha-1 adrenoceptor antagonist, for the treatment of erectile dysfunction (ED). Its performance is evaluated against other established therapeutic alternatives, supported by available preclinical experimental data.

Executive Summary

Abanoquil has demonstrated pro-erectile effects in in vivo primate models, inducing penile tumescence and rigidity. However, when compared to the vasodilator papaverine, the observed erectile response with Abanoquil was of a lower level and was not dose-dependent.[1] In contrast, other drug classes, such as phosphodiesterase type 5 (PDE5) inhibitors, have shown robust and dose-dependent efficacy in various animal models, primarily through the enhancement of the nitric oxide/cyclic guanosine monophosphate (NO/cGMP) pathway. This guide presents a compilation of available in vivo data to facilitate a comparative assessment of these different pharmacological approaches to treating erectile dysfunction.

Comparative Efficacy of Agents for Erectile Dysfunction

The following tables summarize the in vivo efficacy of Abanoquil and its alternatives. It is important to note that a direct head-to-head comparison is challenging due to the use of different animal models and variations in experimental protocols across studies.

Table 1: In Vivo Efficacy of Abanoquil (Alpha-1 Adrenoceptor Antagonist)

Agent	Animal Model	Dose	Route of Administration	Key Findings	Reference
Abanoquil	Monkey (Macaca fascicularis)	0.7, 1.8, 3.5 mg	Intracavernosal	Induced tumescence and rigidity; response was not dose-related and was of a lower level compared to papaverine.	[2]

Table 2: In Vivo Efficacy of Alternative Intracavernosal Agents

Agent	Animal Model	Dose	Route of Administration	Key Findings	Reference
Papaverine	Dog	Not Specified	Intracavernosal	Increased arterial inflow by 300-700% and significantly increased resistance to venous outflow.	[3]
Papaverine	Monkey (Macaca nemestrina)	10 mg	Intracavernosal	Initially strong erectile response, but efficacy diminished with chronic injections.	[4][5]
Phentolamine	Dog	Not Specified	Intracavernosal	Increased arterial inflow by 50-100% with little effect on venous outflow resistance.
Alprostadil (PGE1)	Monkey (Macaca nemestrina)	20 µg	Intracavernosal	Maintained tumescence with chronic injections.

Table 3: In Vivo Efficacy of Phosphodiesterase Type 5 (PDE5) Inhibitors

Agent	Animal Model	Dose	Route of Administration	Key Findings	Reference
Sildenafil	Rat	100 or 200 µg/kg	Intravenous	Significantly prolonged the decay time of the intracavernosal pressure (ICP) response to cavernous nerve stimulation.
Sildenafil	Rat	Not Specified	Not Specified	Daily treatment improved erectile function in castrated rats, with ICP/MAP ratios increasing significantly.
Vardenafil	Rabbit	1-30 µg/kg	Intravenous	Facilitated pelvic nerve stimulation-induced erection in a dose-dependent manner; more efficacious than sildenafil at equivalent doses.
Vardenafil	Rat	0.1 and 1 mg/kg	Intravenous	Significantly facilitated erectile responses to cavernous nerve stimulation.
Tadalafil	Rat	2 mg/kg daily	Oral	Contributed to the restoration of erectile function after cavernous nerve injury.
Avanafil	Rat	20 mg/day	Oral (in drinking water)	Resulted in significant improvements in ICP/MAP ratios following bilateral cavernosal nerve crush injury.

Experimental Protocols

In Vivo Assessment of Erectile Function in a Monkey Model (Abanoquil Study)

• Animal Model: Male monkeys (Macaca fascicularis) weighing 4-6 kg were used.

• Anesthesia: The monkeys were anesthetized with an intramuscular injection of apozepam (0.1 mg/kg).

• Procedure: Abanoquil was administered via intracavernosal injection at doses of 0.7, 1.8, and 3.5 mg. The erectile response, specifically tumescence and rigidity of the penis, was observed and recorded. For comparison, the effects were noted against the response to intracavernosal papaverine injections from previous experiments in the same animals.

• Ethical Considerations: Each monkey participated in only one experiment per day, with at least a two-week interval between experiments, in accordance with local ethical guidelines.

In Vivo Assessment of Erectile Function in a Rat Model (General Protocol)

• Animal Model: Male Sprague-Dawley or Wistar rats are commonly used.

• Anesthesia: Anesthesia is typically induced and maintained using agents such as pentobarbital or a combination of ketamine and xylazine.

• Surgical Preparation:

  • A 25-gauge needle connected to a pressure transducer is inserted into the corpus cavernosum to measure intracavernosal pressure (ICP).

  • The carotid artery is cannulated to monitor mean arterial pressure (MAP).

  • The cavernous nerve is identified and isolated for electrical stimulation.

• Procedure:

  • The cavernous nerve is stimulated with a bipolar electrode using specific parameters (e.g., 5 volts, 20 Hz frequency, 5 milliseconds duration).

  • The test compound (e.g., PDE5 inhibitor) is administered intravenously or orally.

  • Changes in ICP and the ICP/MAP ratio are recorded before and after drug administration in response to cavernous nerve stimulation. The duration of the erectile response is also measured.

Signaling Pathways and Mechanisms of Action

Abanoquil: Alpha-1 Adrenergic Receptor Antagonism

Abanoquil functions by blocking alpha-1 adrenergic receptors in the smooth muscle of the corpus cavernosum. Under normal physiological conditions, norepinephrine released from sympathetic nerves binds to these receptors, leading to smooth muscle contraction and a flaccid penile state. By antagonizing these receptors, Abanoquil inhibits this contractile signal, promoting smooth muscle relaxation, vasodilation, and subsequent penile erection.

Mechanism of Abanoquil Action

PDE5 Inhibitors: Enhancement of the NO/cGMP Pathway

PDE5 inhibitors, such as sildenafil, vardenafil, tadalafil, and avanafil, work by augmenting the natural erectile signaling pathway. During sexual stimulation, nitric oxide (NO) is released from nerve endings and endothelial cells in the penis. NO activates the enzyme soluble guanylate cyclase (sGC), which in turn increases the levels of cyclic guanosine monophosphate (cGMP). cGMP acts as a second messenger, leading to a decrease in intracellular calcium levels and causing the relaxation of smooth muscle in the corpus cavernosum. This relaxation allows for increased blood flow and penile erection. PDE5 is an enzyme that breaks down cGMP, thus terminating the erection. By inhibiting PDE5, these drugs prevent the degradation of cGMP, prolonging its action and enhancing the erectile response.

Mechanism of PDE5 Inhibitor Action

Experimental Workflow for In Vivo Efficacy Assessment

The following diagram illustrates a typical workflow for assessing the in vivo efficacy of an erectile dysfunction drug in an animal model.

In Vivo Erectile Function Assessment Workflow

References

• 1. Cyclic nucleotide signaling in cavernous smooth muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Cavernous Nerve Injury Rat Model: A Pictorial Essay on Post-Radical Prostatectomy Erectile Dysfunction Research - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Rat model of erectile dysfunction caused by cavernous nerve ablation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Chronic papaverine treatment: the effect of repeated injections on the simian erectile response and penile tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Alpha 1 Adrenergic Receptor Antagonists - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]

Independent Verification of Abanoquil's Mechanism of Action: A Comparative Guide for Researchers

An Objective Comparison of Abanoquil and Other α1-Adrenergic Receptor Antagonists Supported by Experimental Data

This guide provides a comprehensive comparison of Abanoquil's performance with other α1-adrenergic receptor antagonists, offering researchers, scientists, and drug development professionals a data-driven overview of its mechanism of action. Abanoquil is an α1-adrenergic receptor antagonist, a class of drugs that inhibit the action of norepinephrine and epinephrine at α1-adrenergic receptors.[1][2][3][4] This guide delves into the specifics of its receptor subtype selectivity and functional effects, benchmarked against other well-characterized antagonists.

Comparative Analysis of Receptor Binding Affinity

The primary mechanism of action for Abanoquil is the blockade of α1-adrenergic receptors. However, the therapeutic and side-effect profiles of α1-antagonists are significantly influenced by their relative affinities for the different receptor subtypes: α1A, α1B, and α1D. An early study from 1994, using the older nomenclature (α1c, α1b, and α1a/d, which correspond to the modern α1A, α1B, and α1D, respectively), reported that Abanoquil, along with prazosin, terazosin, doxazosin, and alfuzosin, demonstrated no significant selectivity among these subtypes.[1] This lack of selectivity contrasts with more recently developed agents like tamsulosin, which shows a preference for the α1A and α1D subtypes.

Below is a summary of binding affinities (pKi values) for Abanoquil and a selection of comparator α1-adrenergic receptor antagonists. Higher pKi values indicate a stronger binding affinity.

Compound	α1A-Adrenoceptor (pKi)	α1B-Adrenoceptor (pKi)	α1D-Adrenoceptor (pKi)	Subtype Selectivity
Abanoquil	Data Not Available	Data Not Available	Data Not Available	Reported as non-selective
Prazosin	9.1	9.8	9.4	Non-selective
Tamsulosin	10.38	9.33	9.85	α1A/α1D > α1B
Doxazosin	9.3	9.8	9.4	Non-selective
Alfuzosin	8.8	8.9	8.9	Non-selective
Silodosin	10.4	8.1	9.3	α1A > α1D > α1B

Note: Data for comparator agents is compiled from various sources and may not be from direct head-to-head studies. The lack of recent, direct comparative binding studies involving Abanoquil is a notable gap in the literature.

Functional Antagonism and Physiological Effects

Functional assays provide insight into how receptor binding translates into a physiological response. For α1-adrenergic receptor antagonists, this is often measured by their ability to inhibit agonist-induced smooth muscle contraction.

Clinical studies have independently verified Abanoquil's α1-adrenergic antagonist activity. In healthy male subjects, orally administered Abanoquil demonstrated a dose-dependent antagonism of the pressor effects of the α1-agonist phenylephrine. Doses of 0.25 mg, 0.5 mg, and 1 mg of Abanoquil resulted in a dose-dependent increase in the amount of phenylephrine required to raise systolic blood pressure by 20 mm Hg. Notably, this α1-antagonism was achieved without a significant reduction in supine blood pressure, a common side effect of other non-selective α1-blockers.

The following table summarizes the functional potencies (pA2 or IC50 values) of Abanoquil and comparator drugs in various functional assays. The pA2 value is the negative logarithm of the molar concentration of an antagonist that produces a two-fold shift in the concentration-response curve of an agonist.

Compound	Assay System	Functional Potency (pA2/IC50)
Abanoquil	Phenylephrine-induced pressor response in humans	Dose-dependent antagonism observed
Prazosin	Inhibition of phenylephrine-induced contraction in rat aorta	~9.5 (pA2)
Tamsulosin	Inhibition of phenylephrine-induced contraction in human prostate	~9.9 (pA2)

Signaling Pathways and Experimental Workflows

The binding of an antagonist to an α1-adrenergic receptor blocks the downstream signaling cascade typically initiated by agonists like norepinephrine. This pathway is crucial for smooth muscle contraction and other physiological processes.

Figure 1. Signaling pathway of α1-adrenergic receptor activation and its blockade by Abanoquil.

The following workflow illustrates a typical radioligand binding assay used to determine the binding affinity of a compound like Abanoquil for α1-adrenergic receptors.

Figure 2. Experimental workflow for a competitive radioligand binding assay.

Detailed Experimental Protocols

Radioligand Binding Assay for α1-Adrenoceptor Subtypes

Objective: To determine the binding affinity (Ki) of Abanoquil and comparator compounds for human α1A, α1B, and α1D-adrenergic receptor subtypes.

Materials:

• Cell membranes from CHO or HEK293 cells stably expressing individual human α1A, α1B, or α1D-adrenergic receptor subtypes.

• Radioligand: [3H]-Prazosin (specific activity ~80 Ci/mmol).

• Binding buffer: 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4.

• Wash buffer: Cold 50 mM Tris-HCl, pH 7.4.

• Unlabeled antagonists: Abanoquil, prazosin, tamsulosin, etc.

• Glass fiber filters (e.g., Whatman GF/B).

• Scintillation cocktail.

• Scintillation counter.

Procedure:

• Membrane Preparation: Thaw cell membranes on ice and resuspend in binding buffer to a final protein concentration of 20-40 µ g/assay tube.

• Assay Setup: In a 96-well plate or individual tubes, add the following in a final volume of 250 µL:

  • 50 µL of binding buffer (for total binding) or a high concentration of a non-selective antagonist like phentolamine (10 µM, for non-specific binding).

  • 50 µL of various concentrations of the competitor drug (e.g., Abanoquil).

  • 50 µL of [3H]-Prazosin (final concentration ~0.2-0.5 nM).

  • 100 µL of the membrane suspension.

• Incubation: Incubate the mixture at 25°C for 60 minutes.

• Filtration: Terminate the incubation by rapid filtration through glass fiber filters under vacuum.

• Washing: Wash the filters three times with 4 mL of ice-cold wash buffer.

• Counting: Place the filters in scintillation vials, add 4-5 mL of scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration.

  • Determine the IC50 value (the concentration of competitor that inhibits 50% of specific binding) using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Functional Assay: Inhibition of Agonist-Induced Calcium Mobilization

Objective: To determine the functional potency (IC50) of Abanoquil and comparator compounds in blocking agonist-induced calcium influx in cells expressing α1-adrenergic receptors.

Materials:

• HEK293 cells stably expressing a specific human α1-adrenoceptor subtype.

• Cell culture medium (e.g., DMEM with 10% FBS).

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• α1-adrenergic agonist (e.g., phenylephrine or norepinephrine).

• Antagonists: Abanoquil, prazosin, tamsulosin, etc.

• Fluorescence plate reader with an injection system.

Procedure:

• Cell Culture: Plate the cells in a 96-well black-walled, clear-bottom plate and grow to confluence.

• Dye Loading: Wash the cells with assay buffer and then incubate with the calcium-sensitive dye in assay buffer for 60 minutes at 37°C.

• Antagonist Incubation: Wash the cells to remove excess dye and then incubate with various concentrations of the antagonist (e.g., Abanoquil) for 20-30 minutes.

• Calcium Measurement:

  • Place the plate in the fluorescence plate reader and measure the baseline fluorescence.

  • Inject the α1-agonist at a concentration that elicits a submaximal response (e.g., EC80).

  • Record the change in fluorescence over time, which corresponds to the increase in intracellular calcium.

• Data Analysis:

  • Determine the peak fluorescence response for each well.

  • Normalize the data to the response in the absence of an antagonist.

  • Plot the normalized response against the logarithm of the antagonist concentration.

  • Determine the IC50 value using a sigmoidal dose-response curve fit.

Conclusion

Independent verification confirms that Abanoquil is a potent α1-adrenergic receptor antagonist. Early evidence suggests a lack of significant selectivity across the α1A, α1B, and α1D subtypes, placing it in a similar category to older α1-blockers like prazosin and doxazosin. This contrasts with newer agents such as tamsulosin and silodosin, which exhibit a degree of selectivity for the α1A subtype. The clinical data indicating that Abanoquil can exert its antagonist effects without causing significant hypotension is a noteworthy feature that distinguishes it from some other non-selective agents. However, a comprehensive understanding of Abanoquil's mechanism of action would greatly benefit from modern, direct comparative studies that quantify its binding affinities and functional potencies at the currently recognized human α1-adrenoceptor subtypes alongside other commonly used antagonists. Such studies would provide a clearer picture of its potential therapeutic applications and side-effect profile for today's researchers and drug developers.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Abanoquil, a new alpha-1 adrenoceptor antagonist. In vitro and in vivo effect on erectile tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Classification of alpha 1-adrenoceptor subtypes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Abanoquil: A Guide for Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of Abanoquil, a chemical compound that requires careful handling due to its potential environmental and health risks. The following procedures are designed to ensure the safe management and disposal of Abanoquil waste in a laboratory setting, aligning with best practices for chemical safety and environmental protection.

Abanoquil Hazard and Disposal Overview

Abanoquil is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting effects. Therefore, it is imperative that this substance does not enter the environment. The primary disposal method for Abanoquil is through an approved hazardous waste disposal facility.

Parameter	Information	Citation
Chemical Name	Abanoquil
CAS Number	90402-40-7
Primary Hazards	Acute oral toxicity, Acute and chronic aquatic toxicity	[1]
Disposal Recommendation	Dispose of contents/container to an approved waste disposal plant.	[1]
Environmental Precautions	Avoid release to the environment. Collect spillage.	[1]

Personal Protective Equipment (PPE)

Before handling Abanoquil for disposal, ensure that the following personal protective equipment is worn:

• Eye Protection: Safety goggles with side-shields.

• Hand Protection: Protective gloves (e.g., nitrile rubber).

• Skin and Body Protection: Impervious clothing, such as a lab coat.

• Respiratory Protection: A suitable respirator should be used if there is a risk of inhalation.

Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the disposal of Abanoquil waste. This is a general guideline and should be adapted to comply with all applicable country, federal, state, and local regulations.

Step 1: Waste Identification and Segregation

• Clearly label all waste containers with "Hazardous Waste" and "Abanoquil."

• Segregate Abanoquil waste from other laboratory waste streams to prevent accidental mixing with incompatible substances.

Step 2: Container Management

• Use a dedicated, leak-proof, and sealable container for collecting Abanoquil waste. The container must be compatible with the chemical.

• Keep the waste container securely closed except when adding waste.

• Store the waste container in a designated, well-ventilated, and secure area away from heat and ignition sources.

Step 3: Waste Collection

• For liquid waste (e.g., solutions containing Abanoquil), carefully pour the waste into the designated hazardous waste container.

• For solid waste (e.g., contaminated lab supplies like gloves, wipes), double-bag the waste in clear plastic bags and then place it into the designated solid hazardous waste container.

• For empty Abanoquil containers, triple-rinse them with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste. After triple-rinsing, the container can be disposed of as regular trash, though it is best to reuse the container for compatible waste if possible.

Step 4: Spillage Decontamination

• In the event of a spill, absorb the liquid with an inert material (e.g., diatomite, universal binders).

• Decontaminate the affected surfaces by scrubbing with alcohol.

• Collect all contaminated materials and dispose of them as hazardous waste according to the procedures outlined above.[1]

Step 5: Final Disposal

• Arrange for the collection of the hazardous waste by a licensed and approved waste disposal company.

• Ensure all required documentation for the transfer of hazardous waste is completed and maintained.

Abanoquil Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper disposal of Abanoquil waste.

Caption: Abanoquil Waste Disposal Workflow.

By adhering to these procedures, researchers, scientists, and drug development professionals can ensure the safe and environmentally responsible disposal of Abanoquil, thereby protecting both human health and the ecosystem.

References

• 1. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]

Essential Safety and Logistical Information for Handling Abanoquil

For researchers, scientists, and drug development professionals, ensuring safe handling and disposal of investigational compounds like Abanoquil is paramount. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to foster a secure laboratory environment.

Chemical and Physical Properties of Abanoquil

Property	Value
Molecular Formula	C22H25N3O4[1][2]
Molecular Weight	395.46 g/mol [3]
CAS Number	90402-40-7[1][4]
Appearance	Solid (powder)
Solubility	Soluble in DMSO
Storage Conditions	Dry, dark, and at 0-4°C for short term (days to weeks) or -20°C for long term (months to years)

Hazard Identification and Personal Protective Equipment (PPE)

Abanoquil is categorized as a potent alpha-1 adrenoceptor antagonist. Due to its pharmacological activity, it should be handled with caution. The primary routes of occupational exposure are inhalation, ingestion, and dermal contact.

Occupational Exposure Limits (OELs)

There are currently no established Occupational Exposure Limits (OELs) for Abanoquil from regulatory bodies such as OSHA, NIOSH, or ACGIH. In the absence of specific limits, a conservative approach to handling is recommended, treating it as a potent compound.

Recommended Personal Protective Equipment (PPE)

PPE Category	Recommendation	Best Practices
Hand Protection	Double gloving with powder-free nitrile gloves is strongly recommended.	The outer glove should be changed immediately if contaminated or every 30-60 minutes. The inner glove should be worn under the cuff of the lab coat or gown.
Eye Protection	Chemical splash goggles or a face shield worn over safety glasses.	Ensure a complete seal around the eyes. A face shield provides an additional layer of protection against splashes.
Body Protection	A disposable, low-permeability fabric gown or coverall with a solid front, long sleeves, and tight-fitting cuffs.	Gowns should close in the back and should not be worn outside of the designated handling area.
Respiratory Protection	For handling powders or when aerosol generation is possible, a NIOSH-certified N95 or higher respirator is recommended. For high-risk operations, a Powered Air-Purifying Respirator (PAPR) may be necessary.	A respiratory protection program, including fit-testing, should be in place.
Foot Protection	Disposable shoe covers should be worn in the designated handling area.	Remove shoe covers before exiting the handling area to prevent the spread of contamination.

Operational Plan for Handling Abanoquil

A systematic approach is crucial for the safe handling of Abanoquil. The following step-by-step plan outlines the key phases of handling in a laboratory setting.

1. Preparation and Engineering Controls:

• Designated Area: All handling of Abanoquil, especially of the solid form, must be conducted in a designated and restricted area, such as a certified chemical fume hood, a glove box, or a ventilated balance enclosure.

• Waste Disposal Setup: Before starting any work, prepare clearly labeled, sealed waste containers for all types of waste that will be generated (solid, liquid, sharps).

2. Donning PPE:

• Put on all required PPE in the correct order (shoe covers, gown, inner gloves, respirator, eye protection, outer gloves) in a designated clean area before entering the handling area.

3. Handling Procedures:

• Weighing and Aliquoting: When possible, use a closed system for weighing and transferring the compound. If handling powders, use techniques that minimize dust generation, such as gentle scooping.

• Solution Preparation: When dissolving the compound, add the solvent to the solid slowly to prevent splashing. Keep containers covered as much as possible.

4. Post-Handling Procedures:

• Decontamination: Thoroughly decontaminate all surfaces and equipment used during the handling process with an appropriate cleaning agent.

• Doffing PPE: Remove PPE in the designated doffing area, taking care to avoid self-contamination. Dispose of single-use PPE in the appropriate hazardous waste container. The order for removal should be outer gloves, gown, shoe covers, eye protection, respirator, and finally inner gloves.

• Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.

5. Spill Management:

• In the event of a spill, immediately alert others in the area and evacuate if necessary.

• Use a pre-prepared spill kit appropriate for chemical hazards to clean the spill, working from the outside in.

• All materials used for spill cleanup must be disposed of as hazardous waste.

Disposal Plan for Abanoquil Waste

Proper disposal of Abanoquil and contaminated materials is critical to prevent environmental contamination and exposure to personnel.

Waste Segregation and Collection:

• Cytotoxic Waste: All waste contaminated with Abanoquil should be treated as cytotoxic waste.

• Sharps Waste: Needles, syringes, and other sharp objects contaminated with Abanoquil must be placed in a designated, puncture-resistant sharps container with a cytotoxic label.

• Solid Waste: Contaminated PPE (gloves, gowns, shoe covers), absorbent pads, and other solid materials should be collected in a clearly labeled, leak-proof container or bag designated for cytotoxic waste. These containers are often color-coded (e.g., yellow with a purple lid or red).

• Liquid Waste: Unused solutions of Abanoquil should be collected in a sealed, labeled hazardous waste container. Do not pour Abanoquil solutions down the drain.

Disposal Procedure:

• Segregate Waste at the Point of Generation: Immediately place contaminated items into the appropriate, labeled waste container.

• Secure Containers: Ensure all waste containers are securely sealed to prevent leaks or spills.

• Labeling: All waste containers must be clearly labeled as "Cytotoxic Waste" or with the appropriate biohazard symbol.

• Storage: Store sealed waste containers in a designated, secure area away from general laboratory traffic until they can be collected by a licensed hazardous waste disposal service.

• Final Disposal: The final disposal of cytotoxic waste must be carried out by a licensed contractor, typically via high-temperature incineration.

Below is a diagram illustrating the workflow for the safe handling and disposal of Abanoquil.

Caption: Workflow for safe handling and disposal of Abanoquil.

References

• 1. Buy Abanoquil | 90402-40-7 | >98% [smolecule.com]
• 2. Abanoquil | C22H25N3O4 | CID 164089 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. medkoo.com [medkoo.com]
• 4. Abanoquil - Wikipedia [en.wikipedia.org]